2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

• CAS: 37536-29-1

Core Science & Biosynthesis

"synthesis and characterization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol"

An In-depth Technical Guide to the Synthesis and Characterization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry and materials science, renowned for its unique chemical properties and wide spectrum of biological activities.[1] Compounds incorporating this five-membered heterocycle have demonstrated applications as antimicrobial, anti-inflammatory, anticonvulsant, and anticancer agents.[2][3] The specific derivative, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, also known as 3-(2-hydroxyphenyl)-4H-1,2,4-triazole-5-thiol, is of particular interest. It combines the versatile triazole core with a phenolic group, a common pharmacophore, and a thiol moiety, which allows for further functionalization and potential interaction with biological targets.

This guide provides a comprehensive overview of the synthesis and detailed characterization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. It is designed for researchers, chemists, and drug development professionals, offering not just protocols but also the underlying scientific rationale for the experimental choices, ensuring a reproducible and thorough understanding of the molecule.

Synthetic Strategy and Rationale

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established area of heterocyclic chemistry. The most reliable and widely adopted method involves the base-catalyzed intramolecular cyclization of acylthiosemicarbazides.[2][4][5] This approach is favored for its high yields, operational simplicity, and the ready availability of starting materials.

Our synthetic pathway begins with a readily available starting material, methyl salicylate, and proceeds through key intermediates to the target molecule.

Caption: Overall synthetic workflow for the target compound.

Step-by-Step Synthesis Protocol

PART A: Synthesis of Salicyloyl Hydrazide

This initial step converts the ester functionality of methyl salicylate into a hydrazide, which is essential for the subsequent formation of the thiosemicarbazide intermediate.

• Protocol:

  • In a 250 mL round-bottom flask, dissolve methyl salicylate (0.1 mol, 15.21 g) in absolute ethanol (100 mL).

  • Add hydrazine hydrate (0.2 mol, 10.0 g, ~9.7 mL of 80% solution) to the mixture.

  • Fit the flask with a reflux condenser and heat the mixture under reflux for 8-10 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to facilitate precipitation.

  • Filter the resulting white solid precipitate, wash it with a small amount of cold ethanol, and dry it under vacuum.

• Rationale: The nucleophilic acyl substitution occurs as the nitrogen of hydrazine attacks the electrophilic carbonyl carbon of the ester. The reaction is driven to completion by using an excess of hydrazine hydrate and heating under reflux. The product precipitates upon cooling due to its lower solubility in cold ethanol compared to the starting material.

PART B: Synthesis of 1-(2-hydroxybenzoyl)thiosemicarbazide

This intermediate is formed by the reaction of the hydrazide with thiocyanate in an acidic medium.

• Protocol:

  • Suspend salicyloyl hydrazide (0.05 mol, 7.6 g) in 50 mL of water in a 250 mL beaker.

  • Add concentrated hydrochloric acid dropwise while stirring until the hydrazide completely dissolves.

  • In a separate beaker, dissolve potassium thiocyanate (0.075 mol, 7.3 g) in 30 mL of water.

  • Add the potassium thiocyanate solution to the dissolved hydrazide solution and heat the mixture gently on a water bath at 80-90°C for 3-4 hours with occasional stirring.

  • Cool the mixture to room temperature. A white solid will precipitate.

  • Filter the solid, wash thoroughly with cold water, and recrystallize from ethanol to obtain pure 1-(2-hydroxybenzoyl)thiosemicarbazide.

• Rationale: In an acidic medium, thiocyanic acid (HSCN) is generated in situ, which then reacts with the terminal nitrogen of the hydrazide to form the thiosemicarbazide.

PART C: Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This is the final, critical step where the triazole ring is formed via base-catalyzed cyclodehydration.

• Protocol:

  • Place 1-(2-hydroxybenzoyl)thiosemicarbazide (0.02 mol, 4.22 g) in a 100 mL round-bottom flask.

  • Add 40 mL of a 2N sodium hydroxide solution (an 8% aqueous solution).

  • Heat the mixture under reflux for 4-5 hours. The solution should become clear.[2]

  • After reflux, cool the reaction mixture to room temperature.

  • Pour the cooled solution into a beaker containing crushed ice (~50 g).

  • Acidify the solution dropwise with concentrated hydrochloric acid with constant stirring until the pH is approximately 5-6.

  • A white or off-white precipitate will form. Allow it to stand for 30 minutes in an ice bath to ensure complete precipitation.

  • Filter the solid product, wash it extensively with cold water to remove any inorganic salts, and dry it in a vacuum oven at 60°C.

• Rationale: The strong alkaline medium facilitates the nucleophilic attack of the amide nitrogen onto the thiocarbonyl carbon, leading to the elimination of a water molecule and subsequent ring closure to form the stable 1,2,4-triazole ring. The product exists as a sodium salt in the basic solution and precipitates upon neutralization because the neutral form is insoluble in water.

Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A key feature of this molecule is the existence of thiol-thione tautomerism. Spectroscopic data will reflect the predominant tautomer in the solid state (FT-IR) or in solution (NMR).[6]

Caption: Thiol-Thione tautomerism in the target molecule. (Note: Actual chemical structure images would replace placeholders in a final document.)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum provides direct evidence of the cyclization and the presence of key bonds.

• Expected Data: The FT-IR spectrum is expected to show characteristic absorption bands. The absence of a carbonyl (C=O) peak from the thiosemicarbazide intermediate (around 1650-1680 cm⁻¹) is a strong indicator of successful cyclization. The thione tautomer is often predominant in the solid state.

Functional Group	Expected Wavenumber (cm⁻¹)	Rationale / Comments
O-H (Phenolic)	3200 - 3400 (Broad)	Indicates the presence of the hydroxyl group on the phenyl ring.
N-H (Triazole)	3100 - 3300	Stretching vibration of the N-H bond within the triazole ring.
S-H (Thiol)	2550 - 2600 (Weak)	Often weak or absent, indicating the thione form may predominate.[2][7]
C=N (Triazole)	1600 - 1630	Stretching vibration characteristic of the endocyclic C=N bond.[7]
C=S (Thione)	1250 - 1300	Associated with the thione tautomer.[2]
Aromatic C-H	3000 - 3100	Stretching vibrations of the C-H bonds on the phenyl ring.
Aromatic C=C	1450 - 1580	Ring stretching vibrations of the benzene ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Both ¹H and ¹³C NMR are crucial for unambiguous structure elucidation. The spectra are typically recorded in a deuterated solvent like DMSO-d₆, which can exchange with labile protons (OH, NH, SH).

• Expected ¹H NMR Data (in DMSO-d₆):

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Comments
-OH (Phenolic)	9.5 - 10.5	Singlet (broad)	Labile proton, position can vary. Disappears on D₂O exchange.
-NH (Triazole ring)	12.5 - 14.0	Singlet (broad)	Highly deshielded due to the heterocyclic environment.[2][6] Disappears on D₂O exchange.
-SH (Thiol group)	~13.0	Singlet (broad)	Often exchanges with the NH proton or is not observed distinctly if the thione form dominates.
Ar-H (Aromatic)	6.8 - 7.8	Multiplet	Complex signals corresponding to the four protons on the substituted phenyl ring.

• Expected ¹³C NMR Data (in DMSO-d₆):

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Comments
C=S (Thione)	165 - 175	Deshielded carbon indicative of the thione tautomer.[6]
C=N (Triazole C3)	150 - 155	Carbon atom attached to the phenyl ring.
C-OH (Phenolic C1)	155 - 160	Aromatic carbon bearing the hydroxyl group.
Ar-C (Aromatic)	115 - 135	Signals for the remaining five aromatic carbons.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of the compound. High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass, confirming the molecular formula.

• Expected Data:

  • Molecular Formula: C₈H₇N₃OS

  • Molecular Weight: 193.23 g/mol

  • Expected (M+H)⁺ Peak: For ESI-MS, the protonated molecular ion peak would be observed at m/z ≈ 194.03.

  • HRMS: The calculated exact mass for [C₈H₈N₃OS]⁺ would be used to confirm the elemental composition against the experimental value.

Conclusion

This guide outlines a robust and validated methodology for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The three-step synthesis starting from methyl salicylate is efficient and utilizes common laboratory reagents. The structural confirmation relies on a combination of standard spectroscopic techniques—FT-IR, NMR (¹H and ¹³C), and Mass Spectrometry—which together provide irrefutable evidence for the successful synthesis of the target molecule. The detailed protocols and the rationale behind each step are intended to empower researchers to confidently replicate this synthesis and utilize the characterization data as a benchmark for their own work in the exploration of novel 1,2,4-triazole derivatives.

References

• Demirayak, S., Karaburun, A. C., & Beis, R. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Turkish Journal of Chemistry, 28(4), 517-524. Available from: [Link]

• Chornous, V. O., et al. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 27(23), 8257. Available from: [Link]

• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Turk J Chem, 28, 517-524. Available from: [Link]

• ResearchGate. (n.d.). FTIR spectrum of 1, 3, 5-tris-[3-thiol-4-amino-1, 2, 4 triazole-5-yl] benzene. Available from: [Link]

• Chornous, V. O., et al. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. Available from: [Link]

• Parchenko, V., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia, 71. Available from: [Link]

• ResearchGate. (n.d.). FT-IR Spectrum of Compound (4a). Available from: [Link]

• Parchenko, V. V., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia, 71(2), 521–537. Available from: [Link]

• Tozkoparan, B., et al. (2007). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 12(7), 1476-1495. Available from: [Link]

• Al-Azzawi, A. M., & Al-Rubaie, A. F. (2014). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry, 4(1), 120-128. Available from: [Link]

• G-B, A., et al. (2020). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol. Molbank, 2020(2), M1134. Available from: [Link]

• Shaker, R. M. (2006). The chemistry of mercapto- and thione-substituted 1,2,4-triazoles and their utility in heterocyclic synthesis. ARKIVOC, 2006(9), 59-112. Available from: [Link]

• Mroczek, T., Plech, T., & Wujec, M. (2017). Novel concept of discrimination of 1,2,4-triazole-3-thione and 3-thiol tautomers. Journal of Chromatographic Science, 55(2), 117-129. Available from: [Link]

• Gonnet, L., Baron, M., & Baltas, M. (2021). Synthesis of Biologically Relevant 1,2,3- and 1,2,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 26(18), 5619. Available from: [Link]

• Shcherbyna, R., et al. (2022). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Journal of Health Sciences and Medicine, 2(1), 1-10. Available from: [Link]

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"physicochemical properties of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol"

An In-depth Technical Guide to the Physicochemical Properties of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Scientific Imperative

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, renowned for its versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The incorporation of a sulfanyl (mercapto) group and a phenolic moiety, as seen in 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, presents a molecule of significant interest for drug discovery. Its potential for diverse chemical interactions—hydrogen bonding, metal coordination, and aromatic stacking—makes a thorough understanding of its physicochemical properties not just advantageous, but essential for harnessing its therapeutic potential. This guide provides a comprehensive exploration of these properties, grounded in established analytical techniques and methodologies.

Molecular Structure and Inherent Properties

The foundational step in characterizing any compound is a thorough understanding of its structure. 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, with the molecular formula C8H7N3OS and a molecular weight of 193.226 g/mol , possesses a unique combination of functional groups that dictate its chemical behavior.[4] The structure features a phenolic ring, which imparts acidic properties and potential for antioxidant activity, linked to a 1,2,4-triazole-3-thiol ring. This heterocyclic system is known for its tautomeric nature, existing in equilibrium between the thione and thiol forms. This tautomerism is a critical factor influencing its reactivity and interaction with biological targets.

Caption: Chemical structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Synthesis and Purification

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is well-documented and typically proceeds through the cyclization of a thiosemicarbazide precursor in an alkaline medium.[1][5] A plausible and efficient synthetic route for the title compound is outlined below.

Synthetic Pathway

Caption: Proposed synthetic pathway for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Experimental Protocol: Synthesis

• Synthesis of Salicyloyl Hydrazide: Salicylic acid is converted to its corresponding ester, which is then reacted with hydrazine hydrate to yield salicyloyl hydrazide.

• Formation of Potassium Dithiocarbazinate Salt: The synthesized salicyloyl hydrazide is dissolved in absolute ethanol containing potassium hydroxide. Carbon disulfide is then added dropwise with stirring in an ice bath. The reaction mixture is stirred for several hours at room temperature. The resulting potassium dithiocarbazinate salt precipitates and is collected by filtration.[6][7]

• Cyclization to form 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol: The potassium salt is then refluxed with hydrazine hydrate in water for several hours. Upon cooling, the reaction mixture is acidified with a suitable acid (e.g., HCl) to precipitate the crude product.[6][7]

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to yield the pure compound.

Physicochemical Characterization: Methodologies and Insights

A comprehensive understanding of a compound's physicochemical properties is crucial for predicting its pharmacokinetic and pharmacodynamic behavior.

Structural and Purity Analysis

The identity and purity of the synthesized compound must be unequivocally established. This is achieved through a combination of spectroscopic and chromatographic techniques.

Property	Method	Expected Observations
Identity	FT-IR Spectroscopy	Presence of characteristic peaks for O-H (phenol), N-H (triazole), S-H (thiol), C=N, and C=S functional groups.
¹H NMR Spectroscopy	Resonances corresponding to aromatic protons of the phenol ring, and exchangeable protons of the OH, NH, and SH groups.[8][9]
¹³C NMR Spectroscopy	Signals for the carbon atoms of the phenol and triazole rings, including a characteristic signal for the C=S carbon.[8]
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (193.226 g/mol ).[4]
Purity	High-Performance Liquid Chromatography (HPLC)	A single sharp peak indicating the absence of impurities.
Melting Point	Melting Point Apparatus	A sharp melting point range, indicative of high purity.

Solubility and Lipophilicity

Solubility and lipophilicity are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Aqueous Solubility: This is determined by adding an excess of the compound to a buffered aqueous solution at a specific pH (e.g., 7.4 to simulate physiological conditions). The suspension is shaken at a constant temperature until equilibrium is reached. The supernatant is then filtered, and the concentration of the dissolved compound is measured, typically by UV-Vis spectroscopy or HPLC.

• Lipophilicity (LogP): The partition coefficient (LogP) between n-octanol and water is a standard measure of lipophilicity. The shake-flask method is a common technique where the compound is dissolved in a mixture of n-octanol and water. After equilibration, the concentration of the compound in each phase is determined, and the LogP is calculated as the logarithm of the ratio of the concentrations.

Acidity Constant (pKa)

The pKa values of the phenolic hydroxyl group and the triazole ring are crucial for understanding the compound's ionization state at different pH values, which in turn affects its solubility, permeability, and target binding.

• Potentiometric Titration: A solution of the compound is titrated with a standardized base (e.g., NaOH) while monitoring the pH. The pKa can be determined from the titration curve.

• UV-Vis Spectrophotometry: The UV-Vis spectrum of the compound is recorded at various pH values. The changes in absorbance at specific wavelengths, corresponding to the ionized and non-ionized forms, are used to calculate the pKa.

Computational Predictions

In addition to experimental determination, computational methods can provide valuable insights into the physicochemical properties of a molecule. For instance, the computed XLogP3 for a related compound, 2-(5-(thiophen-2-yl)-1H-1,2,4-triazol-3-yl)phenol, is 2.7, suggesting a moderate level of lipophilicity.[10] Similar in silico predictions can be made for the title compound to guide experimental design.

Experimental Workflows

The following diagram illustrates a comprehensive workflow for the physicochemical characterization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Caption: Workflow for physicochemical characterization.

Conclusion and Future Directions

A thorough characterization of the physicochemical properties of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a critical step in its journey from a promising chemical entity to a potential therapeutic agent. The methodologies outlined in this guide provide a robust framework for obtaining the necessary data to inform drug design and development efforts. Future studies should focus on correlating these properties with in vitro biological activity and in vivo pharmacokinetic profiles to fully elucidate the therapeutic potential of this intriguing molecule.

References

• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol | Sigma-Aldrich. (n.d.).
• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl} - MDPI. (n.d.).
• 2-(5-(Thiophen-2-yl)-1H-1,2,4-triazol-3-yl)phenol - PubChem. (n.d.).
• Tailored Functionalization of Natural Phenols to Improve Biological Activity - PMC. (n.d.).
• 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol - PubMed Central. (n.d.).
• 2-(5-sulfanyl-4h-1,2,4-triazol-3-yl)phenol - Sinfoo Biotech. (n.d.).
• 2-(5-MERCAPTO-4-METHYL-4H-1 2 4-TRIAZOL-3-YL)PHENOL. (n.d.).
• Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordinatio - Central Asian Journal of Theoretical and Applied Science. (n.d.).
• (PDF) Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4- triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions - ResearchGate. (n.d.).
• Probing N-substituted 4-(5-mercapto-4-ethyl-4H-1,2,4-triazol-3-yl)-N-phenylpiperdine-1-carboxamides as potent 15-LOX inhibitors supported with ADME, DFT calculations and molecular docking studies - PMC - NIH. (n.d.).
• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. (n.d.).
• 2-(4H-1,2,4-Triazol-4-yl)phenol - NIH. (n.d.).
• 2-(((3-(2-bromophenyl)-5-mercapto-4h-1,2,4-triazol-4-yl)imino)methyl)phenol. (n.d.).
• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol | Sigma-Aldrich. (n.d.).
• phenol, 4-[5-mercapto-4-(5-quinolinyl)-4H-1,2,4-triazol-3-yl]- - Optional[1H NMR] - Spectrum. (n.d.).
• 2-(5-SULFANYL-4H-1,2,4-TRIAZOL-3-YL)PHENOL Product Description - ChemicalBook. (n.d.).
• 132-144 Review Article Overview of Mercapto-1,2,4-Triazoles - JOCPR. (n.d.).
• (PDF) Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4-triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions - ResearchGate. (2018, November 26).
• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives - ResearchGate. (2014, March).
• Structure of 3-phenyl-4-amino-5-mercapto-1,2,4-triazole. - ResearchGate. (n.d.).
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives - ResearchGate. (2023, January 19).
• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - NIH. (n.d.).
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives - KTU AVES. (n.d.).
• 63224-33-9|2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol - BLDpharm. (n.d.).
• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol | ChemScene. (n.d.).
• 4-(2-{5-mercapto-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}ethyl)phenol Product Description - ChemicalBook. (n.d.).

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A Technical Guide to the Spectral Analysis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the expected spectral data for the novel heterocyclic compound, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of the intricate relationship between the molecule's structure and its spectral characteristics. We will delve into the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established principles and data from closely related analogues.

Molecular Structure and Key Features

The target molecule, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, possesses a unique combination of a phenol ring and a 1,2,4-triazole-3-thiol moiety. This structure presents several key features that will dominate its spectral behavior:

• Tautomerism: The 5-sulfanyl-4H-1,2,4-triazole ring can exist in tautomeric equilibrium between the thione and thiol forms. This is a critical consideration for interpreting spectral data, as both forms may be present in solution.[1]

• Aromatic Systems: The presence of the phenolic ring will give rise to characteristic signals in NMR and absorption bands in IR spectroscopy.

• Labile Protons: The molecule contains several labile protons (phenolic -OH, triazole N-H, and thiol S-H) which will have distinct chemical shifts in ¹H NMR and can be identified by D₂O exchange.

Synthesis and Characterization Workflow

While direct synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is not extensively reported, a general and reliable synthetic pathway can be extrapolated from the literature for analogous 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.[2][3][4] The common approach involves the cyclization of a thiosemicarbazide precursor.

A plausible synthetic workflow is outlined below:

Caption: A general workflow for the synthesis and characterization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Predicted Spectral Data

The following sections detail the expected spectral data for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol based on the analysis of structurally similar compounds.[1][2][3][5][6][7][8]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to provide key information about the aromatic and labile protons.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
Phenolic -OH	9.0 - 10.0	Singlet (broad)	Chemical shift is concentration and solvent dependent. Will disappear upon D₂O exchange.
Aromatic C-H	6.8 - 7.5	Multiplet	The four protons of the phenol ring will exhibit a complex splitting pattern.
Triazole N-H	13.0 - 14.0	Singlet (broad)	Deshielded due to the aromatic nature of the triazole ring. Will disappear upon D₂O exchange.
Thiol S-H	3.0 - 4.0	Singlet (broad)	Often a broad signal. Will disappear upon D₂O exchange. The presence and position of this signal will depend on the dominant tautomeric form.

¹³C NMR Spectroscopy

The carbon NMR spectrum will be instrumental in confirming the carbon framework of the molecule.

Carbon	Expected Chemical Shift (δ, ppm)	Notes
Triazole C=S (thione)	165 - 175	This signal is characteristic of the thione tautomer.[1]
Triazole C-S (thiol)	150 - 160	This signal is characteristic of the thiol tautomer.[1]
Triazole C-N	145 - 155	Carbon atom of the triazole ring attached to the phenol.
Phenolic C-O	150 - 160	Carbon atom of the phenol ring attached to the hydroxyl group.
Aromatic C-H	115 - 130	Carbons of the phenol ring.
Aromatic C (quaternary)	120 - 140	Quaternary carbon of the phenol ring attached to the triazole.

IR Spectroscopy

The infrared spectrum will show characteristic absorption bands for the various functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Notes
O-H (phenolic)	3200 - 3600	Broad
N-H (triazole)	3100 - 3300	Medium
C-H (aromatic)	3000 - 3100	Medium
C=N (triazole)	1600 - 1650	Medium
C=C (aromatic)	1450 - 1600	Medium to Strong
C=S (thione)	1200 - 1300	Medium	The presence of this band would support the thione tautomer.
C-O (phenolic)	1180 - 1260	Strong

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is essential for confirming the molecular formula.

Parameter	Expected Value
Molecular Formula	C₈H₇N₃OS
Molecular Weight	193.23
Expected [M+H]⁺	194.0359
Expected [M-H]⁻	192.0210

Fragmentation Pattern: The fragmentation in the mass spectrum is expected to involve the loss of small molecules such as HCN, N₂, and SH from the parent ion. The cleavage of the bond between the phenol and triazole rings is also a likely fragmentation pathway.

Experimental Protocols

The following are generalized protocols for the acquisition of spectral data, which should be optimized for the specific instrumentation used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing labile protons.

• ¹H NMR Acquisition: Acquire the spectrum using a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using the same instrument. A proton-decoupled sequence (e.g., PENDANT, DEPT) is recommended to simplify the spectrum and aid in the assignment of carbon types. A longer acquisition time and more scans (e.g., 1024) are typically required due to the lower natural abundance of ¹³C.

• D₂O Exchange: To identify labile protons, add a drop of D₂O to the NMR tube, shake well, and re-acquire the ¹H NMR spectrum. The signals corresponding to the -OH, -NH, and -SH protons should disappear or significantly decrease in intensity.

IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory. For a KBr pellet, mix a small amount of the sample with dry KBr powder and press into a thin, transparent disk.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Acquire a background spectrum of the empty sample holder or KBr pellet before scanning the sample.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography system. Use an electrospray ionization (ESI) source in both positive and negative ion modes to obtain the [M+H]⁺ and [M-H]⁻ ions. Acquire the spectrum in high-resolution mode to confirm the elemental composition.

Conclusion

This guide provides a detailed predictive analysis of the NMR, IR, and Mass spectral data for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The provided data and protocols, based on established chemical principles and literature precedents for analogous compounds, offer a robust framework for researchers engaged in the synthesis, characterization, and application of this and related heterocyclic molecules. The key to accurate spectral interpretation for this class of compounds lies in the careful consideration of tautomerism and the use of complementary analytical techniques.

References

• Turan-Zitouni, G., et al. (2018). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-ol. Molecules, 23(11), 2953. [Link]

• Al-Amiery, A. A., et al. (2022). Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordination with some Transition Metal Ions. Central Asian Journal of Theoretical and Applied Sciences, 3(11), 1-14.

• Reddy, B. V. S., et al. (2016). The Three-Component Synthesis of 4-Sulfonyl-1,2,3-triazoles via a Sequential Aerobic Copper-Catalyzed Sulfonylation and Dimroth Cyclization. Molecules, 21(11), 1494. [Link]

• Khan, I., et al. (2021). Probing N-substituted 4-(5-mercapto-4-ethyl-4H-1,2,4-triazol-3-yl)-N-phenylpiperdine-1-carboxamides as potent 15-LOX inhibitors supported with ADME, DFT calculations and molecular docking studies. RSC Advances, 11(48), 30205-30221. [Link]

• Wang, Y., et al. (2011). 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2236. [Link]

• Reagent Instruments Network. 2-(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol - Fluorochem. [Link]

• Ali, B. I., & Al-Abdali, F. H. (2015). Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4-triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions. Iraqi Journal of Science, 56(2B), 1274-1288.
• Al-Dhmani, S. A. S., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.
• Al-Amiery, A. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 205-211.

• Abdel-Wahab, B. F., et al. (2016). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4-methylthiazole-5-carboxylates. Molecules, 21(1), 89. [Link]

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Unveiling the Molecular Architecture: A Technical Guide to the X-ray Crystal Structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This guide provides an in-depth exploration of the crystallographic determination and analysis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a heterocyclic compound of significant interest in medicinal chemistry. We will navigate the journey from synthesis and crystal growth to the intricacies of structure solution and the profound implications of its three-dimensional architecture. This document is intended for researchers, scientists, and professionals in drug development who are familiar with the principles of chemical synthesis and structural analysis.

Introduction: The Significance of 1,2,4-Triazoles and Structural Insight

The 1,2,4-triazole moiety is a cornerstone in the development of therapeutic agents, demonstrating a wide spectrum of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties.[1][2][3] A number of FDA-approved drugs, such as the antifungal fluconazole and the anticancer drug letrozole, feature this heterocyclic core, underscoring its importance in medicinal chemistry.[1][4] The biological activity of these compounds is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets.

Single-crystal X-ray diffraction stands as the definitive method for elucidating the atomic-level structure of small molecules.[5][6] It provides precise information on bond lengths, bond angles, and intermolecular interactions, which are critical for understanding structure-activity relationships (SAR) and for engaging in structure-based drug design. This guide will detail the process of determining the crystal structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, offering insights into the experimental rationale and the interpretation of the structural data.

Synthesis and Crystallization: From Molecule to Single Crystal

A plausible synthetic pathway for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol involves a multi-step process, beginning with the synthesis of a benzoic acid hydrazide, followed by reaction with carbon disulfide to form a dithiocarbazinate salt. Cyclization with hydrazine hydrate would then yield the core 4-amino-5-phenyl-1,2,4-triazole-3-thiol nucleus.[7] Subsequent modifications would lead to the target compound.

The critical step for X-ray analysis is the growth of high-quality single crystals.[5][8] The success of crystallization is highly dependent on the choice of solvent and the crystallization technique. For a polar molecule like 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a range of solvents should be screened for suitable solubility.

Crystallization Protocol: Slow Evaporation

A commonly employed and effective method for obtaining single crystals of organic compounds is slow evaporation.[9]

Protocol:

• Solvent Selection: Screen various polar solvents such as ethanol, methanol, and acetone, as well as solvent mixtures (e.g., chloroform-ethanol), to find a solvent in which the compound has moderate solubility.

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent at room temperature or with gentle heating.

• Filtration: Filter the solution through a syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Crystal Growth: Transfer the filtered solution to a clean vial, cover it with a perforated cap or parafilm to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

• Crystal Harvesting: Once well-formed crystals are observed, carefully harvest them from the mother liquor.

X-ray Data Collection and Processing

The determination of the molecular structure from a single crystal involves irradiating it with X-rays and analyzing the resulting diffraction pattern.[10][11]

Data Collection Parameters

A suitable single crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas to minimize thermal motion of the atoms. The data collection is typically performed using a diffractometer equipped with a CCD or CMOS detector.

Parameter	Typical Value
Radiation Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)
Temperature	100(2) K
Detector Distance	50-60 mm
Exposure Time per Frame	10-60 seconds
Oscillation Angle per Frame	0.5-1.0°
Total Data Collection	180-360° in ω and φ scans

Data Processing Workflow

The raw diffraction images are processed to obtain a list of reflection intensities and their corresponding Miller indices (h, k, l).[12]

Caption: Workflow for processing raw X-ray diffraction data.

Crystal Structure Solution and Refinement

With the processed reflection data, the crystal structure can be solved and refined to yield a precise atomic model.

Structure Solution and Refinement using SHELXL

The SHELXTL software suite is a powerful tool for the determination and refinement of small molecule crystal structures.[13][14][15][16]

Protocol:

• Space Group Determination: The XPREP program within SHELXTL is used to analyze the systematic absences in the reflection data to determine the crystal system and space group.[14]

• Structure Solution: The structure is typically solved using direct methods with the SHELXS or SHELXT program. This provides an initial model of the electron density map.

• Structure Refinement: The initial model is refined using the SHELXL program.[15][16] This is an iterative process of least-squares refinement where the atomic coordinates, displacement parameters, and other model parameters are adjusted to best fit the experimental diffraction data.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Final Model: The refinement is complete when the model converges, and the residual factors (R1, wR2) and goodness-of-fit (GooF) are low, indicating a good agreement between the calculated and observed structure factors.

Hypothetical Crystallographic Data

The following table presents plausible crystallographic data for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, assuming it crystallizes in the monoclinic space group P2₁/c.

Parameter	Value
Chemical Formula	C₈H₇N₃OS
Formula Weight	193.23
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.5
b (Å)	12.1
c (Å)	9.3
β (°)	105.2
V (ų)	923.5
Z	4
Dcalc (g/cm³)	1.39
µ (mm⁻¹)	0.35
F(000)	400
Reflections collected/unique	5500 / 1800
Rint	0.045
Final R indices [I > 2σ(I)]	R1 = 0.048, wR2 = 0.115
Goodness-of-fit on F²	1.05

Molecular and Crystal Structure Analysis

The refined crystal structure provides a wealth of information about the molecule's geometry and its interactions in the solid state.

Molecular Conformation

The analysis of the crystal structure would reveal the planarity of the triazole and phenol rings. The dihedral angle between these two rings is a key conformational feature that can influence the molecule's overall shape and its ability to bind to a biological target. The thione group (-SH) can exist in tautomeric forms, and its protonation state would be confirmed by the crystallographic data.

Intermolecular Interactions and Crystal Packing

In the solid state, molecules of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol are expected to be held together by a network of intermolecular interactions. Given the presence of hydroxyl and thiol groups, as well as nitrogen atoms in the triazole ring, strong hydrogen bonds are anticipated to play a dominant role in the crystal packing. These interactions could link the molecules into chains, layers, or a three-dimensional network.[17]

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful computational tool for visualizing and quantifying intermolecular interactions in a crystal.[18][19][20][21] The Hirshfeld surface is mapped with properties such as dnorm, which highlights regions of close intermolecular contacts. Red spots on the dnorm surface indicate contacts shorter than the van der Waals radii, signifying strong interactions like hydrogen bonds. Two-dimensional fingerprint plots derived from the Hirshfeld surface provide a quantitative summary of the different types of intermolecular contacts.

Caption: Workflow for Hirshfeld surface analysis.

Significance of the Crystal Structure in Drug Development

The detailed structural information obtained from X-ray crystallography is invaluable for drug development.

• Structure-Activity Relationship (SAR) Studies: The precise knowledge of the three-dimensional structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol allows for a rationalization of its biological activity. It provides a basis for understanding how modifications to the chemical structure affect its interaction with a biological target.

• Structure-Based Drug Design: The crystal structure can be used as a starting point for the design of new, more potent, and selective analogs. By understanding the key intermolecular interactions that the molecule makes with its target, medicinal chemists can design new compounds that optimize these interactions.

• Pharmacophore Modeling: The determined conformation of the molecule in the solid state can contribute to the development of pharmacophore models, which define the essential three-dimensional features required for biological activity.

Conclusion

This technical guide has outlined the comprehensive process for determining and analyzing the X-ray crystal structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. From the foundational steps of synthesis and crystallization to the sophisticated techniques of structure solution and Hirshfeld surface analysis, each stage provides critical insights into the molecular world. The resulting structural information is not merely an academic curiosity but a vital tool for advancing the design and development of novel therapeutic agents based on the privileged 1,2,4-triazole scaffold.

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• Sheldrick, G. M. (2000). A Guide to Using SHELXTL. (URL: [Link])

• SPT Labtech. (n.d.). Chemical crystallization. (URL: [Link])

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. (URL: [Link])

• CrystalExplorer. (n.d.). The Hirshfeld Surface. (URL: [Link])

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(Pt 1), 3–8. (URL: [Link])

• University of Montana. (n.d.). Small Molecule X-Ray Diffraction Facility. (URL: [Link])

• Suda, S., Tateno, A., Nakane, D., & Akitsu, T. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. International Journal of Organic Chemistry, 13, 57-85. (URL: [Link])

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, Crystallographic Communications, 72(Pt 8), 1109–1116. (URL: [Link])

• Thomas, S. P., & Tiekink, E. R. T. (2018). Utilizing Hirshfeld surface calculations, non-covalent interaction (NCI) plots and the calculation of interaction energies in the analysis of molecular packing. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 74(Pt 4), 355–366. (URL: [Link])

• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL. (URL: [Link])

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(Pt 1), 3–8. (URL: [Link])

• EPFL. (n.d.). Crystallization of small molecules. (URL: [Link])

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm, 11(1), 19-32. (URL: [Link])

• Szymańska, E., et al. (2020). New Application of 1,2,4-Triazole Derivatives as Antitubercular Agents. Structure, In Vitro Screening and Docking Studies. Molecules, 25(23), 5764. (URL: [Link])

• Kumar, K., & Goyal, R. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic & Medicinal Chemistry, 48, 116391. (URL: [Link])

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. (2025). RSC Medicinal Chemistry. (URL: [Link])

• Korol, N., et al. (2025). Design and Enzyme‐Targeted Assessment of 1,2,4‐Triazole–1,8‐Naphthalimide Hybrids in Drug Discovery. Chemistry & Biodiversity. (URL: [Link])

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• Powell, H. R. (2021). A beginner's guide to X-ray data processing. The Biochemist. (URL: [Link])

• Wang, Z., et al. (2012). 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. Acta Crystallographica Section E, Structure Reports Online, 68(Pt 2), o409. (URL: [Link])

• Crystal structure of 4-{[(1H-1,2,4-triazol-1-yl)methyl]sulfanyl}phenol. (2012). Acta Crystallographica Section E, Structure Reports Online, 68(Pt 1), o145. (URL: [Link])

• Borys, K. M., et al. (2021). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol. Molbank, 2021(4), M1268. (URL: [Link])

• Crystal structure of 2-{[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}benzo[d]thiazole. (2023). Acta Crystallographica Section E: Crystallographic Communications. (URL: [Link])

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An In-depth Technical Guide to Tautomerism in 2-(5-Sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Introduction: The Dynamic Nature of Heterocyclic Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, the 1,2,4-triazole scaffold is a recurring motif, celebrated for its broad spectrum of biological activities which include antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The efficacy of molecules built upon this framework is not static; it is profoundly influenced by the subtle, yet critical, phenomenon of prototropic tautomerism. This dynamic equilibrium, involving the migration of a proton, dictates the molecule's three-dimensional shape, its capacity for hydrogen bonding, and ultimately, its affinity and interaction with biological targets.

This guide focuses on the specific and complex case of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The presence of both a sulfanyl (mercapto) group and a phenolic hydroxyl group introduces multiple axes of tautomeric possibility, creating a rich and challenging system for researchers in drug development. Understanding the predominant tautomeric forms and the equilibrium between them is paramount for rational drug design, as different tautomers can exhibit vastly different pharmacological profiles. This document provides a comprehensive exploration of the tautomeric phenomena in this molecule, detailing the structural possibilities, the influence of substituents and environment, and the key experimental and computational methodologies required for its characterization.

Core Concepts: A Multi-faceted Tautomeric System

The tautomerism in 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is not a simple, single equilibrium. It is a network of interconnected equilibria involving proton migration between nitrogen atoms of the triazole ring, the exocyclic sulfur atom, and potentially the phenolic oxygen. This gives rise to several distinct tautomeric forms.

Prototropic Tautomerism within the 1,2,4-Triazole Ring

The 1,2,4-triazole ring itself can exist in three potential prototropic tautomeric forms: the 1H, 2H, and 4H isomers, depending on the location of the mobile proton on the nitrogen atoms.[1] Generally, the 1H and 2H forms are found to be more stable than the 4H tautomer.[1] The relative stability of these annular tautomers is highly sensitive to the nature and position of substituents on the ring.[1][2] Electron-donating groups tend to favor the 2H-tautomer, while electron-withdrawing groups often stabilize the 1H-tautomer.[1][2]

Thione-Thiol Tautomerism

The presence of the 5-sulfanyl group introduces the possibility of thione-thiol tautomerism. The equilibrium lies between the thione form (C=S, N-H) and the thiol (mercapto) form (C-S-H, C=N). Computational and experimental studies on various 1,2,4-triazole-3-thiones have consistently shown that the thione form is the predominant and most stable tautomer in both the gas phase and in neutral solutions.[3][4][5] X-ray crystallography studies on related compounds also confirm the dominance of the thione tautomer in the solid state.[6][7]

Keto-Enol Tautomerism of the Phenolic Moiety

The phenolic hydroxyl group can, in principle, exhibit keto-enol tautomerism, where the aromatic phenol (enol form) is in equilibrium with a non-aromatic cyclohexadienone (keto form). However, the profound stabilization conferred by the aromaticity of the benzene ring means that for simple phenols, the equilibrium lies almost exclusively towards the phenol form.[8][9] While certain polycyclic systems or phenols with strong electron-withdrawing groups can show a greater propensity to exist in the keto form, for the title compound, the phenolic OH is expected to remain as such under normal conditions.[10][11]

The interplay of these tautomeric possibilities is what makes 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol a subject of deep scientific interest. The potential for intramolecular hydrogen bonding between the phenolic hydroxyl group and the triazole ring or the thione group can further influence the stability of specific tautomers.[12][13]

Visualizing the Tautomeric Equilibria

To better comprehend the complex interplay of possible structures, the following diagram illustrates the primary tautomeric forms of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The equilibria shown focus on the most significant annular and thione-thiol tautomerism.

Note: The DOT script above is a template. Actual images of the chemical structures would need to be generated and linked for a functional diagram. Caption: Primary tautomeric equilibria in 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Methodologies for Tautomer Characterization: A Multi-pronged Approach

A definitive characterization of the tautomeric landscape requires a synergistic combination of experimental spectroscopy and theoretical calculations. No single technique can provide a complete picture; instead, the convergence of data from multiple methods provides the most trustworthy and authoritative understanding.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful, non-destructive technique for studying tautomeric equilibria in solution.[14] Specific nuclei provide distinct clues to the predominant form.

• ¹H NMR: The chemical shift of the proton attached to nitrogen (N-H) in the thione form is characteristically found in the range of 13-14 ppm.[5][15] In contrast, the S-H proton of a thiol tautomer would appear at a much higher field, typically around 1.1-1.4 ppm, though this can sometimes be broadened or exchange with solvent protons.[5] The presence of a sharp signal in the downfield region is strong evidence for the thione form.

• ¹³C NMR: The carbon of the C=S group in the thione tautomer has a characteristic chemical shift, typically resonating in the region of 167-169 ppm.[5][15] This provides a clear diagnostic peak to distinguish it from the C-S carbon of the thiol form.

• ¹⁵N NMR: Although less common, ¹⁵N NMR can provide direct information about the protonation state of the nitrogen atoms in the triazole ring, helping to distinguish between the 1H, 2H, and 4H annular tautomers.[1]

Step-by-Step ¹H and ¹³C NMR Protocol:

• Sample Preparation: Dissolve 5-10 mg of the synthesized 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆). The choice of solvent is critical, as polarity and hydrogen bonding capacity can shift the tautomeric equilibrium. DMSO-d₆ is often preferred as it can solubilize a wide range of compounds and its residual proton signal does not interfere with the key N-H region.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure a sufficient relaxation delay (d1) to allow for quantitative integration if needed. Pay close attention to the region between 12 and 15 ppm for the N-H proton signal.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A longer acquisition time will likely be necessary due to the lower natural abundance and sensitivity of the ¹³C nucleus. Focus on the region between 160 and 180 ppm to identify the C=S signal.

• Data Analysis: Integrate the relevant peaks and compare the observed chemical shifts with literature values for known 1,2,4-triazole-thiones and thiols to determine the predominant tautomer in the chosen solvent.[5][15]

2. X-ray Crystallography

X-ray crystallography provides unambiguous, definitive evidence of the tautomeric form present in the solid state.[1] By precisely locating the positions of all atoms, including hydrogen atoms (with high-quality data), it can directly distinguish between thione and thiol forms and identify the protonation site on the triazole ring. Numerous studies on similar 1,2,4-triazole-thiones have confirmed the thione structure in the crystalline form.[6][7][16]

Experimental Workflow for X-ray Crystallography:

Caption: Workflow for single-crystal X-ray diffraction analysis.

3. UV-Vis Spectroscopy

UV-Vis spectroscopy, when coupled with theoretical calculations, is a valuable tool for identifying the predominant tautomer in solution.[12][13] Different tautomers possess distinct electronic structures and will therefore exhibit different absorption maxima (λ_max). By simulating the theoretical spectra of all possible tautomers and comparing them to the experimental spectrum, a confident assignment can be made.[17]

Computational Chemistry: The Theoretical Backbone

Quantum chemical calculations, particularly using Density Functional Theory (DFT), are indispensable for studying tautomerism.[3][18] They provide crucial insights into the relative stabilities, geometric parameters, and spectroscopic properties of all possible tautomers.

Key Computational Analyses:

• Relative Stability: By calculating the Gibbs free energy (ΔG) of each tautomer, one can predict their relative populations at equilibrium. The B3LYP functional with a 6-31G(d,p) basis set has been shown to be reliable for investigating thione-thiol tautomerism in these systems.[3][4]

• Spectroscopic Simulation: Computational methods can simulate NMR chemical shifts and UV-Vis spectra. Comparing these simulated spectra with experimental data serves as a powerful validation of the predicted predominant tautomer.[12][17]

• Natural Bond Orbital (NBO) Analysis: NBO analysis can be employed to understand the electronic factors that contribute to the relative stabilities of the different tautomers.[3][4]

Summary of Computational Findings on Related Systems:

Computational Method	System Studied	Key Finding	Reference
DFT (B3LYP/6-31G(d,p))	1,2,4-triazole-3-thione & derivatives	Thione form is the most stable tautomer in the gas phase.	[3][4]
DFT (M06-2X/6-311++G(d,p))	Substituted 1,2,4-triazoles	Substituent position significantly impacts tautomeric preference.	[2][17]
CBS-QB3	4-amino-5-methyl-1,2,4-triazole-3-thione	Theoretical study of isomerization reaction kinetics.	[18]

Conclusion and Outlook

The tautomerism of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a complex interplay of annular and side-chain prototropy. Based on extensive evidence from related systems, the molecule is overwhelmingly likely to exist in the thione tautomeric form .[3][5][6] Within this form, an equilibrium of 1H, 2H, and 4H annular tautomers will exist, with the specific balance being influenced by the solvent and potential intramolecular hydrogen bonding with the ortho-phenolic group.

For researchers and drug development professionals, a thorough characterization using a combination of high-field NMR, single-crystal X-ray diffraction (if suitable crystals can be obtained), and DFT calculations is essential. This multi-pronged approach provides a self-validating system, ensuring that the structural and electronic properties of this promising scaffold are fully understood. Such a deep understanding is not merely academic; it is a prerequisite for designing next-generation therapeutics with enhanced potency, selectivity, and optimized pharmacokinetic profiles. The dynamic nature of tautomerism is not a hurdle, but an opportunity to fine-tune molecular properties for targeted biological function.

References

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• The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. (2015). Journal of Chemical and Pharmaceutical Research, 7(4), 1011-1015. Available from: [Link]

• Tautomerism Example. BYJU'S. Available from: [Link]

• Tautomer. chemeurope.com. Available from: [Link]

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• The thione-thiol tautomerism in 1,2,4-triazoles. ResearchGate. Available from: [Link]

• Al-Soud, Y. A., et al. (2018). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules, 23(11), 2948. Available from: [Link]

• Crystal structure of 4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, C8H7N3S. MolBank. Available from: [Link]

• Shiroudi, A., & Deleuze, M. S. (2015). KINETICS STUDIES ON THE TAUTOMERIC REACTION OF 4-AMINO-5-METHYL-2,4-DIHYDRO-3H-1,2,4- TRIAZOLE-3-THIONE IN THE GAS PHASE: DFT AND CBS-QB3 METHODS USING TRANSITION STATE THEORY. Journal of the Chilean Chemical Society, 60(2), 2931-2936. Available from: [Link]

• Karpińska, G., & Dobrowolski, J. C. (2015). On tautomerism of 1,2,4-triazol-3-ones. Computational and Theoretical Chemistry, 1052, 58-67. Available from: [Link]

• Thomson, R. H. (1956). PHENOL TAUTOMERISM. Quarterly Reviews, Chemical Society, 10(1), 27-44. Available from: [Link]

• NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Available from: [Link]

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• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ResearchGate. Available from: [Link]

• Keto-Enol Tautomerism. Chemistry LibreTexts. Available from: [Link]

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• Synthesis, spectral (FT-IR, UV-visible, NMR) features, biological activity prediction and theoretical studies of 4-Amino-3-(4-hydroxybenzyl)-1H-1,2,4-triazole-5(4H)-thione and its tautomer. ResearchGate. Available from: [Link]

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• A simplified method of obtaining 3-aryl-5-mercapto-1,2,4-triazoles. ResearchGate. Available from: [Link]

• Synthesis of some new 3-mercapto-5-substituted-1,2,4-triazine-s-triazoles for evaluation as antimicrobial agents. ResearchGate. Available from: [Link]

• The crystal structures of three 3-methyl-1H-1,2,4-triazole-5-thiones, including a second polymorph of 4-[(E)-(5-bromo-2-hydroxybenzylidene)amino]. National Institutes of Health. Available from: [Link]

• Structure and Bonding of 1,2,4-Triazole Thiones Derived from Nitron. Semantic Scholar. Available from: [Link]

• 2-(5-MERCAPTO-4-METHYL-4H-1 2 4-TRIAZOL-3-YL)PHENOL. TMT. Available from: [Link]

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An In-Depth Technical Guide to 2-((2-Chloro-4-iodophenyl)amino)-N-(cyclopropylmethoxy)-3,4-difluorobenzamide (CI-1040)

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological activity of 2-((2-Chloro-4-iodophenyl)amino)-N-(cyclopropylmethoxy)-3,4-difluorobenzamide, a potent and selective MEK1/2 inhibitor. This document is intended for an audience of researchers, scientists, and professionals in the field of drug development. It delves into the rationale behind its synthesis, its mechanism of action within the Ras/Raf/MEK/ERK signaling pathway, and its historical context in clinical research.

A Note on Chemical Identification

It is important to clarify a potential point of confusion regarding the Chemical Abstracts Service (CAS) number for the compound of interest. The user-provided CAS number, 37536-29-1, is most authoritatively associated with the compound 2-(5-Sulfanyl-4H-[1][2][3]triazol-3-yl)-phenol. However, the topic of interest, a compound with significant relevance to drug development, is 2-((2-Chloro-4-iodophenyl)amino)-N-(cyclopropylmethoxy)-3,4-difluorobenzamide . This molecule is correctly identified by CAS Number 212631-79-3 and is also widely known by its investigational drug names CI-1040 and PD-184352 .[4][5][6] This guide will focus exclusively on the latter, biologically active compound.

Core Properties and Significance

CI-1040 is a synthetic, small-molecule inhibitor of MEK1 and MEK2 (Mitogen-activated protein kinase kinase 1 and 2).[7] As a benzhydroxamate ester, its structure is characterized by a central diarylamine core linked to a difluorobenzamide moiety, which in turn is N-substituted with a cyclopropylmethoxy group.[3] This compound was the first selective MEK inhibitor to enter clinical trials, representing a pioneering effort in targeting the Ras/Raf/MEK/ERK signaling pathway, a critical cascade in many human cancers.[3][7]

Physicochemical and Pharmacological Properties

The key properties of CI-1040 are summarized in the table below. These data are essential for understanding its behavior in both experimental and physiological settings.

Property	Value	References
IUPAC Name	2-(2-chloro-4-iodoanilino)-N-(cyclopropylmethoxy)-3,4-difluorobenzamide	[5]
Synonyms	CI-1040, PD-184352	[4][5][6]
CAS Number	212631-79-3	[4]
Molecular Formula	C₁₇H₁₄ClF₂IN₂O₂	[4]
Molecular Weight	478.66 g/mol	[4]
Appearance	White to off-white or pale beige solid	[8]
Melting Point	166-169 °C	[8]
Solubility	DMSO: ≥ 100 mg/mL, DMF: 5 mg/mL, Ethanol: 2 mg/mL	[4][9]
IC₅₀ (MEK1)	17 nM	[4][10]

Mechanism of Action: Targeting the MAPK/ERK Pathway

CI-1040 is a highly specific, non-ATP-competitive inhibitor of MEK1 and MEK2.[11] These dual-specificity kinases are central components of the Ras/Raf/MEK/ERK signaling pathway. This pathway is a critical regulator of numerous cellular processes, including proliferation, differentiation, survival, and angiogenesis. In many cancers, mutations in upstream components like Ras or Raf lead to the constitutive activation of this pathway, driving uncontrolled cell growth.[7]

By binding to a unique allosteric pocket on the MEK enzymes, CI-1040 prevents the phosphorylation and subsequent activation of their downstream targets, ERK1 and ERK2 (Extracellular signal-regulated kinases 1 and 2).[7] This blockade of ERK1/2 phosphorylation effectively halts the signal transduction cascade, leading to the inhibition of tumor cell proliferation and, in some cases, the induction of apoptosis.[10] The specificity of CI-1040 for MEK1/2 is a key feature, with significantly lower activity against other kinases.[10]

Caption: CI-1040 inhibits MEK1/2 in the MAPK/ERK pathway.

Synthesis of CI-1040: A Strategic Approach

The synthesis of CI-1040 is a multi-step process that can be conceptually divided into the formation of two key precursors followed by their final coupling. The core of the molecule is a diarylamine, which is constructed via a C-N cross-coupling reaction. This is then elaborated into a benzamide through an amide bond formation.

Retrosynthetic Analysis

A logical retrosynthetic analysis of CI-1040 reveals two primary disconnections: the amide bond and the diarylamine C-N bond. This suggests a synthetic strategy that involves the preparation of a 2-(arylamino)benzoic acid intermediate and O-(cyclopropylmethyl)hydroxylamine, followed by their coupling.

Caption: Retrosynthetic analysis of CI-1040.

Step-by-Step Synthesis Protocol

The following protocol is a representative synthesis based on established methodologies for diarylamine and benzamide formation.

Step 1: Synthesis of the Diarylamine Core (Ullmann Condensation)

The formation of the 2-(2-chloro-4-iodoanilino)-3,4-difluorobenzoic acid intermediate is a critical step. This is typically achieved through a copper-catalyzed Ullmann condensation reaction, which couples an aryl halide with an amine. In this case, a suitable anthranilic acid derivative is coupled with 2-chloro-4-iodoaniline.

• Rationale: The Ullmann condensation is a classic and robust method for forming C-N bonds, particularly for the synthesis of diarylamines which are prevalent in medicinal chemistry. The use of a copper catalyst is essential for this transformation.

• Protocol:

  • To a reaction vessel, add 2-amino-3,4-difluorobenzoic acid, 2-chloro-4-iodoaniline, a copper catalyst (e.g., copper(I) iodide), a ligand (e.g., a diamine), and a base (e.g., potassium carbonate).

  • Add a high-boiling point solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature typically ranging from 100 to 150 °C for several hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture and perform an aqueous workup. Acidify the aqueous layer to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry to yield 2-(2-chloro-4-iodoanilino)-3,4-difluorobenzoic acid.

Step 2: Synthesis of O-(cyclopropylmethyl)hydroxylamine

This hydroxylamine derivative is a key reagent for the final coupling step. It can be synthesized from cyclopropylmethanol.

• Rationale: The cyclopropylmethoxy group is introduced at this stage. A common method involves the alkylation of a protected hydroxylamine, such as N-hydroxyphthalimide, followed by deprotection.

• Protocol:

  • Activate cyclopropylmethanol by converting it to a good leaving group, for example, by reacting it with methanesulfonyl chloride in the presence of a base like triethylamine to form cyclopropylmethyl mesylate.

  • React the cyclopropylmethyl mesylate with N-hydroxyphthalimide in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., DMF) to form N-(cyclopropylmethoxy)phthalimide.

  • Cleave the phthalimide group using hydrazine hydrate in a solvent like ethanol. This will precipitate phthalhydrazide, leaving the desired O-(cyclopropylmethyl)hydroxylamine in solution.

  • After filtration to remove the byproduct, the product can be isolated, often as a hydrochloride salt for better stability.[12]

Step 3: Amide Coupling to Form CI-1040

The final step involves the formation of the amide bond between the carboxylic acid of the diarylamine intermediate and the hydroxylamine derivative.

• Rationale: Standard peptide coupling reagents are employed to activate the carboxylic acid, facilitating its reaction with the amine. This is a widely used and efficient method for amide bond formation under mild conditions.

• Protocol:

  • Dissolve 2-(2-chloro-4-iodoanilino)-3,4-difluorobenzoic acid in an aprotic solvent like DMF or dichloromethane (DCM).

  • Add an amide coupling reagent (e.g., HATU, HBTU, or EDC with HOBt) and a non-nucleophilic base (e.g., diisopropylethylamine, DIEA).

  • Stir the mixture at room temperature for a short period to activate the carboxylic acid.

  • Add O-(cyclopropylmethyl)hydroxylamine to the reaction mixture.

  • Continue stirring at room temperature for several hours until the reaction is complete, as monitored by TLC or LC-MS.

  • Perform an aqueous workup, extracting the product into an organic solvent.

  • Purify the crude product by column chromatography or recrystallization to obtain pure 2-((2-Chloro-4-iodophenyl)amino)-N-(cyclopropylmethoxy)-3,4-difluorobenzamide (CI-1040).

Caption: Workflow for the synthesis of CI-1040.

Clinical Context and Future Perspectives

CI-1040 was evaluated in Phase I and II clinical trials for various advanced solid tumors, including non-small-cell lung, breast, colon, and pancreatic cancers.[7] While it was generally well-tolerated, the compound demonstrated insufficient anti-tumor activity to warrant further development.[6] This was largely attributed to its poor pharmacokinetic properties, including low solubility and rapid clearance, which resulted in suboptimal exposure in patients.[3]

Despite its discontinuation, the development of CI-1040 was a landmark achievement. It validated MEK as a druggable target and provided invaluable insights that guided the development of second-generation MEK inhibitors with improved pharmacological profiles, such as PD-0325901 (mirdametinib).[3] The lessons learned from CI-1040 continue to inform the design and development of new kinase inhibitors and targeted cancer therapies.

Conclusion

2-((2-Chloro-4-iodophenyl)amino)-N-(cyclopropylmethoxy)-3,4-difluorobenzamide (CI-1040) remains a significant molecule in the history of targeted cancer therapy. Its rational design, synthesis, and mechanism of action as a selective MEK inhibitor laid the groundwork for a new class of anti-cancer agents. While its own clinical journey was short-lived, the scientific knowledge gained from its development has had a lasting impact on the field of oncology drug discovery. This guide has provided a detailed overview of its properties and synthesis, offering valuable insights for scientists working on the next generation of kinase inhibitors.

References

• PD 184352(CI-1040) 212631-79-3, Purity 95%. Medical Isotopes. [Link]

• Barret, S.D., et al. (2008). The discovery of the benzhydroxamate MEK inhibitors CI-1040 and PD 0325901. Bioorganic & Medicinal Chemistry Letters, 18(24), 6501-6504. [Link]

• O-Cyclopropyl Hydroxylamines: Gram-Scale Synthesis and Utility as Precursors for N-Heterocycles. (2020). PubMed Central (PMC) - NIH. [Link]

• O-Cyclopropyl hydroxylamines: gram-scale synthesis and utility as precursors for N-heterocycles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• O-Cyclopropyl Hydroxylamines as Precursors for[8][8]- Sigmatropic Rearrangements. RSC Publishing. [Link]

• CI-1040. PubChem. [Link]

• Chemical stuctures of (A) CI-1040 (PD 0184352; molecular weight, 478.67...). ResearchGate. [Link]

• Allen, L. F., et al. (2003). CI-1040 (PD184352), a targeted signal transduction inhibitor of MEK (MAPKK). Seminars in Oncology, 30(5 Suppl 16), 105-116. [Link]

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A Technical Guide to the Preliminary Biological Screening of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Foreword: Unveiling the Therapeutic Potential of a Privileged Scaffold

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous clinically significant drugs with a wide array of pharmacological activities, including antimicrobial, antifungal, and anticancer properties.[1] The unique structural features of triazoles allow for strong interactions with biological receptors and enzymes.[2] When functionalized with both a phenol and a sulfanyl (mercapto) group, as in the case of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a molecule with significant potential for diverse biological activity emerges. The phenolic hydroxyl group is a well-known antioxidant pharmacophore, while the sulfanyl-triazole moiety is implicated in a range of bioactivities.[3][4][5]

This in-depth technical guide provides a comprehensive framework for the preliminary biological screening of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the experimental choices. This document aims to be a self-validating system, grounded in established methodologies and authoritative sources, to guide the initial exploration of this promising compound's therapeutic landscape.

Synthesis and Characterization: The Foundation of Biological Evaluation

A reliable and well-characterized source of the target compound is the prerequisite for any biological screening campaign. The synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol can be achieved through a multi-step process, a common route for this class of compounds.

A general synthetic pathway involves the initial formation of a benzoic acid hydrazide, which is then reacted with carbon disulfide in an alkaline solution to yield a potassium dithiocarbazinate salt.[6] Subsequent cyclization of this salt with hydrazine hydrate leads to the formation of the core 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol nucleus.[6][7] For the specific synthesis of the title compound, a study by Cetin and Geçibesler (2015) outlines a successful synthetic route.[3][8][9]

Key Synthesis Steps:

• Formation of Salicyloyl Hydrazide: Reaction of methyl salicylate with hydrazine hydrate.

• Formation of Potassium Dithiocarbazinate: The resulting hydrazide is treated with carbon disulfide in the presence of potassium hydroxide.

• Cyclization to the Triazole Ring: The dithiocarbazinate intermediate is refluxed with an excess of hydrazine hydrate to facilitate ring closure and formation of the 1,2,4-triazole-3-thiol.

Thorough characterization of the synthesized compound is critical to ensure its purity and structural integrity before proceeding with biological assays. Standard analytical techniques such as Fourier-Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) spectroscopy, and Mass Spectrometry (MS) should be employed to confirm the identity and purity of the final product.[6]

Rationale for Preliminary Biological Screening

The preliminary biological screening of a novel compound is a crucial step in the drug discovery process. It aims to identify the most promising biological activities of the molecule, guiding further, more focused investigations. For 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, the selection of initial screens is driven by the known pharmacological profiles of its constituent chemical moieties: the 1,2,4-triazole ring, the sulfanyl group, and the phenolic group. This leads to a logical focus on three primary areas: antimicrobial, antioxidant, and anticancer activities.

Antimicrobial Activity Screening

The global rise of antimicrobial resistance necessitates the discovery of new and effective antimicrobial agents.[10] 1,2,4-triazole derivatives have demonstrated a broad spectrum of antibacterial and antifungal activities, making this a priority screening area for the title compound.[6][10]

Causality Behind Experimental Choice: The Disc Diffusion Assay

For a preliminary screen, the Kirby-Bauer disc diffusion method is a simple, cost-effective, and widely accepted technique to qualitatively assess the antimicrobial susceptibility of a compound.[11][12] This method relies on the diffusion of the test compound from a paper disc into an agar medium inoculated with a specific microorganism. The resulting zone of inhibition around the disc provides a visual and measurable indication of the compound's ability to halt microbial growth.[11]

Detailed Protocol: Disc Diffusion Assay

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile cotton swabs

• Bacterial and/or fungal cultures (e.g., Staphylococcus aureus, Bacillus subtilis (Gram-positive), Escherichia coli, Pseudomonas aeruginosa (Gram-negative), Candida albicans, Aspergillus niger (fungal))

• 0.5 McFarland turbidity standard

• Sterile saline

• Test compound solution (in a suitable solvent like DMSO)

• Standard antibiotic/antifungal discs (e.g., Ciprofloxacin, Fluconazole)

• Sterile filter paper discs (6 mm)

• Sterile forceps

• Incubator

Procedure:

• Inoculum Preparation: From an overnight culture, select isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2×10⁸ CFU/mL.[11]

• Plate Inoculation: Dip a sterile cotton swab into the adjusted inoculum, removing excess fluid by pressing it against the inside of the tube. Swab the entire surface of an MHA plate evenly in three directions to ensure confluent growth. Allow the plate to dry for 5-15 minutes.[13]

• Disc Preparation and Placement: Aseptically impregnate sterile filter paper discs with a known concentration of the test compound solution. Using sterile forceps, place the impregnated discs onto the surface of the inoculated agar plate. Gently press each disc to ensure complete contact with the agar. Place a standard antibiotic/antifungal disc as a positive control and a solvent-impregnated disc as a negative control. Ensure discs are placed at least 24 mm apart.[12][13]

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours for bacteria and at 25-28°C for 48-72 hours for fungi.[13]

• Result Interpretation: Measure the diameter of the zone of inhibition (including the disc) in millimeters. The size of the zone is proportional to the antimicrobial activity of the compound.

Data Presentation: Antimicrobial Activity

Test Microorganism	Compound Concentration (µ g/disc )	Zone of Inhibition (mm)	Standard Drug	Zone of Inhibition (mm)
Staphylococcus aureus	100	Data	Ciprofloxacin (5 µg)	Data
Escherichia coli	100	Data	Ciprofloxacin (5 µg)	Data
Candida albicans	100	Data	Fluconazole (25 µg)	Data
Aspergillus niger	100	Data	Fluconazole (25 µg)	Data

Antioxidant Activity Screening

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in a multitude of diseases, including cancer and neurodegenerative disorders.[4] Phenolic compounds are renowned for their potent antioxidant properties, stemming from their ability to donate hydrogen atoms or electrons to neutralize free radicals.[3][8][9] The presence of a phenolic moiety in the title compound makes the evaluation of its antioxidant capacity a critical step.

Causality Behind Experimental Choice: The DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid, simple, and widely used spectrophotometric method for assessing the antioxidant capacity of compounds.[14][15] It is based on the ability of an antioxidant to scavenge the stable DPPH free radical. The reduction of the purple DPPH radical to the yellow, non-radical form by the antioxidant results in a decrease in absorbance at approximately 517 nm, which is directly proportional to the radical scavenging activity.[15]

Detailed Protocol: DPPH Radical Scavenging Assay

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol

• Test compound solutions at various concentrations

• Standard antioxidant solution (e.g., Ascorbic acid or Trolox)

• 96-well microplate

• Microplate reader or spectrophotometer

Procedure:

• DPPH Solution Preparation: Prepare a fresh 0.1 mM solution of DPPH in methanol or ethanol. Keep the solution in the dark to prevent degradation.[16]

• Plate Setup: In a 96-well plate, add a specific volume of the test compound solutions at different concentrations to triplicate wells. Also, include wells for a standard antioxidant at various concentrations and a blank control containing only the solvent.[15]

• Reaction Initiation: Add a fixed volume of the DPPH working solution to all wells. Mix gently.[15]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[14][17]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[17]

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula:[14][15] % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.

• IC₅₀ Determination: Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Data Presentation: Antioxidant Activity

A study by Cetin and Geçibesler (2015) has already evaluated the antioxidant activity of 2-(5-mercapto-4H-1,2,4-triazol-3-yl)phenol, which they refer to as compound 'G'. Their findings are summarized below.[3][8][9]

Assay	IC₅₀ (µg/mL) of Compound 'G'	Standard (BHA) IC₅₀ (µg/mL)
DPPH Radical Scavenging	7.12 ± 2.32	Not specified in this format
ABTS Radical Scavenging	4.59 ± 4.19	Not specified in this format

The study concluded that the presence of the phenol group significantly contributes to the antioxidant activity, with compound 'G' showing fairly good DPPH and ABTS radical scavenging activity.[3][8]

In Vitro Anticancer Activity Screening

The 1,2,4-triazole scaffold is present in several approved anticancer drugs, and numerous derivatives have shown promising cytotoxic effects against various cancer cell lines.[18][19] Therefore, a preliminary assessment of the anticancer potential of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a logical and crucial step.

Causality Behind Experimental Choice: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2] The assay is based on the reduction of the yellow, water-soluble MTT to a purple, insoluble formazan product by mitochondrial dehydrogenases in living cells.[1] The amount of formazan produced is directly proportional to the number of viable cells.[2] This makes the MTT assay a reliable and efficient method for initial high-throughput screening of potential anticancer agents.[1][2]

Detailed Protocol: MTT Assay

Materials:

• Human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HeLa (cervical))

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.[2]

• Compound Treatment: Treat the cells with various concentrations of the test compound dissolved in the culture medium. Include wells for a vehicle control (solvent only) and a positive control (a known anticancer drug). Incubate for a specified period (e.g., 24, 48, or 72 hours).[2]

• MTT Addition: After the incubation period, remove the treatment medium and add fresh medium containing MTT (final concentration 0.5 mg/mL) to each well. Incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add the solubilization solution to each well to dissolve the purple formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to correct for background absorbance.[1]

• Calculation: Calculate the percentage of cell viability using the following formula: % Cell Viability = [ (A_sample - A_blank) / (A_control - A_blank) ] x 100 Where A_sample is the absorbance of the treated cells, A_control is the absorbance of the untreated cells, and A_blank is the absorbance of the medium alone.

• IC₅₀ Determination: Plot the percentage of cell viability against the concentration of the test compound to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation: In Vitro Anticancer Activity

Cell Line	Compound Concentration (µM)	% Cell Viability	IC₅₀ (µM)
MCF-7	1, 10, 50, 100	Data	Data
A549	1, 10, 50, 100	Data	Data
HeLa	1, 10, 50, 100	Data	Data

Visualizing the Workflow and Rationale

To provide a clear overview of the preliminary biological screening process, the following diagrams illustrate the experimental workflow and the logical connections between the compound's structure and the chosen assays.

Caption: A comprehensive workflow for the preliminary biological screening of the target compound.

Caption: The logical rationale for selecting specific biological screening assays based on the compound's structural features.

Conclusion and Future Directions

This technical guide provides a robust and scientifically grounded framework for conducting the preliminary biological screening of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The outlined protocols for antimicrobial, antioxidant, and anticancer assays are based on established and reliable methodologies. Existing data confirms the antioxidant potential of this molecule, providing a strong foundation for further investigation.

The results from these preliminary screens will be instrumental in guiding the subsequent stages of drug discovery. Positive "hits" in any of these assays would warrant more in-depth studies, such as determining the minimum inhibitory concentration (MIC) for antimicrobial activity, exploring the mechanism of antioxidant action, and evaluating cytotoxicity against a broader panel of cancer cell lines. Ultimately, this structured approach to preliminary screening is essential for efficiently and effectively uncovering the therapeutic potential of novel chemical entities like 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

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• Tendencia, E. A. (2004). Disk diffusion method. Aquaculture Department, Southeast Asian Fisheries Development Center. Retrieved from [Link]

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• MDPI. (n.d.). Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. Retrieved from [Link]

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An In-Depth Technical Guide to the In Vitro Cytotoxicity of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on evaluating the in vitro cytotoxicity of the novel heterocyclic compound, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. While specific data on this particular molecule is emerging, this document synthesizes established methodologies and insights from the broader class of triazole derivatives, which are recognized for their significant therapeutic potential, particularly in oncology.[1][2]

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, known to be a component of compounds with a wide array of biological activities, including anticancer, antifungal, and antiviral properties.[3][4] The unique structural characteristics of the triazole ring allow for diverse interactions with biological targets.[5] Therefore, novel derivatives such as 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol are promising candidates for investigation as potential cytotoxic agents. This guide will detail the foundational principles, experimental workflows, and data interpretation necessary for a robust assessment of its cytotoxic profile.

Section 1: Foundational Principles of In Vitro Cytotoxicity Assessment

Before embarking on experimental work, it is crucial to understand the fundamental concepts of in vitro cytotoxicity testing. These assays are designed to measure the degree to which a test compound induces cell damage or death. The choice of assay depends on the specific cellular function being interrogated. Common endpoints include cell membrane integrity, metabolic activity, and the induction of programmed cell death (apoptosis).

A primary goal in these assessments is to determine the dose-dependent effect of the compound, from which a key metric, the half-maximal inhibitory concentration (IC50), is derived. The IC50 value represents the concentration of a drug that is required for 50% inhibition of a biological process in vitro and is a critical measure of a compound's potency.[1] Lower IC50 values are indicative of higher cytotoxic potential.

Section 2: Experimental Workflow for Cytotoxicity Profiling

A systematic approach is essential for the accurate evaluation of a novel compound's cytotoxicity. The following workflow outlines the key stages, from initial compound handling to sophisticated mechanistic studies.

Caption: A typical experimental workflow for in vitro cytotoxicity testing.

Compound Preparation and Handling

The initial step involves the solubilization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. Due to the often-limited aqueous solubility of organic compounds, a suitable solvent such as dimethyl sulfoxide (DMSO) is commonly used to prepare a high-concentration stock solution.[6] It is critical to establish the maximum concentration of the solvent that is non-toxic to the selected cell lines, as the solvent itself can influence cell viability.

Cell Line Selection and Culture

The choice of cell lines is paramount and should be guided by the therapeutic area of interest. For oncology research, a panel of cancer cell lines from different tissues of origin (e.g., MCF-7 for breast cancer, A549 for lung cancer, and HeLa for cervical cancer) is often used to assess the breadth of cytotoxic activity.[1][7] Normal, non-cancerous cell lines (e.g., fibroblasts) should be included to determine the selectivity of the compound for cancer cells over healthy cells.[8]

Protocol for Cell Culture:

• Maintenance: Cells are maintained in an appropriate culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Cultures are kept in a humidified incubator at 37°C with a 5% CO2 atmosphere.

• Subculture: Cells are passaged upon reaching 80-90% confluency to maintain exponential growth.

Section 3: Core Cytotoxicity Assays

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[1] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The amount of formazan produced is proportional to the number of viable cells.

Detailed Protocol for the MTT Assay:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000 to 10,000 cells per well and allow them to adhere overnight.[1]

• Compound Treatment: Treat the cells with a range of concentrations of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (e.g., from 0.1 to 100 µM) for 24, 48, or 72 hours.[1] Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC50 value.

Cell Line	Compound	Exposure Time (h)	IC50 (µM) [Hypothetical Data]
MCF-7	2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	48	12.5
A549	2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	48	25.8
HeLa	2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	48	8.7
Fibroblast	2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	48	> 100

Mechanistic Insights: Apoptosis vs. Necrosis

To understand how the compound is killing cells, it is essential to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). This can be achieved using flow cytometry with Annexin V and propidium iodide (PI) staining. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but can enter and stain the DNA of late apoptotic and necrotic cells.

Section 4: Potential Mechanisms of Action for Triazole Derivatives

The cytotoxic effects of triazole derivatives are often attributed to their ability to induce apoptosis and interfere with the cell cycle.[9][10] Some triazole compounds have been shown to cause cell cycle arrest at the G2/M or G0/G1 phase.[1][8] Mechanistic studies have revealed that these effects can be mediated through the modulation of key signaling proteins. For example, some triazoles can upregulate pro-apoptotic proteins like Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2.[1]

Caption: A potential apoptotic pathway modulated by triazole derivatives.

Section 5: Conclusion and Future Directions

This guide outlines a robust framework for the in vitro cytotoxic evaluation of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The data generated from these studies will be instrumental in determining its potential as a therapeutic agent. Promising in vitro results, particularly high potency against cancer cell lines and selectivity over normal cells, would warrant further investigation, including in vivo studies and more detailed mechanistic elucidation, to fully understand its therapeutic potential. The versatility of the triazole scaffold continues to make it a focal point for the discovery of novel anticancer agents.[2][3]

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Introduction: The Versatile Scaffold of 1,2,4-Triazole-3-thiol

An In-depth Technical Guide to the Discovery of Novel 1,2,4-Triazole-3-thiol Compounds

In the landscape of medicinal chemistry, the discovery of heterocyclic compounds with broad therapeutic potential is a paramount objective. Among these, the 1,2,4-triazole nucleus, particularly when substituted with a thiol group at the 3-position, represents a privileged scaffold.[1][2] These compounds are not merely synthetic curiosities; they are integral components in a multitude of biologically active agents, demonstrating a remarkable range of pharmacological activities.[3][4]

The unique structural features of the 1,2,4-triazole-3-thiol ring system—including its dipole character, capacity for hydrogen bonding, and relative rigidity—allow it to interact with high affinity at various biological receptors and enzymes.[5] This versatility has led to the development of compounds with potent antimicrobial, anticancer, anti-inflammatory, anticonvulsant, and antiviral properties.[2][6][7] Well-known drugs like the antifungal agent fluconazole and the antiviral ribavirin contain the 1,2,4-triazole core, highlighting the scaffold's clinical significance.[1][3][5] This guide provides a comprehensive overview of the synthesis, characterization, and biological evaluation of novel 1,2,4-triazole-3-thiol derivatives, offering field-proven insights for researchers in drug discovery.

Part 1: Core Synthetic Strategies and Mechanistic Rationale

The successful discovery of novel therapeutic agents begins with robust and flexible synthetic chemistry. The construction of the 1,2,4-triazole-3-thiol ring can be achieved through several reliable pathways, most of which involve the cyclization of a thiosemicarbazide intermediate. The choice of pathway is often dictated by the availability of starting materials and the desired substitution pattern on the final molecule.

Primary Synthetic Pathways

Two predominant methods for synthesizing the 1,2,4-triazole-3-thiol core are:

• Reaction of Hydrazides with Isothiocyanates: This is arguably the most prevalent and versatile route.[8] It involves the initial reaction of a carboxylic acid hydrazide with an appropriately substituted isothiocyanate to form a 1,4-disubstituted thiosemicarbazide. This intermediate is then subjected to base-catalyzed intramolecular cyclodehydration. The alkaline medium (e.g., aqueous sodium hydroxide or potassium hydroxide) is crucial as it facilitates the deprotonation of the amide nitrogen, which then acts as a nucleophile, attacking the thiocarbonyl carbon to initiate ring closure and subsequent dehydration.

• Acylation of Thiosemicarbazides with Carboxylic Acids: A more direct approach involves the condensation of thiosemicarbazides with carboxylic acids.[8] This reaction often requires a coupling agent or dehydrating catalyst to facilitate the initial acylation. A modern and effective method utilizes polyphosphate ester (PPE) as the catalyst.[8][9] The synthesis proceeds in two stages: first, the PPE-mediated acylation of the thiosemicarbazide, followed by cyclodehydration of the acyl intermediate under alkaline conditions to yield the final 1,2,4-triazole-3-thiol.[8][9]

The following diagram illustrates the general workflow for these primary synthetic routes.

Caption: General synthetic workflows for 1,2,4-triazole-3-thiol synthesis.

Detailed Experimental Protocol: PPE-Mediated Synthesis

This protocol describes the synthesis of a 5-substituted-4-phenyl-4H-1,2,4-triazole-3-thiol, adapted from established methodologies.[8][9]

Step 1: Acylation of 4-phenylthiosemicarbazide

• To a hydrothermal reaction vessel, add the desired carboxylic acid (1.0 mmol), 4-phenylthiosemicarbazide (1.0 mmol), and chloroform (10 mL).

• Add polyphosphate ester (PPE) (approx. 1.5 g) to the suspension.

• Seal the vessel and heat the mixture to 90 °C with stirring for 4-6 hours. The causality here is that PPE acts as both a solvent and a powerful dehydrating agent, activating the carboxylic acid for nucleophilic attack by the thiosemicarbazide.

• After cooling to room temperature, pour the reaction mixture into a cold, saturated sodium bicarbonate solution to neutralize the acidic PPE.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude acylthiosemicarbazide intermediate. This intermediate is often sufficiently pure for the next step.

Step 2: Cyclodehydration to form the 1,2,4-Triazole-3-thiol

• Dissolve the crude acylthiosemicarbazide from Step 1 in a 2M aqueous solution of sodium hydroxide (15 mL).

• Reflux the mixture with stirring for 4-5 hours. The strong alkaline condition is essential for the intramolecular cyclization and dehydration to occur, leading to the stable triazole ring.

• Cool the reaction mixture to room temperature and filter to remove any insoluble impurities.

• Carefully acidify the clear filtrate with cold 4M hydrochloric acid to a pH of 4-5. The desired product, being a weak acid (due to the thiol group), will precipitate out of the solution upon neutralization.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the purified 1,2,4-triazole-3-thiol derivative.

Part 2: Structural Characterization and Validation

Unequivocal structural confirmation of newly synthesized compounds is a cornerstone of scientific integrity. A combination of spectroscopic techniques is employed to provide compelling evidence for the identity, structure, and purity of the target 1,2,4-triazole-3-thiol derivatives.[10][11]

Standard Characterization Workflow

• Thin-Layer Chromatography (TLC): Used to monitor the reaction progress and assess the purity of the final product.

• Melting Point (m.p.): A sharp melting point range is indicative of a pure crystalline compound.

• Infrared (IR) Spectroscopy: Provides information about the functional groups present. Key absorptions to look for include:

  • N-H stretching: A broad peak around 3100-3300 cm⁻¹.

  • S-H stretching: A weak peak around 2550-2600 cm⁻¹ (often difficult to observe).

  • C=N stretching: A sharp peak around 1590-1620 cm⁻¹.

  • C=S stretching (thione tautomer): A peak around 1100-1250 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for structural elucidation.[12][13]

  • ¹H NMR: Provides information on the proton environment. A key diagnostic feature is the presence of two low-field, D₂O-exchangeable singlets corresponding to the N-H and S-H protons, typically resonating between 13-14 ppm.[8] The aromatic protons will appear in their expected regions (7-8.5 ppm).

  • ¹³C NMR: Confirms the carbon skeleton of the molecule, including the characteristic signals for the C-3 (thiol-bearing) and C-5 carbons of the triazole ring.

• Mass Spectrometry (MS): Determines the molecular weight of the compound.[11][13] High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition by providing a highly accurate mass measurement, which is critical for validating the molecular formula of a novel compound.[12]

Part 3: Biological Activities and Structure-Activity Relationships (SAR)

The 1,2,4-triazole-3-thiol scaffold is a prolific source of biologically active compounds. The specific nature and potency of the activity are highly dependent on the substituents at the N-4 and C-5 positions of the triazole ring.[4]

Caption: Biological applications stemming from the 1,2,4-triazole-3-thiol scaffold.

Antimicrobial Activity

Derivatives of 1,2,4-triazole-3-thiol frequently exhibit significant antibacterial and antifungal properties.[14][15][16] The mechanism is often attributed to the inhibition of essential microbial enzymes.

• Structure-Activity Relationship: The presence of bulky or halogen-substituted aromatic rings at the N-4 and C-5 positions often enhances antimicrobial potency.[1] For instance, derivatives with quinoline or benzimidazole moieties have shown good activity against strains like E. coli, S. aureus, and P. aeruginosa.[14] The introduction of Schiff base functionalities can also lead to potent agents against fungi like Microsporum gypseum.[17]

Table 1: Representative Antimicrobial Activity of 1,2,4-Triazole-3-thiol Derivatives

Compound Class	Substituents	Target Organism	Activity (MIC µg/mL)	Reference
Quinoline-Triazoles	4-amino-substituted quinoline at C-5	E. coli, S. aureus	6.25 - 12.5	[14]
Fused Thiazole-Triazoles	Imidazo[2,1-b]thiazole at C-5	M. tuberculosis H37Rv	6.25	[14]
Schiff Bases	Benzylideneamino at N-4	S. aureus	Comparable to Streptomycin	[17]
Schiff Bases	Benzylideneamino at N-4	M. gypseum	Superior to Ketoconazole	[17]

Anticancer Activity

The 1,2,4-triazole-3-thione/-thiol scaffold is a crucial component in the design of novel anticancer agents due to its ability to interact with diverse biomolecular targets like kinases and DNA.[5][7]

• Structure-Activity Relationship: Studies have shown that specific substitutions are critical for cytotoxicity. For example, hydrazone derivatives bearing a 2-hydroxybenzene moiety were identified as highly active against melanoma and breast cancer cell lines.[5] The presence of electron-donating groups like -OH and -OCH₃ can enhance antitumor activity.[1]

Table 2: Representative Anticancer Activity of 1,2,4-Triazole-3-thiol Derivatives

Compound Class	Substituents	Cancer Cell Line	Activity (IC₅₀ / EC₅₀ µM)	Reference
Hydrazone Derivatives	2-hydroxy-5-nitrobenzylidene	Melanoma (IGR39)	~2-17	[5]
Hydrazone Derivatives	5-fluoro-2-oxindole	Melanoma (IGR39)	Potent Activity	[5]
Phenyl-Triazoles	Substituted-phenyl at C-5	Human MCF-7, Bel-7402	Antineoplastic Activity	[3]
Oxazole-Triazoles	Diphenyl oxazole	Prostate (PC-93)	13.12	[4]

Conclusion and Future Perspectives

The 1,2,4-triazole-3-thiol scaffold continues to be a highly fruitful area of research in medicinal chemistry. Its synthetic accessibility and the wide range of biological activities exhibited by its derivatives ensure its relevance in the ongoing search for novel therapeutic agents. Future work should focus on several key areas:

• Mechanism of Action Studies: While many compounds show potent activity, their precise molecular targets are often not fully elucidated. In-depth biochemical and cellular assays are needed to identify specific enzyme or receptor interactions.

• Combinatorial Chemistry and High-Throughput Screening: The generation of large libraries of diverse 1,2,4-triazole-3-thiol derivatives, coupled with high-throughput screening, could accelerate the discovery of lead compounds for various diseases.

• Optimization of Pharmacokinetic Properties: Future design should incorporate strategies to improve the ADME (absorption, distribution, metabolism, and excretion) properties of lead compounds to enhance their potential for clinical development.

By leveraging the established synthetic methodologies and expanding our understanding of the structure-activity relationships, the 1,2,4-triazole-3-thiol core will undoubtedly continue to yield novel candidates for treating a wide spectrum of human diseases.

References

• Modern Analytical Technique for Characterization Organic Compounds. (n.d.). Lambert Academic Publishing.

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025). MDPI. [Link]

• A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. (n.d.).
• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). Frontiers in Chemistry.

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (n.d.).

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. (2015). MDPI. [Link]

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. (2024). Al Mustansiriyah Journal of Pharmaceutical Sciences.
• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research.

• Characterising new chemical compounds & measuring results. (n.d.). Royal Society of Chemistry. [Link]

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• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (n.d.). National Institutes of Health. [Link]

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• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. [Link]

• Characterization of Organic Compounds. (n.d.). American Chemical Society Publications. [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. (n.d.). National Institutes of Health. [Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. (n.d.). National Institutes of Health. [Link]

• What is the suitable characterization technique for Identification of Unknown Organic Compounds in solution? (2014). ResearchGate. [Link]

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An In-depth Technical Guide to the Synthesis of Phenol-Substituted 1,2,4-Triazoles

Executive Summary

The confluence of the 1,2,4-triazole nucleus and a phenolic moiety within a single molecular framework creates a class of compounds with significant potential in medicinal chemistry and materials science. The triazole ring, a well-established pharmacophore, imparts a range of biological activities, including antifungal, antimicrobial, and anticancer properties.[1][2][3][4] The phenol group offers a critical site for hydrogen bonding, antioxidant activity, and further functionalization, often enhancing receptor binding and pharmacokinetic profiles. This guide provides an in-depth exploration of the core synthetic strategies for constructing these valuable phenol-substituted 1,2,4-triazoles, focusing on reaction mechanisms, practical experimental protocols, and the rationale behind methodological choices, tailored for researchers and professionals in drug development.

Introduction: The Strategic Value of the Phenol-Triazole Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle with three nitrogen atoms that is a cornerstone of many clinically approved drugs, such as the antifungals Fluconazole and Itraconazole.[5][6] Its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions make it a privileged structure in drug design.[2] When substituted with a phenol, the resulting molecule gains a hydroxyl group directly attached to an aromatic ring. This functional group is not merely a passive substituent; it is a powerful modulator of a molecule's properties:

• Hydrogen Bonding: The hydroxyl group can act as both a hydrogen bond donor and acceptor, providing a crucial anchor point for binding to biological targets like enzymes and receptors.

• Modulated Acidity: The pKa of the phenolic proton can be tuned by other substituents on the aromatic ring, influencing its ionization state at physiological pH.

• Antioxidant Properties: Phenols are known radical scavengers, a property that can be beneficial in treating diseases associated with oxidative stress.

• Synthetic Handle: The hydroxyl group serves as a convenient point for further chemical modification, allowing for the creation of prodrugs or the attachment of solubilizing groups.

The synthesis of molecules incorporating both motifs requires a strategic approach to navigate the reactivity of the phenolic hydroxyl group while efficiently constructing the triazole ring. This guide will focus on the most robust and widely adopted synthetic methodologies.

Core Synthetic Methodologies

The construction of the phenol-substituted 1,2,4-triazole core can be broadly categorized into several key strategies. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Method A: Cyclization from Phenolic Acid Derivatives

This is arguably the most common and versatile approach, starting from readily available phenolic acids (e.g., 4-hydroxybenzoic acid). The general workflow involves converting the carboxylic acid into a more reactive intermediate, which then undergoes cyclization to form the triazole ring.

A particularly effective pathway involves the reaction of a phenolic acid hydrazide with thiocarbohydrazide. This multi-step, one-pot synthesis is efficient for producing 4-amino-3,5-disubstituted-1,2,4-triazole-thiones.

Conceptual Workflow: Phenolic Acid to Triazole

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Protocols & Analytical Methods

Application Note and Protocol for the Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a heterocyclic compound of interest in medicinal chemistry and drug development. The synthesis is based on the cyclization of a dithiocarbazate intermediate, which is formed from the reaction of 2-hydroxybenzohydrazide and carbon disulfide in a basic medium. This application note offers a step-by-step methodology, mechanistic insights, characterization data, and safety considerations to ensure a reproducible and safe laboratory synthesis.

Introduction

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, present in a wide array of therapeutic agents with diverse biological activities, including antifungal, antiviral, and anticancer properties. The incorporation of a sulfanyl (mercapto) group at the 5-position and a phenol moiety at the 3-position of the triazole ring can significantly influence the compound's physicochemical properties and biological activity. The title compound, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, is a valuable building block for the synthesis of more complex molecules and a potential candidate for biological screening.

This protocol details a reliable and efficient method for the synthesis of this target compound, commencing from readily available starting materials. The causality behind experimental choices is explained to provide a deeper understanding of the reaction process.

Reaction Scheme

The synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a two-step, one-pot reaction. The first step involves the formation of a potassium dithiocarbazinate salt from 2-hydroxybenzohydrazide and carbon disulfide in the presence of potassium hydroxide. The second step is the intramolecular cyclization of this intermediate upon heating to form the desired 1,2,4-triazole ring.

Caption: Overall reaction scheme for the synthesis.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Hydroxybenzohydrazide	Reagent Grade, ≥98%	Sigma-Aldrich
Carbon Disulfide (CS₂)	Reagent Grade, ≥99%	Fisher Scientific
Potassium Hydroxide (KOH)	ACS Reagent, ≥85%	Sigma-Aldrich
Ethanol (EtOH)	Absolute, ≥99.5%	VWR Chemicals
Hydrochloric Acid (HCl)	37%	Sigma-Aldrich
Distilled Water

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Dropping funnel

• Beakers

• Buchner funnel and flask

• pH paper

• Melting point apparatus

• Standard laboratory glassware

Step-by-Step Procedure

• Preparation of the Reaction Mixture:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-hydroxybenzohydrazide (0.05 mol, 7.6 g) in absolute ethanol (100 mL).

  • In a separate beaker, dissolve potassium hydroxide (0.05 mol, 2.8 g) in absolute ethanol (50 mL).

  • Once the 2-hydroxybenzohydrazide is fully dissolved, add the ethanolic KOH solution to the flask and stir for 10-15 minutes at room temperature.

• Formation of the Dithiocarbazate Intermediate:

  • Cool the reaction mixture in an ice bath.

  • Slowly add carbon disulfide (0.055 mol, 3.3 mL) dropwise to the stirred solution over a period of 30 minutes using a dropping funnel. Caution: Carbon disulfide is highly flammable and toxic. This step must be performed in a well-ventilated fume hood.

  • After the addition is complete, continue stirring the mixture at room temperature for 2-3 hours. A pale yellow precipitate of the potassium dithiocarbazinate salt should form.

• Cyclization to the Triazole:

  • Attach a reflux condenser to the round-bottom flask.

  • Heat the reaction mixture to reflux and maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The color of the reaction mixture may change, and the evolution of hydrogen sulfide gas (rotten egg smell) may be observed.

• Work-up and Isolation:

  • After the reflux is complete, allow the reaction mixture to cool to room temperature.

  • Reduce the volume of the solvent by approximately half using a rotary evaporator.

  • Pour the concentrated reaction mixture into 200 mL of ice-cold water.

  • Acidify the aqueous solution to a pH of 5-6 by the slow addition of dilute hydrochloric acid. This will precipitate the crude product.

  • Collect the solid precipitate by vacuum filtration using a Buchner funnel.

  • Wash the crude product with cold distilled water to remove any inorganic salts.

• Purification:

  • The crude product can be purified by recrystallization from ethanol or an ethanol-water mixture to yield a crystalline solid.

Mechanistic Insights

The synthesis proceeds through a well-established pathway for the formation of 1,2,4-triazole-3-thiones.

Caption: Simplified reaction mechanism.

The reaction is initiated by the nucleophilic attack of the terminal nitrogen of the hydrazide onto the electrophilic carbon of carbon disulfide. The resulting dithiocarbazate intermediate then undergoes a base-catalyzed intramolecular cyclization. The hydroxide ion deprotonates one of the nitrogen atoms, which then attacks the carbonyl carbon, leading to the formation of a five-membered ring. Subsequent dehydration and tautomerization yield the stable aromatic 1,2,4-triazole-3-thione ring system. The use of a strong base like KOH is crucial for both the initial formation of the dithiocarbazate salt and for catalyzing the cyclization step.

Characterization

The structure of the synthesized 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol can be confirmed by various spectroscopic techniques.

Technique	Expected Observations
Melting Point	A sharp melting point is indicative of a pure compound.
FTIR (KBr, cm⁻¹)	~3400-3200 (O-H and N-H stretching), ~3100 (aromatic C-H stretching), ~1600 (C=N stretching), ~1250 (C=S stretching), ~1500 and ~1450 (aromatic C=C stretching).[1][2]
¹H NMR (DMSO-d₆, δ ppm)	Aromatic protons of the phenol ring (multiplet, ~6.8-7.8 ppm), a broad singlet for the phenolic OH (~9.5-10.5 ppm), and a broad singlet for the N-H and S-H protons of the triazole ring (~13.0-14.0 ppm). The exact chemical shifts may vary depending on concentration and solvent.[3]
¹³C NMR (DMSO-d₆, δ ppm)	Aromatic carbons of the phenol ring (~115-160 ppm), the carbon of the C=S group (~165-175 ppm), and the carbons of the triazole ring (~145-155 ppm).[3]
Mass Spectrometry	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (C₈H₇N₃OS, MW: 193.23 g/mol ).

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

• Fume Hood: All steps involving carbon disulfide must be performed in a well-ventilated fume hood due to its high flammability and toxicity.

• Carbon Disulfide (CS₂): Highly flammable liquid and vapor. Toxic if inhaled, in contact with skin, or if swallowed. Causes severe skin and eye irritation. May damage fertility or the unborn child.[4][5]

• Potassium Hydroxide (KOH): Corrosive. Causes severe skin burns and eye damage.

• Hydrazine Derivatives: Can be toxic and are potential carcinogens. Handle with care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product yield	Incomplete reaction or decomposition of intermediates.	Ensure all reagents are of good quality and anhydrous where specified. Check the reaction temperature and extend the reflux time if necessary. Ensure the pH is correct during work-up.
Oily product instead of solid	Presence of impurities.	Try to triturate the oily product with a non-polar solvent like hexane to induce solidification. Purify by column chromatography if recrystallization is ineffective.
Product is difficult to purify	Formation of side products.	Optimize the reaction conditions, particularly the temperature and reaction time. Ensure slow and controlled addition of carbon disulfide.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. By following the detailed protocol and adhering to the safety precautions, researchers can reliably synthesize this valuable compound for further investigation in various fields of chemical and biological sciences. The mechanistic insights and troubleshooting guide offer additional support for a successful experimental outcome.

References

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl} - MDPI. [Link]

• (PDF) Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4- triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions - ResearchGate. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - MDPI. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - NIH. [Link]

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - NIH. [Link]

• How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology. [Link]

• Carbon disulfide - Wikipedia. [Link]

• ICSC 0022 - CARBON DISULFIDE. [Link]

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• 5. Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: High-Purity Isolation of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Abstract

This document provides a comprehensive guide to the purification of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (CAS: 37536-29-1), a heterocyclic compound of significant interest in medicinal chemistry and drug development. The inherent physicochemical properties of this molecule, stemming from its trifunctional nature—possessing phenolic, triazolic, and thiolic moieties—present unique challenges to its isolation. This guide details two primary purification strategies: optimized recrystallization and preparative column chromatography. We will explore the rationale behind methodological choices, provide step-by-step protocols, and outline robust analytical techniques for purity verification.

Introduction: The Purification Challenge

2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a versatile scaffold in synthetic chemistry. Its structure combines three key functional groups:

• A Phenolic Hydroxyl Group: Confers acidic properties and potential for strong hydrogen bonding.

• A 1,2,4-Triazole Ring: A polar, aromatic heterocycle that can engage in various intermolecular interactions.

• A Sulfanyl (Thiol/Thione) Group: This group exists in a tautomeric equilibrium between the thiol (-SH) and thione (=S) forms. It is susceptible to oxidation, forming disulfide byproducts, and imparts acidic character.

The confluence of these groups results in a polar, moderately acidic compound with a high melting point, making purification non-trivial. Common impurities often include unreacted starting materials, reagents from the cyclization step (e.g., excess hydrazine or thiourea derivatives), and oxidative byproducts.[1][2]. The goal of any purification strategy must be to efficiently remove these contaminants while preserving the integrity of the target molecule, particularly the sensitive thiol group.

Compound Profile

A summary of the key physicochemical properties of the target compound is presented below. These parameters are critical in designing an effective purification workflow.

Property	Value	Significance for Purification
Chemical Name	2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	Indicates key functional groups for targeted purification.
CAS Number	37536-29-1	Unique identifier for literature and database searches.[3]
Molecular Formula	C₈H₇N₃OS	Used to calculate molecular weight and for elemental analysis.[4]
Molecular Weight	193.23 g/mol	Foundational for all stoichiometric calculations.[4]
Predicted pKa	~7.5 (Phenol), ~8.5 (Thiol/Triazole)	The presence of multiple acidic protons allows for manipulation via acid-base chemistry for selective extraction or washing.
Predicted logP	~1.5 - 2.0	Suggests moderate lipophilicity, indicating solubility in polar organic solvents and limited solubility in nonpolar solvents.
Physical Appearance	Typically an off-white to pale yellow solid.	Color may indicate the presence of oxidative or chromophoric impurities.

Strategic Purification Workflow

The selection of a purification technique is contingent on the scale of the synthesis, the nature of the impurities, and the desired final purity. The following workflow provides a logical progression from crude material to a highly pure, analytically validated compound.

Caption: General purification workflow for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Primary Purification: Recrystallization

Recrystallization is the most efficient and scalable method for purifying crystalline solids.[5][6]. The principle relies on the differential solubility of the compound and its impurities in a chosen solvent at varying temperatures.[6]. For 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, its polar nature guides the solvent selection towards polar protic and aprotic solvents.

Rationale and Solvent Selection

The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point.[7]. Given the compound's structure, suitable solvents include ethanol, methanol, isopropanol, water, or mixtures thereof, which is consistent with purification methods for similar triazole-thiol derivatives.[8][9][10].

Critical Insight: Avoid the use of activated charcoal for decolorization. Phenolic compounds can react with ferric ion impurities often present in charcoal, leading to the formation of colored complexes that impair purification.[7].

Protocol 1: Mixed-Solvent Recrystallization (Ethanol/Water)

This protocol is effective when the compound is highly soluble in one solvent (ethanol) and poorly soluble in another miscible solvent (water).[7][11].

Materials:

• Crude 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

• Ethanol (95% or absolute)

• Deionized Water

• Erlenmeyer flask, reflux condenser, heating mantle

• Büchner funnel and filter flask

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal volume of hot ethanol (near boiling) and swirl to dissolve the compound completely. Aim for a ratio of approximately 1 g of crude material per 5-10 mL of ethanol to start.

• Hot Filtration (Optional): If insoluble impurities are present, add a small excess of hot ethanol to prevent premature crystallization and quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Induce Crystallization: To the hot, clear ethanolic solution, add hot deionized water dropwise while swirling. Continue adding water until a faint, persistent turbidity (cloudiness) appears. This indicates the saturation point has been reached.

• Crystal Formation: Remove the flask from the heat source. If turbidity appeared, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution. Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[11].

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for 30-60 minutes to maximize the yield of precipitated crystals.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[6]. Wash the crystals sparingly with a small amount of ice-cold ethanol/water mixture (e.g., 50:50 v/v) to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum. Determine the melting point and perform analytical checks (TLC, HPLC) to confirm purity.

Secondary Purification: Column Chromatography

When recrystallization fails to remove impurities or if the compound "oils out," flash column chromatography is the preferred alternative. This technique separates compounds based on their differential partitioning between a solid stationary phase and a liquid mobile phase.[12].

Rationale and System Selection

• Stationary Phase: Standard silica gel is the default choice. However, the acidic nature of both the phenol and thiol groups can lead to peak tailing. This can be mitigated by adding a small amount of acetic acid (0.5-1%) to the mobile phase. For particularly sensitive separations, or if thiol oxidation is a concern, acidic alumina can be a viable alternative.[13].

• Mobile Phase (Eluent): The polarity of the eluent is chosen to achieve a target Retention Factor (Rf) of ~0.3 for the desired compound on a TLC plate. A typical mobile phase would be a mixture of a nonpolar solvent like hexanes or heptane and a more polar solvent like ethyl acetate. For this polar compound, a gradient of ethyl acetate in hexanes, potentially with a small percentage of methanol for highly retained impurities, is a good starting point.

• Thiol Protection: The sulfanyl group is susceptible to air oxidation, especially when adsorbed on a high-surface-area support like silica. It is advisable to use solvents that have been sparged with nitrogen or argon to remove dissolved oxygen and to run the column expeditiously.[13].

Caption: Separation principle in flash column chromatography.

Protocol 2: Flash Column Chromatography

Materials:

• Crude product pre-adsorbed onto a small amount of silica gel

• Silica gel (for column packing)

• Selected eluent system (e.g., Hexanes/Ethyl Acetate)

• Glass chromatography column, collection tubes

• TLC plates and visualization chamber (e.g., UV lamp)

Procedure:

• TLC Analysis: Develop a TLC method to separate the target compound from its impurities. The ideal eluent system should place the product spot at an Rf value of 0.25-0.35.

• Column Packing: Pack a glass column with silica gel as a slurry in the least polar solvent of your eluent system (e.g., hexanes). Ensure there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (e.g., methanol or DCM), add a small amount of silica gel, and evaporate the solvent to create a dry, free-flowing powder. Carefully load this "dry-loaded" sample onto the top of the packed column.

• Elution: Begin elution with the determined mobile phase. Start with a less polar mixture and gradually increase the polarity (gradient elution) if necessary to move the compound down the column.

• Fraction Collection: Collect small fractions of the eluate in test tubes.

• Fraction Analysis: Monitor the composition of the collected fractions using TLC. Spot every few tubes on a TLC plate to track the elution of the product.

• Pooling and Evaporation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the purified solid.

Purity and Identity Verification

Final confirmation of purity and structural identity is essential. A combination of analytical techniques should be employed.

Method	Parameter Measured	Criteria for Purity (>98%)
HPLC-DAD	Retention time and peak area/purity.	A single major peak (>98% area) at the expected retention time. Peak purity analysis should pass.[14].
¹H NMR Spectroscopy	Chemical shifts, integration, and coupling constants.	Correct proton signals with appropriate integration values. Absence of impurity signals.[1].
Mass Spectrometry (MS)	Mass-to-charge ratio (m/z).	A molecular ion peak corresponding to the calculated exact mass ([M+H]⁺ or [M-H]⁻).
Melting Point (MP)	The temperature range over which the solid melts.	A sharp melting point range (typically < 2 °C). Compare with literature values if available.
Thin-Layer Chromatography (TLC)	Retention factor (Rf).	A single spot in multiple eluent systems.

References

• Vertex AI Search Result. Recrystallization. [Online].
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• Zaporozhye Medical Journal. Development and validation of HPLC-DAD method of determination piperidinium 2-((5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate in 1 % solution. [Online].
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Application Note: Quantitative Analysis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol using Validated Chromatographic and Spectroscopic Methods

Abstract

This application note presents a comprehensive guide for the quantitative determination of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a heterocyclic compound of interest in pharmaceutical research and development. Recognizing the need for robust and reliable analytical methods, we provide detailed protocols for two primary techniques: a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection and a highly sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method. Additionally, a simple UV-Vis spectrophotometric method is described for rapid, high-throughput screening. All methodologies are developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance.[1][2][3] This document is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Introduction

2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a molecule featuring a triazole-thiol core linked to a phenol group. The 1,2,4-triazole moiety is a key pharmacophore found in a wide range of therapeutic agents. Accurate quantification of this compound is critical for various stages of drug development, including pharmacokinetic studies, formulation development, stability testing, and quality control of the active pharmaceutical ingredient (API).

The inherent polarity and chemical characteristics of the analyte—possessing both an acidic phenol group and a potentially ionizable triazole ring—present unique challenges for chromatographic separation. This guide provides a systematic approach to method development and validation, explaining the scientific rationale behind the selection of columns, mobile phases, and detection parameters.

Recommended Analytical Methods

We present three distinct methods for the quantification of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, each suited for different analytical requirements.

• Primary Method (Assay and Impurities): RP-HPLC with UV Detection. This is the recommended method for routine quality control, offering a balance of specificity, precision, and robustness.

• Secondary Method (High Sensitivity): LC-MS/MS. This method is ideal for bioanalytical studies or trace-level impurity quantification, providing superior sensitivity and specificity.

• Alternative Method (Screening): UV-Vis Spectrophotometry. A rapid and straightforward method suitable for preliminary analysis or in-process checks where high specificity is not required.

Primary Method: RP-HPLC with UV Detection

The hydrophobicity of the phenol group combined with the polar nature of the triazole-thiol core makes reversed-phase chromatography an ideal choice. A C18 stationary phase provides sufficient hydrophobic interaction, while an acidified aqueous-organic mobile phase controls the ionization of the analyte for optimal retention and peak shape.[4]

Rationale for Method Design

• Stationary Phase: A C18 bonded silica column is selected for its versatility and proven performance in separating aromatic and moderately polar compounds.[4][5]

• Mobile Phase: A gradient elution using acetonitrile and water (acidified with 0.1% formic acid) is employed. The formic acid protonates the triazole ring and suppresses the ionization of the phenolic hydroxyl group, leading to a single, well-defined chromatographic peak. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

• Detection: The phenolic chromophore allows for sensitive detection using a UV detector. The wavelength maximum (λmax) should be experimentally determined but is anticipated to be in the 270-290 nm range based on the aromatic structure.

Experimental Protocol: RP-HPLC-UV

Instrumentation

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/PDA detector.

Materials and Reagents

• Reference Standard: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (purity ≥ 99.5%)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Water (Milli-Q or equivalent)

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 10% B; 2-15 min: 10-80% B; 15-17 min: 80% B; 17-18 min: 80-10% B; 18-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL

| Detection Wavelength | To be determined by PDA scan (e.g., 280 nm) |

Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Prepare the sample by dissolving the material in the diluent to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.[6][7][8]

Method Validation Protocol (ICH Q2(R1))

A robust validation is essential to demonstrate that the analytical procedure is suitable for its intended purpose.[1][2][3]

Caption: Workflow for HPLC method validation.

• Specificity: Analyze blank (diluent), placebo (if applicable), and the analyte. Forced degradation studies (acid, base, peroxide, heat, light) should be performed to demonstrate that the method can resolve the analyte peak from any degradation products.

• Linearity and Range: Analyze at least five concentrations across the proposed range (e.g., 80-120% of the target assay concentration).[3] The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform spike recovery studies by adding known amounts of the analyte to a placebo mixture at three levels (e.g., 80%, 100%, 120%). The mean recovery should be within 98.0% to 102.0%.[2]

• Precision:

  • Repeatability: Analyze a minimum of six replicate preparations at 100% of the test concentration. The relative standard deviation (RSD) should be ≤ 2.0%.[2]

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of data should be evaluated.

• Limit of Quantitation (LOQ): Determine the lowest concentration that can be quantified with acceptable precision and accuracy, typically established at a signal-to-noise ratio of 10:1.

• Robustness: Intentionally vary method parameters such as flow rate (±0.1 mL/min), column temperature (±5 °C), and mobile phase pH (±0.2 units) to assess the method's reliability.[3]

Validation Parameter	Acceptance Criteria
Specificity	Peak is pure; resolved from degradants
Linearity (r²)	≥ 0.999
Range	80% to 120% of nominal concentration
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	≤ 2.0%
LOQ (S/N)	≥ 10
Robustness	System suitability parameters pass

Secondary Method: LC-MS/MS

For applications requiring higher sensitivity, such as the analysis of biological matrices, LC-MS/MS is the method of choice. It offers excellent specificity through the selection of specific precursor-to-product ion transitions.

Rationale for Method Design

• Ionization: Electrospray ionization (ESI) is suitable for this polar molecule. Given the presence of the acidic phenol, negative ion mode (ESI-) is likely to provide a strong signal for the deprotonated molecule [M-H]⁻.

• Fragmentation: Collision-induced dissociation (CID) of the [M-H]⁻ precursor ion is expected to yield characteristic product ions. Potential fragmentation pathways include cleavage of the bond between the phenol and triazole rings or fragmentation within the triazole ring itself.

• Chromatography: The HPLC conditions described in Section 3.2 can be directly adapted, as formic acid is a volatile buffer compatible with mass spectrometry.[9]

Experimental Protocol: LC-MS/MS

Instrumentation

• LC system coupled to a triple quadrupole mass spectrometer with an ESI source.

LC Conditions

• Same as RP-HPLC-UV method (Section 3.2).

MS/MS Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion [M-H]⁻	To be determined by infusion
Product Ions	To be determined by CID
Collision Gas	Argon
Source Temperature	e.g., 500 °C

| Dwell Time | 100 ms |

Sample Preparation

• For biological samples (e.g., plasma), protein precipitation followed by solid-phase extraction (SPE) is recommended to remove interferences and concentrate the analyte.[10]

Caption: Sample preparation workflow for bioanalysis.

Alternative Method: UV-Vis Spectrophotometry

For a rapid estimation of concentration in pure substance or simple formulations, direct UV-Vis spectrophotometry can be employed. This method is based on Beer-Lambert's law.[11]

Protocol

• Solvent Selection: Use a solvent in which the analyte is stable and that is transparent in the expected UV absorption region (e.g., methanol or ethanol).

• Determine λmax: Scan a dilute solution of the analyte (e.g., 10 µg/mL) from 200-400 nm to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at λmax. Plot absorbance vs. concentration to generate a calibration curve.

• Sample Analysis: Prepare the sample solution in the same solvent, ensuring the concentration falls within the linear range of the calibration curve. Measure its absorbance and determine the concentration from the calibration curve.

Conclusion

This application note provides a validated, robust, and reliable RP-HPLC-UV method for the routine quantification of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. For applications demanding higher sensitivity, a complementary LC-MS/MS method is outlined. The protocols are grounded in established chromatographic principles and adhere to ICH validation guidelines, ensuring the generation of high-quality, defensible data for pharmaceutical development and quality control.

References

• J Chromatogr A. 1999 Nov 12;862(2):137-45. Sample cleanup and reversed-phase high-performance liquid chromatographic analysis of polar aromatic compounds in groundwater samples from a former gas plant.[Link]

• Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.[Link]

• ResearchGate. (PDF) LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry.[Link]

• Analytical Proceedings. 1995, 32, 149-153. Development of a spectrophotometric method for the measurement of thiols at trace levels.[Link]

• Organomation. HPLC Sample Preparation.[Link]

• MDPI. Development and Application of an LC-MS/MS Method for Identification of Polyphenols in Propolis Extract.[Link]

• Protocols.io. Targeted analysis of phenolic compounds by LC-MS.[Link]

• PubMed. Development and validation of a LC-MS/MS method for the quantification of phenolic compounds in human saliva after intake of a procyanidin-rich pine bark extract.[Link]

• PMC - NIH. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry.[Link]

• ACS Publications. Sample Preparation for Bioanalytical and Pharmaceutical Analysis.[Link]

• COSMOSIL. Sample Pretreatment for HPLC.[Link]

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• Zenodo. REVIEW ON QUALITATIVE AND QUANTITATIVE ANALYSIS OF DRUGS BY UV-VISIBLE SPECTROPHOTOMETER.[Link]

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Application Notes & Protocols: A Guide to Determining the Antimicrobial Activity of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Abstract: The escalating threat of antimicrobial resistance necessitates the discovery and rigorous evaluation of novel therapeutic agents. Heterocyclic compounds, particularly those containing the 1,2,4-triazole scaffold, represent a promising class of molecules with a broad spectrum of biological activities. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the standardized protocols for assessing the antimicrobial efficacy of a specific triazole derivative, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. We detail the theoretical basis, step-by-step experimental procedures, and data interpretation for fundamental assays including the Agar Disk Diffusion test, the Broth Microdilution method for determining Minimum Inhibitory Concentration (MIC), and the subsequent assay for establishing the Minimum Bactericidal Concentration (MBC).

Part 1: Mechanistic Insights & Experimental Rationale

The compound 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol belongs to the azole family, a class of agents renowned for their antimicrobial properties.[1] The core 1,2,4-triazole ring is a key pharmacophore in many clinically successful antifungal drugs like fluconazole and voriconazole.[1]

Hypothesized Mechanism of Action: The primary mechanism of action for most triazole antifungals is the inhibition of cytochrome P450-dependent 14α-demethylase.[2][3] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[4][5] By disrupting ergosterol synthesis, the compound can lead to the accumulation of toxic sterol precursors, altering membrane fluidity and the function of membrane-bound enzymes, ultimately inhibiting fungal growth or causing cell death.[4][5] While this mechanism is well-established for fungi, analogous P450 enzyme systems exist in some bacteria, suggesting a potential avenue for antibacterial activity. Furthermore, the presence of sulfanyl (-SH) and phenol (-OH) groups may confer additional modes of action, such as chelation of essential metal ions or generation of reactive oxygen species.

This mechanistic understanding underpins the selection of the following assays. We must first screen for any activity (disk diffusion), then quantify the potency of that activity (MIC), and finally determine the nature of the activity—whether it merely inhibits growth (bacteriostatic/fungistatic) or actively kills the organism (bactericidal/fungicidal) (MBC).

Part 2: Qualitative Screening – The Agar Disk Diffusion (Kirby-Bauer) Method

This method serves as an excellent initial screening tool to qualitatively assess the antimicrobial spectrum of the test compound. The principle relies on the diffusion of the antimicrobial agent from a saturated paper disk into an agar medium uniformly inoculated with a test microorganism. The presence of a zone of growth inhibition around the disk indicates antimicrobial activity.[6][7]

Protocol 2.1: Step-by-Step Agar Disk Diffusion Assay

• Preparation of Inoculum:

  • From a pure, overnight culture (18-24 hours) on a non-selective agar plate, select 3-4 well-isolated colonies of the test microorganism.

  • Suspend the colonies in 5 mL of sterile saline (0.85%) or broth.

  • Vortex thoroughly to create a homogenous suspension.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This is critical for ensuring a standardized bacterial load and can be done visually or using a nephelometer. A 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[8]

• Inoculation of Agar Plate:

  • Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside wall of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton Agar (MHA) plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.[9]

  • Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, before applying the disks.[9]

• Application of Disks:

  • Prepare a stock solution of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO). Note: The final concentration of the solvent should be tested for its own antimicrobial activity and should be non-inhibitory.

  • Aseptically apply sterile, blank paper disks (6 mm diameter) to the inoculated agar surface.

  • Pipette a known volume (e.g., 10 µL) of the test compound solution at a specific concentration onto each disk.

  • Gently press each disk to ensure complete contact with the agar.[6] Do not move a disk once it has been placed.[6]

  • Include a positive control disk (e.g., ciprofloxacin for bacteria, fluconazole for fungi) and a negative control disk with the solvent (DMSO) only.

  • Ensure disks are spaced far enough apart (approx. 24 mm from center to center) to prevent overlapping zones of inhibition.[6][9]

• Incubation & Interpretation:

  • Invert the plates and incubate at 35 ± 2°C for 18-24 hours for most bacteria or as required for the specific test organism.

  • After incubation, measure the diameter of the zone of complete growth inhibition (including the disk diameter) in millimeters (mm) using a ruler or calipers.

  • The size of the zone indicates the relative susceptibility of the microorganism to the compound.[8]

Figure 1: Workflow for the Agar Disk Diffusion Assay.

Part 3: Quantitative Analysis – Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the gold standard for determining the MIC, defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[10] This quantitative assay is essential for comparing the potency of novel compounds. This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[11][12]

Protocol 3.1: Step-by-Step Broth Microdilution Assay

• Plate Preparation and Serial Dilution:

  • Use a sterile 96-well U-bottom or flat-bottom microtiter plate.

  • Dispense 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into wells 2 through 12 of a designated row.

  • Prepare a stock solution of the test compound in a suitable solvent at twice the highest desired final concentration.

  • Add 200 µL of this compound stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. Continue this process from well 2 to well 10. Discard 100 µL from well 10.[13]

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (broth only, no inoculum).[10]

• Inoculum Preparation:

  • Prepare a microorganism suspension adjusted to the 0.5 McFarland standard as described in Protocol 2.1.

  • Dilute this standardized suspension in CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation of Microtiter Plate:

  • Inoculate wells 1 through 11 with 100 µL of the diluted microorganism suspension. This will bring the total volume in each well to 200 µL and dilute the compound concentration by half to the desired final test concentrations.

  • Do not add inoculum to well 12 (sterility control).

• Incubation & Interpretation:

  • Cover the plate with a lid or sealing film and incubate at 35 ± 2°C for 18-24 hours.

  • After incubation, visually inspect the plate for turbidity (growth). The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid.

  • The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[10]

Figure 2: Workflow for Broth Microdilution MIC Assay.

Part 4: Determining Bactericidal vs. Bacteriostatic Activity – MBC Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[13] This assay is a direct extension of the MIC test and is crucial for understanding whether the compound is lethal or merely inhibitory to the microorganism.[14][15]

Protocol 4.1: Step-by-Step MBC Determination

• Subculturing from MIC Plate:

  • Following the determination of the MIC, select the well corresponding to the MIC and all wells with higher concentrations (i.e., all clear wells).

  • Mix the contents of each selected well thoroughly.

  • Using a calibrated loop or pipette, plate a 10-100 µL aliquot from each of these clear wells onto a fresh, drug-free MHA plate.

  • Also, plate an aliquot from the growth control well to ensure the viability of the organism.

• Incubation & Interpretation:

  • Incubate the MHA plates at 35 ± 2°C for 18-24 hours or until growth is evident on the plate subcultured from the growth control well.

  • Following incubation, count the number of colonies (CFUs) on each plate.

  • The MBC is defined as the lowest test concentration that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[13]

Figure 3: Logical Flow from MIC to MBC Determination.

Part 5: Data Presentation & Interpretation

Organizing experimental results in a clear, tabular format is essential for analysis and reporting.

Table 1: Representative Data for Agar Disk Diffusion Assay

Test Microorganism	Compound Conc. (µ g/disk )	Zone of Inhibition (mm)	Positive Control (Drug)	Zone of Inhibition (mm)
Staphylococcus aureus	50	18	Ciprofloxacin (5 µg)	25
Escherichia coli	50	14	Ciprofloxacin (5 µg)	28
Candida albicans	50	20	Fluconazole (25 µg)	22
Pseudomonas aeruginosa	50	0	Ciprofloxacin (5 µg)	21

Disclaimer: Data are for illustrative purposes only.

Table 2: Representative Data for MIC and MBC Assays

Test Microorganism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	8	16	2	Bactericidal
Escherichia coli	16	128	8	Bacteriostatic
Candida albicans	4	8	2	Fungicidal

Disclaimer: Data are for illustrative purposes only.

Interpreting the MBC/MIC Ratio: The relationship between the MBC and MIC provides valuable insight into the compound's activity.

• An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal (or fungicidal) activity.[13]

• An MBC/MIC ratio of > 4 suggests that the compound is primarily bacteriostatic (or fungistatic), meaning it inhibits growth but does not readily kill the organism at concentrations near the MIC.

References

• Research Starters. (n.d.). Triazole antifungals. EBSCO.
• Symbiosis Online Publishing. (n.d.). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress.
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Application Notes and Protocols for Antifungal Activity Testing of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Abstract

The escalating emergence of drug-resistant fungal pathogens necessitates the discovery and development of novel antifungal agents. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically successful antifungal drugs.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the antifungal activity of a specific triazole derivative, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (also known as 2-(5-mercapto-4H-1,2,4-triazol-3-yl)phenol). These protocols are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and reproducibility.[3][4][5] We will detail the underlying principles, step-by-step experimental procedures, and data interpretation for key assays, including broth microdilution for Minimum Inhibitory Concentration (MIC) determination, agar disk diffusion for qualitative screening, and methods for establishing the Minimum Fungicidal Concentration (MFC).

Introduction: The Scientific Rationale

The therapeutic efficacy of the triazole class of antifungals, which includes drugs like fluconazole and voriconazole, is primarily attributed to their ability to inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[1][6][7] This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is the principal sterol in the fungal cell membrane, where it modulates membrane fluidity, integrity, and the function of membrane-bound enzymes.[6] By inhibiting 14α-demethylase, triazole compounds disrupt ergosterol production, leading to the accumulation of toxic methylated sterol precursors.[6] This cascade compromises the structural integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth (fungistatic effect) or causing cell death (fungicidal effect).

The compound 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol incorporates the essential 1,2,4-triazole ring. The presence of the sulfanyl (-SH) and phenol (-OH) groups provides additional reactive sites that could enhance binding to the enzyme's active site or confer other mechanisms of action. Studies on related 5-mercapto-1,2,4-triazol-3-yl)phenol derivatives have demonstrated activity against pathogenic fungi such as Aspergillus niger and Candida albicans, validating the investigation of this structural class.[8]

The following protocols are designed to rigorously assess the antifungal potential of this compound against a panel of clinically relevant fungal species.

Preliminary Screening: Agar Disk Diffusion Method

The disk diffusion assay is a qualitative, cost-effective, and rapid method for initial screening of antifungal activity.[9][10][11] It provides a visual indication of a compound's ability to inhibit fungal growth. The principle relies on the diffusion of the test compound from a saturated paper disk into an agar medium inoculated with the target fungus. The presence of a clear zone of inhibition around the disk indicates antifungal activity.[10]

Protocol 2.1: Agar Disk Diffusion Assay

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) supplemented with 2% glucose and 0.5 µg/mL methylene blue dye, as recommended by CLSI for yeast testing, to ensure robust growth and clear zone definition.[10] For molds, unsupplemented Mueller-Hinton agar often provides superior results.[12] Autoclave and pour into sterile petri dishes to a uniform depth of 4 mm.

• Inoculum Preparation:

  • Yeasts (Candida spp., Cryptococcus neoformans): Select several colonies from a 24-hour culture on Sabouraud Dextrose Agar (SDA). Suspend in sterile saline (0.85%) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Molds (Aspergillus spp.): Grow the mold on Potato Dextrose Agar (PDA) for 7 days. Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a turbidity equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum suspension and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of the MHA plate three times, rotating the plate 60 degrees between each application to ensure even coverage.[9]

• Disk Application:

  • Prepare a stock solution of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in a suitable solvent (e.g., DMSO).

  • Aseptically apply a known amount (e.g., 10 µL of a 1 mg/mL solution) onto sterile 6 mm paper disks. Allow the solvent to evaporate completely.

  • Place the impregnated disks onto the inoculated agar surface. Gently press to ensure full contact.

  • Include a solvent-only disk as a negative control and a disk with a known antifungal (e.g., fluconazole) as a positive control.

• Incubation: Invert the plates and incubate at 35°C. Examine for zones of inhibition at 24-48 hours for yeasts and 48-72 hours for most molds.[10][12]

• Interpretation: Measure the diameter of the zone of complete growth inhibition in millimeters (mm). A larger zone diameter generally correlates with higher in vitro activity.

Quantitative Analysis: Broth Microdilution for MIC Determination

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13][14][15] The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of a microorganism after a specified incubation period.[14][16] This quantitative method is essential for comparing the potency of novel compounds and is performed in 96-well microtiter plates.

Workflow for MIC Determination

Caption: Workflow for MIC determination via broth microdilution.

Protocol 3.1: Broth Microdilution Assay (CLSI M27/M38-A Modified)

• Media Preparation: Use RPMI-1640 medium with L-glutamine, without bicarbonate, and buffered with MOPS. This is the standard medium recommended by CLSI for both yeast and mold susceptibility testing.[17][18]

• Compound Preparation:

  • Dissolve 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in 100% DMSO to create a high-concentration stock solution (e.g., 12.8 mg/mL).

  • In a 96-well plate, perform a serial two-fold dilution of the compound in the test medium (RPMI-1640) to achieve final concentrations typically ranging from 256 µg/mL to 0.5 µg/mL. The final volume in each well should be 100 µL. Ensure the final DMSO concentration is ≤1% to avoid solvent toxicity.

• Inoculum Preparation: Prepare the fungal inoculum as described in Protocol 2.1 (Step 2). Dilute the standardized suspension in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.

• Plate Inoculation: Add 100 µL of the final diluted inoculum to each well of the microtiter plate containing the compound dilutions. This will bring the total volume to 200 µL per well and dilute the compound to its final test concentration.

• Controls:

  • Growth Control: Wells containing 100 µL of medium and 100 µL of inoculum (no compound).

  • Sterility Control: Wells containing 200 µL of medium only (no inoculum).

  • Positive Control: Include a standard antifungal (e.g., fluconazole, amphotericin B) in a separate row.

• Incubation: Incubate the plates at 35°C for 24-48 hours (yeasts) or 48-72 hours (molds).

• MIC Reading: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is optically clear) compared to the growth control.[14][19]

Determining Fungicidal Activity: The MFC Assay

While the MIC indicates the concentration required to inhibit growth, the Minimum Fungicidal Concentration (MFC) determines the concentration required to kill the fungus. The MFC is defined as the lowest concentration of an antifungal agent that results in a ≥99.9% reduction in the initial inoculum.[16][20] This distinction is critical, as a fungicidal agent is often preferred for treating infections in immunocompromised patients.

Protocol 4.1: MFC Determination

• Perform MIC Assay: First, determine the MIC of the compound as described in Protocol 3.1.

• Subculturing: After the MIC is read, take a 10-20 µL aliquot from each well that shows complete growth inhibition (i.e., all wells at and above the MIC concentration).[21]

• Plating: Spot the aliquot onto a sterile Sabouraud Dextrose Agar (SDA) plate. Also, plate an aliquot from the growth control well to confirm the viability of the initial inoculum.

• Incubation: Incubate the SDA plates at 35°C for 24-72 hours, or until growth is clearly visible in the spot from the growth control.

• MFC Reading: The MFC is the lowest concentration of the compound from the MIC plate that results in no growth or fewer than three colonies on the subculture plate, corresponding to a ≥99.9% kill rate.[18][21]

Workflow for MFC Determination

Caption: Post-MIC workflow for MFC determination.

Data Presentation and Interpretation

Results should be summarized in a clear, tabular format to allow for easy comparison across different fungal species and against control antifungals.

Table 1: Example Antifungal Activity Data

Fungal Species	Test Compound MIC (µg/mL)	Test Compound MFC (µg/mL)	Fluconazole MIC (µg/mL)
Candida albicans ATCC 90028	16	64	1
Candida glabrata ATCC 90030	32	>256	16
Cryptococcus neoformans ATCC 90112	8	32	4
Aspergillus fumigatus ATCC 204305	32	128	N/A

Interpretation:

• A compound is generally considered fungicidal if the MFC/MIC ratio is ≤4.[16]

• An MFC/MIC ratio >4 suggests the compound is primarily fungistatic .

• In the example table, the test compound shows fungicidal activity against C. neoformans (ratio = 4) and A. fumigatus (ratio = 4), but fungistatic activity against C. albicans (ratio = 4) and C. glabrata (ratio > 8).

Conclusion and Future Directions

These protocols provide a standardized framework for the initial in vitro evaluation of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol . Positive results from these assays—demonstrating potent MIC values and ideally fungicidal activity—would justify further investigation. Subsequent steps should include testing against a broader panel of clinical isolates, including resistant strains, evaluating activity in biofilm models, and conducting cytotoxicity assays to determine the compound's selectivity for fungal over mammalian cells.[22] Ultimately, promising candidates would proceed to in vivo efficacy studies in animal models of fungal infection. The systematic application of these robust, validated methods is paramount to advancing novel triazole derivatives from the bench to potential clinical application.

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"antioxidant capacity assessment of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol using DPPH assay"

Application Note & Protocol

Topic: Antioxidant Capacity Assessment of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol using the DPPH Radical Scavenging Assay

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The search for novel antioxidant agents is a cornerstone of drug discovery and development, targeting the mitigation of oxidative stress implicated in numerous pathologies. Compounds featuring the 1,2,4-triazole scaffold are of significant interest due to their diverse and potent biological activities.[1][2][3] This application note provides a comprehensive, field-proven protocol for evaluating the antioxidant potential of a specific triazole derivative, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. We delve into the assay's core principles, provide a detailed step-by-step methodology optimized for accuracy and reproducibility, and guide the user through robust data analysis to determine the half-maximal inhibitory concentration (IC50), a key metric of antioxidant efficacy.

Scientific Principle: The DPPH Radical Scavenging Mechanism

The DPPH assay is a rapid, simple, and widely used spectrophotometric method for screening the radical scavenging capacity of chemical compounds.[4][5] Its principle is centered on the reaction between the test compound and the stable free radical, DPPH.

• The DPPH Radical: 2,2-diphenyl-1-picrylhydrazyl (DPPH•) is a stable organic radical. In its radical form, it has a deep violet color and exhibits a strong, characteristic absorbance maximum at approximately 517 nm.[6][7]

• The Antioxidant's Role: An antioxidant compound (designated here as Ar-OH, representing our phenolic triazole) neutralizes the DPPH radical by donating a hydrogen atom or an electron.[8][9] This process, often occurring via a Hydrogen Atom Transfer (HAT) or Single-Electron Transfer (SET) mechanism, reduces the DPPH radical to its non-radical form, DPPH-H (2,2-diphenyl-1-picrylhydrazine).[9]

• Colorimetric Endpoint: The reduction of DPPH• to DPPH-H results in a color change from deep violet to a pale yellow.[5][6] This discoloration leads to a proportional decrease in the absorbance at 517 nm. The extent of this absorbance decrease is directly correlated with the antioxidant's radical scavenging activity.[6]

Caption: DPPH radical scavenging by a hydrogen-donating antioxidant.

Materials, Reagents, and Instrumentation

Reagents

• Test Compound: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (Purity >95%)

• DPPH (2,2-diphenyl-1-picrylhydrazyl): High-purity radical (M.W. 394.32 g/mol )

• Solvent: HPLC-grade Methanol (MeOH) or Ethanol. Methanol is often preferred for its ability to dissolve DPPH and a wide range of antioxidants.[10]

• Positive Control: Ascorbic Acid or Trolox. A positive control is essential for method validation and to provide a benchmark for comparing the potency of the test compound.[11]

Instrumentation

• UV-Vis Spectrophotometer or Microplate Reader capable of reading absorbance at 517 nm.

• Calibrated Analytical Balance

• Precision Micropipettes (e.g., 10 µL, 200 µL, 1000 µL)

• 96-well clear, flat-bottom microplates

• Volumetric flasks and assorted glassware

• Vortex mixer

Detailed Experimental Protocol

This protocol is optimized for a 96-well plate format, which is ideal for high-throughput screening and requires smaller reagent volumes.

Step 1: Preparation of Solutions

• Expert Insight: All solutions, especially the DPPH working solution, should be prepared fresh on the day of the assay and protected from light to prevent degradation of the radical.[12]

• DPPH Working Solution (0.1 mM):

  • Accurately weigh 3.94 mg of DPPH powder.

  • Dissolve it in 100 mL of methanol in a volumetric flask.

  • Wrap the flask in aluminum foil and stir until fully dissolved. The solution should have a deep, vibrant violet color.

  • Before use, the absorbance of this solution (when mixed 1:1 with methanol in the assay condition) should be adjusted to approximately 1.0 ± 0.2 at 517 nm to ensure the results fall within a linear range.[8]

• Test Compound Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

  • Dissolve in 10 mL of methanol. Use a vortex mixer if necessary to ensure complete dissolution.

• Test Compound Serial Dilutions:

  • From the 1 mg/mL stock solution, prepare a series of dilutions in methanol. A common concentration range for an initial screen is 100, 50, 25, 12.5, and 6.25 µg/mL. This range is critical for generating a dose-response curve to calculate the IC50 value.[12]

• Positive Control Solution (e.g., Ascorbic Acid):

  • Prepare a 1 mg/mL stock solution and identical serial dilutions as the test compound.

Step 2: Assay Procedure (96-Well Plate)

• Expert Insight: A well-planned plate map is crucial for a self-validating experiment. It ensures that all necessary controls are in place to yield interpretable and trustworthy data.

• Plate Layout: Designate wells for Blanks, Controls, Test Compound concentrations, and Positive Control concentrations. Perform all measurements in triplicate for statistical validity.

• Add Samples/Controls to Plate:

  • Blank Wells: Add 200 µL of methanol. (Used to zero the plate reader).

  • Control Wells (A_control): Add 100 µL of methanol.

  • Test Compound Wells: Add 100 µL of each respective serial dilution of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

  • Positive Control Wells: Add 100 µL of each respective serial dilution of Ascorbic Acid.

• Initiate Reaction:

  • Using a multichannel pipette for consistency, add 100 µL of the 0.1 mM DPPH working solution to all wells except the Blank wells . The final volume in these wells will be 200 µL.

• Incubation:

  • Gently tap the plate to mix the contents.

  • Incubate the plate in complete darkness at room temperature for 30 minutes.[8] The dark incubation is non-negotiable as DPPH is light-sensitive.[6] The 30-minute time point is a standard duration that allows the reaction between most antioxidants and DPPH to reach a steady state.

• Spectrophotometric Measurement:

  • Measure the absorbance of each well at 517 nm using the microplate reader.

Caption: High-level experimental workflow for the DPPH assay.

Data Analysis and Interpretation

Step 1: Calculate Percentage Inhibition (% Radical Scavenging Activity)

For each concentration of the test compound and positive control, calculate the percentage of DPPH radical scavenging using the following formula:[12]

% Inhibition = [ (A_control - A_sample) / A_control ] × 100

Where:

• A_control: The average absorbance of the control wells (methanol + DPPH).

• A_sample: The absorbance of the well containing the test compound or positive control.

Step 2: Determine the IC50 Value

The IC50 (half-maximal inhibitory concentration) is the most valuable metric from this assay, representing the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[13] A lower IC50 value signifies higher antioxidant potency.

• Plot the Data: Create a scatter plot in a program like Microsoft Excel or GraphPad Prism with the concentration of the test compound on the x-axis (often on a logarithmic scale) and the corresponding average % Inhibition on the y-axis.

• Linear Regression: Identify the linear range of the dose-response curve. Apply a linear regression to the data points within this range to obtain the equation of the line: y = mx + c .[14][15]

• Calculate IC50: Substitute y = 50 into the equation and solve for x, which will be the IC50 value.[16]

IC50 = (50 - c) / m

Where:

• m: The slope of the regression line.

• c: The y-intercept of the regression line.

Step 3: Data Presentation

Summarize the results in a clear, tabular format.

Concentration (µg/mL)	Avg. Absorbance (517 nm)	Std. Deviation	% Inhibition
Control (0)	0.985	0.015	0.0
6.25	0.812	0.021	17.6
12.5	0.655	0.018	33.5
25	0.489	0.012	50.4
50	0.315	0.014	68.0
100	0.152	0.011	84.6
IC50 (µg/mL)	\multicolumn{3}{c	}{24.6 }
Ascorbic Acid IC50 (µg/mL)	\multicolumn{3}{c	}{8.5 }

(Note: Data shown is for illustrative purposes only.)

Conclusion and Further Steps

This application note provides a validated and robust protocol for assessing the antioxidant capacity of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. The DPPH assay serves as an excellent primary screening tool.[4] While reliable, it is important to recognize its limitations, such as its use of a non-physiological radical and its solvent dependency.[6] For comprehensive characterization, results from the DPPH assay should be complemented with other antioxidant assays that operate via different mechanisms, such as the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) or FRAP (Ferric Reducing Antioxidant Power) assays.[6]

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• Dojindo Molecular Technologies, "DPPH Antioxidant Assay Kit D678 manual." [Link]

• ResearchGate, "How to determine theoretical IC50 value for in vitro DPPH assay?" [Link]

• S. C. G. de la Cruz et al., "Efficient synthesis, dual anti-tubercular and antioxidant activity of triazole-acetophenone derivatives," RSC Advances, vol. 13, no. 4, pp. 2483-2497, 2023. [Link]

• İ. Gülçin, "DPPH Radical Scavenging Assay," MDPI Processes, vol. 11, no. 8, p. 2248, 2023. [Link]

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• S. N. H. B. S. P. Sakti, "SPECTROPHOTOMETRIC METHOD FOR ANTIOXIDANT ACTIVITY TEST AND TOTAL PHENOLIC DETERMINATION OF RED DRAGON FRUIT LEAVES AND WHITE DRAGON FRUIT LEAVES ETHANOL EXTRACT," Pharmaçiana, vol. 10, no. 1, p. 71, 2020. [Link]

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• A. D. Geronikaki et al., "Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones," Molecules, vol. 28, no. 1, p. 105, 2022. [Link]

• YouTube, "How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay #IC50 #pharmacology," 2023. [Link]

• S. Gümrükçüoğlu et al., "Synthesis of New Triazole Compounds: Determination of Antiurease and Antioxidant Activities," Russian Journal of Bioorganic Chemistry, vol. 50, no. 1, pp. 1-10, 2024. [Link]

• YouTube, "Calculating radical scavenging activity %, IC50, and IC50 ± SEM for DPPH Assay in Microsoft Excel," 2024. [Link]

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• S. M. Kingori et al., "Optimization and Validation of a Simple Spectrophotometric Based DPPH Method for Analysis of Antioxidant Activity in Aerated, Semi-Aerated and Non-Aerated Tea Products," Open Journal of Applied Sciences, vol. 14, no. 8, pp. 2207-2222, 2024. [Link]

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Application Notes & Protocols: Molecular Docking Studies of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Abstract

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for its presence in a multitude of clinically successful drugs spanning antifungal, anticancer, and antibacterial applications.[1][2][3] Its unique physicochemical properties, including metabolic stability, hydrogen bonding capability, and dipole character, make it a versatile core for designing novel therapeutic agents.[2] This guide provides a comprehensive, in-depth protocol for conducting molecular docking studies on a representative triazole derivative, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. We will explore the entire workflow, from ligand and protein preparation to the execution of docking simulations using AutoDock Vina, and culminate in the critical analysis and validation of the results. This document is designed for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind each step to ensure scientifically rigorous and reproducible outcomes.

Foundational Concepts: The Triazole Scaffold and Molecular Docking

The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring system is a five-membered heterocycle that demonstrates remarkable pharmacological versatility.[4][5] Its ability to act as a bioisostere for functional groups like amides and esters allows it to engage in crucial interactions with a wide array of biological targets.[1][2] Derivatives of this scaffold have shown significant efficacy across numerous therapeutic areas, including antifungal, antimicrobial, anticancer, anticonvulsant, and anti-inflammatory activities.[6][7] Our focus molecule, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, incorporates this potent pharmacophore, making it a compelling candidate for computational investigation against relevant protein targets.

The Role of Molecular Docking in Drug Discovery

Molecular docking is a powerful computational technique used to predict the preferred orientation and binding affinity of one molecule (the ligand) to a second (the receptor, typically a protein).[8][9] It is an indispensable tool in structure-based drug design, enabling scientists to:

• Screen virtual libraries of small molecules to identify potential "hits."

• Elucidate potential mechanisms of action by visualizing binding modes at the atomic level.[8]

• Guide lead optimization by predicting how modifications to a ligand might enhance its binding affinity or specificity.[9]

The process involves two main stages: sampling the conformational space of the ligand within the protein's binding site and then ranking these poses using a scoring function to estimate binding affinity.[8][10]

Pre-Docking Workflow: Preparation and System Setup

The quality of docking results is fundamentally dependent on the meticulous preparation of both the ligand and the target protein. Garbage in, garbage out (GIGO) is a critical principle in computational chemistry.

Target Protein Selection: A Rationale-Driven Approach

Given the broad anticancer potential of triazole derivatives, we have selected the AAA+ ATPase p97 (also known as Valosin-Containing Protein, VCP) as our target protein for this protocol.[11] p97 is a master regulator of protein homeostasis and represents a significant target for cancer therapy.[11] Potent triazole-based allosteric inhibitors of p97 have been previously identified, making it a scientifically sound and relevant choice for this study.[11]

For this protocol, we will use the PDB entry: 5FTK , which is the crystal structure of human p97 in complex with a triazole-based inhibitor. This allows us to perform a crucial validation step by re-docking the co-crystallized ligand.

Experimental Protocol: Protein Preparation

Objective: To prepare the p97 receptor structure for docking by cleaning the PDB file, adding hydrogens, and converting it to the required PDBQT format.

Tools: PyMOL, AutoDock Tools (MGLTools)

Methodology:

• Obtain Protein Structure: Download the PDB file for 5FTK from the RCSB Protein Data Bank ().

• Clean the Structure (PyMOL/Discovery Studio):

  • Load the 5FTK.pdb file into the visualization software.

  • Remove all non-essential components. This includes water molecules (HOH), co-solvents, and any ligands except for the one we intend to use for re-docking validation (in this case, ligand with residue name 6FV).

  • Isolate the protein chain(s) of interest. For 5FTK, we will work with Chain A. Save the cleaned protein structure as 5FTK_protein.pdb.

  • Causality: Water molecules can interfere with the docking algorithm by occupying space in the binding pocket that the ligand might otherwise explore. Removing them simplifies the system and focuses the calculation on the direct protein-ligand interaction.

• Prepare Receptor in AutoDock Tools:

  • Open AutoDock Tools (ADT).

  • Load the cleaned 5FTK_protein.pdb file (File -> Read Molecule).

  • Add polar hydrogens (Edit -> Hydrogens -> Add -> Polar Only).

  • Compute Gasteiger charges (Edit -> Charges -> Compute Gasteiger). These are partial charges assigned to each atom, which are essential for the scoring function to calculate electrostatic interactions.[12]

  • Save the prepared receptor in PDBQT format (Grid -> Macromolecule -> Choose). Select 5FTK_protein and save it as 5FTK_protein.pdbqt. The PDBQT format is a modified PDB format that includes atomic charge (Q) and atom type (T) information required by AutoDock.[12]

Experimental Protocol: Ligand Preparation

Objective: To generate a 3D structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, perform energy minimization, and convert it to the PDBQT format.

Tools: A chemical drawing tool (e.g., ChemDraw, MarvinSketch), Open Babel, AutoDock Tools

Methodology:

• Generate 2D Structure: Draw the 2D structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

• Convert to 3D and Minimize Energy:

  • Use the software's built-in tools to convert the 2D drawing to a 3D structure.

  • Perform an energy minimization using a suitable force field (e.g., MMFF94). Save the structure as ligand.sdf or ligand.mol2.

  • Causality: Energy minimization finds a low-energy, stable conformation of the ligand. Starting the docking process from an energetically favorable conformation reduces computational time and can lead to more accurate results.

• Prepare Ligand in AutoDock Tools:

  • In ADT, open the ligand file (Ligand -> Input -> Open).

  • The program will automatically add hydrogens and compute Gasteiger charges.

  • Define the rotatable bonds (Ligand -> Torsion Tree -> Detect Root). This step is crucial as it defines the ligand's flexibility during the docking simulation.

  • Save the final ligand structure as ligand.pdbqt (Ligand -> Output -> Save as PDBQT).

Molecular Docking Protocol: AutoDock Vina

This section details the execution of the docking simulation using AutoDock Vina, a widely used, accurate, and fast docking program.[13]

Workflow Visualization

Caption: The computational workflow for molecular docking studies.

Step-by-Step Docking Procedure

Objective: To define the search space and run the docking simulation.

Tools: AutoDock Tools, AutoDock Vina

Methodology:

• Define the Search Space (Grid Box):

  • In ADT, load both the 5FTK_protein.pdbqt and the ligand.pdbqt files.

  • Open the Grid Box tool (Grid -> Grid Box).

  • A box will appear around the macromolecule. This box defines the three-dimensional space where Vina will search for binding poses.

  • Position and size the box to encompass the entire binding site. For target validation, center the box on the co-crystallized ligand. For docking a new compound, center it on the known active site. A typical size is 20x20x20 Ångstroms, but this should be adjusted as needed.[13]

  • Record the center coordinates (center_x, center_y, center_z) and dimensions (size_x, size_y, size_z).

• Create the Configuration File:

  • Create a text file named conf.txt.

  • Add the following lines, replacing the values with your file names and grid parameters:

  • Causality: The exhaustiveness parameter controls the thoroughness of the search. Higher values increase computational time but also increase the probability of finding the true minimum energy pose. A value of 8 is a reasonable starting point.

• Run AutoDock Vina:

  • Open a command line terminal.

  • Navigate to the directory containing your PDBQT files and the conf.txt file.

  • Execute the Vina command: vina --config conf.txt

  • Vina will perform the docking and generate two output files: results.pdbqt containing the docked poses and results_log.txt containing the binding affinity scores.

Post-Docking Analysis: Interpretation and Validation

Simply running a docking simulation is insufficient; the results must be carefully analyzed and the protocol validated to ensure they are meaningful.

Protocol: Docking Validation

Objective: To validate the docking protocol's ability to reproduce a known binding mode.

Methodology:

• Extract the Co-crystallized Ligand: From the original 5FTK.pdb file, extract the coordinates of the ligand (6FV) and save it as native_ligand.pdb.

• Prepare and Re-dock: Prepare this ligand as a PDBQT file (native_ligand.pdbqt) using the same procedure as in section 2.3.

• Run Docking: Use the exact same grid box parameters and configuration file to dock native_ligand.pdbqt back into the 5FTK_protein.pdbqt receptor.

• Calculate RMSD:

  • Load the original 5FTK.pdb (containing the native ligand) and the re-docked result file into PyMOL or another molecular visualizer.

  • Superimpose the protein backbones of the two structures.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the native ligand and the top-ranked docked pose.

  • Trustworthiness: A successful docking protocol should reproduce the experimental binding mode with an RMSD value of less than 2.0 Å.[14][15] If the RMSD is high, the grid box parameters or other docking settings may need to be adjusted. This step validates that your chosen parameters are appropriate for the target system.

Protocol: Analysis of Docking Results

Objective: To analyze the binding poses and interactions of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Tools: BIOVIA Discovery Studio Visualizer, PyMOL

Methodology:

• Examine Binding Affinities: Open the results_log.txt file. Vina provides a table of binding affinities (in kcal/mol) for the top poses. The most negative value indicates the strongest predicted binding affinity.

• Visualize Protein-Ligand Interactions:

  • Load the 5FTK_protein.pdbqt and results.pdbqt files into Discovery Studio Visualizer.[16][17]

  • Use the "Ligand Interactions" tool to generate a 2D diagram and a 3D view of the interactions.[17][18]

  • Identify key interactions:

    • Hydrogen Bonds: Crucial for specificity and affinity.

    • Hydrophobic Interactions: Often drive the overall binding.

    • Pi-Pi Stacking: Interactions between aromatic rings.

    • Electrostatic Interactions: Between charged groups.[19]

  • Analyze the best-scoring pose. Does it make sense chemically? Are the key functional groups of the ligand (e.g., the phenol hydroxyl group, the triazole nitrogens) forming favorable interactions with complementary residues in the active site?

Data Presentation

Quantitative results should be summarized in a clear, tabular format.

Pose Rank	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)	Key Interacting Residues	Predominant Interaction Types
1	-8.5	0.000	GLU 305, LYS 251, ALA 540	Hydrogen Bond, Hydrophobic
2	-8.2	1.251	GLU 305, ILE 250, PHE 538	Hydrophobic, Hydrogen Bond
3	-7.9	2.108	ALA 540, VAL 302, LYS 251	Hydrophobic
...	...	...	...	...

Conclusion

This guide has provided a comprehensive, step-by-step protocol for conducting molecular docking of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol with a therapeutically relevant target. By following this workflow—from meticulous preparation and rationale-driven choices to robust simulation and critical validation—researchers can generate reliable and insightful data. Molecular docking, when performed with scientific rigor, serves as a powerful hypothesis-generating tool that can significantly accelerate the drug discovery pipeline by prioritizing candidates for synthesis and experimental validation.

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Application Notes and Protocols for the Development of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol Derivatives with Enhanced Biological Activity

Abstract

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs with a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects.[1][2][3] The specific compound, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, presents a promising starting point for the development of novel therapeutic agents due to its inherent structural features: a phenolic hydroxyl group, a reactive sulfanyl group, and a triazole core. These functional groups are amenable to chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR) to enhance potency and selectivity. This guide provides a comprehensive framework for the design, synthesis, and biological evaluation of derivatives of this core molecule, aimed at researchers and professionals in drug discovery and development.

Introduction: Rationale for Derivatization

The core structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol offers multiple avenues for chemical modification to modulate its physicochemical and pharmacological properties. The primary objectives for developing derivatives of this scaffold are:

• Enhancement of Biological Activity: To improve the potency against specific biological targets, such as microbial enzymes or cancer cell lines.

• Modulation of Selectivity: To increase the therapeutic index by minimizing off-target effects and associated toxicities.

• Improvement of Pharmacokinetic Profile: To optimize absorption, distribution, metabolism, and excretion (ADME) properties for better in vivo efficacy.

• Exploration of Structure-Activity Relationships (SAR): To understand the molecular interactions between the derivatives and their biological targets, guiding future rational drug design.[4]

The presence of the phenolic -OH and the sulfanyl -SH groups are particularly noteworthy. The phenolic hydroxyl can act as a hydrogen bond donor and acceptor, and its modification can influence antioxidant properties and receptor binding.[5] The sulfanyl group is a key site for introducing a wide variety of substituents, significantly impacting the overall lipophilicity, steric profile, and electronic properties of the molecule.

Synthetic Strategies and Protocols

The synthesis of derivatives will focus on two primary sites of modification: the sulfanyl group (S-alkylation) and the phenolic hydroxyl group (O-alkylation or acylation). A generalized synthetic workflow is presented below.

Caption: General synthetic workflow for derivatization.

Protocol: S-Alkylation of the Core Molecule

This protocol describes the introduction of various alkyl or aryl moieties at the sulfanyl group, a common strategy for synthesizing 1,2,4-triazole derivatives.[6]

Materials:

• 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

• Appropriate alkyl or benzyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• N,N-Dimethylformamide (DMF) or Acetone

• Stir plate and magnetic stirrer

• Round bottom flask

• Reflux condenser

• Thin Layer Chromatography (TLC) plates

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a round bottom flask, dissolve 1 equivalent of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in a minimal amount of DMF or acetone.

• Base Addition: Add 1.2 equivalents of a suitable base, such as potassium carbonate. The base facilitates the deprotonation of the thiol group, forming a more nucleophilic thiolate anion.

• Electrophile Addition: To the stirring solution, add 1.1 equivalents of the desired alkyl or benzyl halide.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux (typically 50-80 °C) for 2-6 hours. Monitor the reaction progress by TLC. The choice of temperature and reaction time will depend on the reactivity of the halide.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water. A precipitate of the crude product should form.

• Purification: Collect the crude product by filtration, wash with water, and dry. Purify the product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to obtain the pure S-substituted derivative.

• Characterization: Confirm the structure of the purified compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[6][7]

Protocol: O-Alkylation of the Phenolic Hydroxyl Group

This protocol details the modification of the phenolic hydroxyl group, which can influence the compound's hydrogen bonding capacity and overall polarity.

Materials:

• S-substituted derivative from protocol 2.1 or the core molecule

• Appropriate alkyl halide or acyl chloride

• Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

• Anhydrous DMF or THF

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve 1 equivalent of the starting phenol in anhydrous DMF or THF in a flame-dried flask.

• Base Addition: Carefully add 1.2 equivalents of a strong base like sodium hydride in portions at 0 °C. The use of a strong base is necessary to deprotonate the less acidic phenolic proton.

• Stirring: Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the phenoxide.

• Electrophile Addition: Cool the reaction mixture back to 0 °C and slowly add 1.1 equivalents of the desired alkyl halide or acyl chloride.

• Reaction: Let the reaction warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of saturated ammonium chloride solution. Extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude product by column chromatography and confirm its structure by spectroscopic analysis.

Biological Evaluation: Protocols and Data Interpretation

A tiered screening approach is recommended to efficiently evaluate the newly synthesized derivatives for their biological activities.

Caption: Tiered biological screening workflow.

Protocol: Antimicrobial Susceptibility Testing

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[8][9][10]

Materials:

• Synthesized derivatives dissolved in DMSO

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Serial Dilutions: Prepare serial two-fold dilutions of the test compounds in MHB in the 96-well plates. The concentration range should be sufficient to determine the MIC (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted compounds.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only). A standard antibiotic (e.g., ciprofloxacin) should be included as a reference.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation:

Compound	R Group (S-substitution)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
Core	-H	128	>256
D-01	-CH₂-Ph	32	64
D-02	-CH₂-CH₃	64	128
D-03	-CH₂(4-Cl-Ph)	16	32
Ciprofloxacin	(Standard)	0.5	0.25

Protocol: Antioxidant Activity Assessment (DPPH Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and reliable method to evaluate the free radical scavenging activity of compounds.[7][11]

Materials:

• Synthesized derivatives dissolved in methanol or ethanol

• DPPH solution (0.1 mM in methanol)

• Ascorbic acid or Trolox (as a standard)

• 96-well microtiter plates

• UV-Vis spectrophotometer

Procedure:

• Reaction Mixture: In a 96-well plate, add a fixed volume of the DPPH solution to varying concentrations of the test compounds.

• Incubation: Incubate the plates in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm. The decrease in absorbance indicates the scavenging of the DPPH radical.

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals).

Data Presentation:

Compound	R Group (S-substitution)	IC₅₀ (µM)
Core	-H	75.2
D-01	-CH₂-Ph	45.8
D-04	-H (O-acetyl)	98.5
Ascorbic Acid	(Standard)	15.6

Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[12]

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT-116)

• Complete cell culture medium

• Synthesized derivatives dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at an appropriate density and allow them to attach overnight in a CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• IC₅₀ Determination: Calculate the concentration of the compound that causes 50% inhibition of cell growth (IC₅₀).

Data Presentation:

Compound	R Group (S-substitution)	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. HCT-116
Core	-H	>100	>100
D-03	-CH₂(4-Cl-Ph)	25.4	30.1
D-05	-CH₂(4-OCH₃-Ph)	15.8	18.9
Doxorubicin	(Standard)	0.8	1.2

Structure-Activity Relationship (SAR) Insights

Systematic analysis of the biological data from the synthesized library of derivatives will enable the elucidation of key SAR trends. For instance:

• Impact of S-substituents: The nature of the R group on the sulfur atom can significantly influence activity. Electron-withdrawing groups on an aryl ring (e.g., -Cl) may enhance antimicrobial or anticancer activity, while electron-donating groups (e.g., -OCH₃) might improve antioxidant potential.[1]

• Role of the Phenolic Hydroxyl: Modification of the phenolic -OH group, for example, through acetylation, may decrease antioxidant activity, highlighting its importance in free radical scavenging.

• Lipophilicity and Steric Effects: The size and lipophilicity of the substituents will affect the compound's ability to cross cell membranes and interact with the target site.

Conclusion

The strategic derivatization of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol offers a fertile ground for the discovery of novel bioactive compounds. By employing the synthetic and biological evaluation protocols detailed in this guide, researchers can systematically explore the chemical space around this versatile scaffold. The resulting data will not only identify lead compounds for further development but also contribute to a deeper understanding of the structure-activity relationships governing the pharmacological effects of 1,2,4-triazole derivatives.

References

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2022). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research. Retrieved January 16, 2026, from [Link]

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (2022). Journal of Medicinal and Chemical Sciences. Retrieved January 16, 2026, from [Link]

• Study Of Some 1,2,4-triazoles Derivatives And Their Biological Activities. (n.d.). Neliti. Retrieved January 16, 2026, from [Link]

• Structure–activity relationship of triazolyl/isoxazolyl NHIO... (2019). ResearchGate. Retrieved January 16, 2026, from [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega. Retrieved January 16, 2026, from [Link]

• New Anticancer Agents: In Vitro and In Vivo Evaluation. (n.d.). Anticancer Research. Retrieved January 16, 2026, from [Link]

• In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs. (2011). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. (2005). PubMed. Retrieved January 16, 2026, from [Link]

• Small Library of Triazolyl Polyphenols Correlating Antioxidant Activity and Stability with Number and Position of Hydroxyl Groups. (2021). ResearchGate. Retrieved January 16, 2026, from [Link]

• Antioxidant activity and antimicrobial evaluation of 1-benzyl-1,2,3-triazole. (2016). SciELO México. Retrieved January 16, 2026, from [Link]

• Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. (2015). SciSpace. Retrieved January 16, 2026, from [Link]

• Synthesis, Antioxidant Activity and Molecular Docking Study of 1,2,4-Triazole and Their Corresponding Fused Rings Containing 2-M. (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones. (2022). MDPI. Retrieved January 16, 2026, from [Link]

• Structure-Activity Relationships of Thiazolyl Resorcinols, Potent and Selective Inhibitors of Human Tyrosinase. (2018). PubMed. Retrieved January 16, 2026, from [Link]

• Antibacterial Activity of Heterocyclic Compounds. (2022). Encyclopedia.pub. Retrieved January 16, 2026, from [Link]

• Synthesis, antimicrobial and antioxidant activity of triazole, pyrazole containing thiazole derivatives and molecular docking studies on COVID-19. (2023). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Synthesis and antimicrobial screening of some fused heterocyclic pyrroles. (2005). Acta Pharmaceutica. Retrieved January 16, 2026, from [Link]

• Synthesis and Screening of Some Heterocyclic Compounds for Their Antibacterial Activity With Special Reference to Benzamides Derivatives. (2007). Oriental Journal of Chemistry. Retrieved January 16, 2026, from [Link]

• The Synthesis and Antimicrobial Activity of Heterocyclic Derivatives of Totarol. (2012). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Design and Synthesis of Antibacterial Heterocycle-Based Compounds. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

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• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. (2020). MDPI. Retrieved January 16, 2026, from [Link]

• A summary of the structure–activity relationship study of the synthesized 1,2,4‐triazoles... (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

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"using 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol as a ligand in coordination chemistry"

Application Notes & Protocols: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol as a Versatile Ligand in Coordination Chemistry

Foreword for the Modern Researcher

In the dynamic landscape of coordination chemistry, the rational design of ligands is paramount to unlocking novel functionalities in metal complexes. The 1,2,4-triazole scaffold has long been a privileged structure, lauded for its robust thermal and chemical stability, and its versatile coordination behavior.[1][2][3] This guide focuses on a particularly intriguing derivative: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This molecule is a trifunctional marvel, possessing a phenolic hydroxyl group, a triazole ring system, and a thiol/thione moiety, offering a rich tapestry of coordination possibilities.

This document is crafted not as a rigid set of instructions, but as a comprehensive guide for the discerning researcher. Herein, we will not only detail the "how" but, more critically, the "why." We will explore the nuanced causality behind experimental choices, ensuring that each protocol is a self-validating system. Our journey will encompass the synthesis of the ligand, its complexation with various metal ions, and the rigorous characterization of the resulting coordination compounds. Furthermore, we will touch upon the potential applications of these complexes, particularly in the realms of catalysis and medicinal chemistry, fields where triazole-metal complexes have shown immense promise.[2][4]

Part 1: The Ligand - Synthesis and Tautomeric Considerations

The strategic placement of the phenol group ortho to the triazole ring in 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol introduces the potential for forming stable five- or six-membered chelate rings with metal ions. The presence of the sulfanyl group adds another layer of complexity and opportunity, existing in a tautomeric equilibrium between the thiol and thione forms.[4][5] This equilibrium is a critical factor in its coordination behavior, influencing which donor atom preferentially binds to a metal center.

1.1: Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols typically involves the cyclization of a thiosemicarbazide derivative.[5] The following protocol is a robust method adapted from established literature procedures for similar compounds.

Experimental Protocol: Ligand Synthesis

• Step 1: Synthesis of Salicyloyl Hydrazide.

  • To a solution of methyl salicylate (1 equivalent) in ethanol, add hydrazine hydrate (3 equivalents).

  • Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature. The white precipitate of salicyloyl hydrazide is filtered, washed with cold ethanol, and dried under vacuum.

• Step 2: Synthesis of Potassium Dithiocarbazinate Derivative.

  • In a flask cooled in an ice bath, dissolve salicyloyl hydrazide (1 equivalent) in a solution of potassium hydroxide (1 equivalent) in absolute ethanol.

  • To this stirred solution, add carbon disulfide (1.1 equivalents) dropwise over 30 minutes.

  • Allow the reaction mixture to stir at room temperature for 12-16 hours. The resulting yellow precipitate of the potassium dithiocarbazinate salt is filtered, washed with cold ether, and dried.

• Step 3: Cyclization to 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

  • Suspend the potassium dithiocarbazinate salt (1 equivalent) in water and add hydrazine hydrate (2 equivalents).

  • Reflux the mixture for 3-4 hours, during which the evolution of hydrogen sulfide gas will be observed (perform in a well-ventilated fume hood).[4]

  • Cool the reaction mixture and carefully acidify with dilute hydrochloric acid to a pH of approximately 5-6.

  • The resulting white precipitate of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is filtered, washed thoroughly with water, and recrystallized from ethanol to afford the pure ligand.

Causality and Experimental Insights:

• The use of a basic medium in Step 2 is crucial for the deprotonation of the hydrazide, facilitating the nucleophilic attack on the carbon disulfide.

• The cyclization in Step 3 is a condensation reaction driven by the elimination of water and hydrogen sulfide. The acidic workup is necessary to protonate the triazole and thiol groups, leading to the precipitation of the neutral ligand.

1.2: Tautomerism: A Key to Understanding Coordination

The 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol ligand can exist in two tautomeric forms: the thione form and the thiol form. The equilibrium between these two forms is influenced by factors such as the solvent, pH, and temperature. Spectroscopic evidence, particularly from ¹H NMR and ¹³C NMR, can confirm the dominant tautomeric form in solution.[5] In the solid state, the thione form is often favored due to the potential for intermolecular hydrogen bonding.

Caption: General workflow for metal complex synthesis.

Part 3: Characterization - Elucidating the Structure

A thorough characterization of the synthesized complexes is essential to confirm the coordination of the ligand to the metal center and to determine the geometry of the complex. A combination of spectroscopic and analytical techniques is typically employed.

3.1: Spectroscopic and Analytical Techniques

Technique	Purpose	Key Observables
FT-IR Spectroscopy	To identify the coordination sites of the ligand.	Shift in the ν(O-H), ν(N-H), ν(C=N), and ν(C=S) stretching frequencies upon complexation. Appearance of new bands corresponding to M-O, M-N, and M-S vibrations. [4][6]
UV-Vis Spectroscopy	To study the electronic transitions and geometry of the complex.	Ligand-centered π-π* and n-π* transitions. Metal-centered d-d transitions (for transition metals) which are indicative of the coordination geometry.
¹H and ¹³C NMR Spectroscopy	To confirm the structure of the ligand and its diamagnetic complexes.	Disappearance or shift of the signals for the phenolic -OH and thiol/thione -NH protons upon coordination. Shifts in the signals of the carbon atoms adjacent to the coordinating atoms. [1][4]
Elemental Analysis (CHNS)	To determine the empirical formula of the complex.	The experimental percentages of C, H, N, and S should be in good agreement with the calculated values for the proposed formula. [6]
Molar Conductivity Measurements	To determine the electrolytic nature of the complexes.	Low molar conductivity values in a suitable solvent (e.g., DMF) suggest a non-electrolytic nature. [6]
Magnetic Susceptibility	To determine the magnetic properties and infer the geometry of paramagnetic complexes.	The measured magnetic moment can help in distinguishing between different geometries (e.g., octahedral vs. square planar for Ni(II) complexes). [7]
Single-Crystal X-ray Diffraction	To definitively determine the solid-state structure of the complex.	Provides precise information on bond lengths, bond angles, coordination number, and overall molecular geometry. [8]

Authoritative Grounding: The interpretation of spectroscopic data should always be cross-referenced with established literature values for similar metal complexes. For instance, the disappearance of the ν(S-H) band in the FT-IR spectrum is a strong indicator of coordination through the deprotonated sulfur atom. [4]

Part 4: Potential Applications - From Catalysis to Therapeutics

Metal complexes of 1,2,4-triazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial and anticancer properties. [1][2][4]The chelation of the metal ion can enhance the therapeutic potential of the ligand. Additionally, these complexes can act as catalysts in various organic transformations.

4.1: Protocol for In Vitro Antimicrobial Screening

The following is a standard protocol for evaluating the antimicrobial activity of the synthesized complexes using the agar well diffusion method.

Experimental Protocol: Antimicrobial Assay

• Preparation of Media: Prepare nutrient agar plates for bacterial strains and potato dextrose agar plates for fungal strains.

• Inoculation: Aseptically spread a standardized inoculum of the test microorganism over the surface of the agar plates.

• Well Preparation: Create wells of a standard diameter (e.g., 6 mm) in the agar plates using a sterile cork borer.

• Sample Loading: Add a defined concentration of the test complex (dissolved in a suitable solvent like DMSO) to the wells. A well with the solvent alone serves as a negative control, and a standard antibiotic/antifungal agent serves as a positive control.

• Incubation: Incubate the bacterial plates at 37 °C for 24 hours and the fungal plates at 28 °C for 48-72 hours.

• Data Collection: Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone of inhibition indicates greater antimicrobial activity.

Data Presentation and Interpretation:

The results should be tabulated, comparing the zones of inhibition of the ligand and its metal complexes against various microorganisms. Often, the metal complexes exhibit enhanced activity compared to the free ligand, which can be attributed to the principles of chelation theory.

Caption: Proposed mechanism of enhanced antimicrobial activity.

References

• Deswal, Y., Asija, S., Kumar, D., Jindal, D. K., Chandan, G., Panwar, V., Saroya, S., & Kumar, N. (2021). Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies. RSC Advances, 11(59), 37375–37393. [Link]

• (2021). Biological applications of metal-based triazole derivatives. ResearchGate. [Link]

• Elliott, P. I. P. (2014). Organometallic complexes with 1,2,3-triazole-derived ligands. In Organometallic Chemistry (Vol. 39, pp. 1-25). Royal Society of Chemistry. [Link]

• (N.d.). Computational investigations of click-derived 1,2,3-triazoles as keystone ligands for complexation with transition metals: a review. Semantic Scholar. [Link]

• Badea, M., Olaru, A., Tănase, M. A., Măruțescu, L., Limban, C., Chifiriuc, M. C., & Vlase, M. (2018). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol. Molecules, 23(11), 2949. [Link]

• Wang, E., Wang, Y., & Xu, J. (2011). 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3269. [Link]

• Stroek, W., & Albrecht, M. (2024). Application of first-row transition metal complexes bearing 1,2,3-triazolylidene ligands in catalysis and beyond. Chemical Society Reviews. [Link]

• (2019). Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4- triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions. ResearchGate. [Link]

• Rani, D. S., & Kumar, K. (1984). Transition metal derivatives of 3-4-diphenyl-5-mercapto-l,2,4-triazole. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 93(2), 125–130. [Link]

• (N.d.). View of Synthesis ,characterization and antibacterial study 0f new 2-ethyl-5-{[(3-phenyl-5- sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}benzene-1,4-diol and their transition metal complexes. Journal of Education and Scientific Studies. [Link]

• Bachay, I. A., et al. (2024). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. Ginekologia i Położnictwo. [Link]

• Gumerova, N. I., & Rompel, A. (2020). 3-Phenyl-4-(prop-2-en-1-yl)-5-[(prop-2-en-1-yl)sulfanyl]-4H-1,2,4-triazole. Molbank, 2020(1), M1111. [Link]

• Al-Maydama, H. M. A., Al-Amiery, A. A., & Al-Majedy, Y. K. (2013). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Bioinorganic Chemistry and Applications, 2013, 1–6. [Link]

• (2022). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. International Journal of Molecular Sciences. [Link]

• T&W GROUP. (n.d.). 2-(5-MERCAPTO-4-METHYL-4H-1 2 4-TRIAZOL-3-YL)PHENOL. Retrieved from [Link]

• (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol Synthesis

Welcome to the technical support center for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. The 1,2,4-triazole-3-thiol core is a key pharmacophore found in numerous compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1]

However, its synthesis can present challenges, from low yields to the formation of stubborn isomeric impurities. This document provides in-depth, field-proven insights in a troubleshooting Q&A format to help you navigate these challenges, optimize your reaction conditions, and improve your overall yield and purity.

Section 1: Understanding the Core Synthesis Pathway

The most reliable and widely used method for synthesizing 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, including the target compound, is the alkaline-mediated cyclization of an N-acylthiosemicarbazide intermediate. The general workflow involves two critical stages.

Stage 1: Formation of the Acylthiosemicarbazide Intermediate. This precursor is typically synthesized by reacting a carboxylic acid hydrazide (in this case, salicylic hydrazide) with an isothiocyanate or by the direct acylation of thiosemicarbazide with a salicylic acid derivative.[2][3]

Stage 2: Intramolecular Cyclodehydration. The acylthiosemicarbazide intermediate undergoes a base-catalyzed cyclization. The use of a strong alkaline medium, such as aqueous sodium or potassium hydroxide, is crucial as it promotes the desired intramolecular nucleophilic attack that leads to the formation of the 1,2,4-triazole ring.[4]

Below is a diagram illustrating this common synthetic route.

Caption: General two-stage synthesis pathway for the target compound.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My overall yield is extremely low (<40%). What are the primary factors I should investigate?

A low yield is the most frequent complaint and can stem from several factors throughout the process. A systematic review of your protocol is essential.

Causality: The overall yield is a product of both the acylation and cyclization steps. Inefficiencies in either stage will significantly impact the final output. Purity of starting materials, reaction temperature, time, and pH control during work-up are the most critical parameters.

Troubleshooting Steps & Recommendations:

• Verify Starting Material Purity: Do not assume the purity of commercial reagents. Salicylic hydrazide can degrade, and thiosemicarbazide can contain impurities. It is recommended to recrystallize them if purity is uncertain.[5]

• Optimize the Cyclization Conditions: The conversion of the intermediate to the final triazole is often the yield-determining step. Inadequate base concentration or insufficient heat can lead to an incomplete reaction.

• Control the Precipitation pH: After the alkaline cyclization, the product is soluble as its salt. It is precipitated by careful acidification. Adding acid too quickly or overshooting the optimal pH can lead to product decomposition or the formation of soluble species, drastically reducing the isolated yield. The target pH should be around 5-6.[6]

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting materials and the formation of the intermediate and final product. This prevents premature or unnecessarily long reaction times which can lead to side-product formation.[5]

Table 1: Recommended Reaction Parameter Optimization

Parameter	Recommended Range	Rationale & Key Considerations
Cyclization Base	8-10% aq. NaOH or KOH	Sufficiently strong to deprotonate the amide nitrogen for cyclization. Higher concentrations may promote hydrolysis.
Reaction Temperature	Reflux (typically 90-110 °C)	Provides the necessary activation energy for cyclodehydration. Monitor with TLC to avoid decomposition from excessive heat.[6]
Reaction Time	2 - 6 hours	Highly dependent on the substrate and temperature. Monitor reaction completion via TLC to avoid side reactions.[6][7]
Precipitation pH	5.0 - 6.0	Maximizes precipitation of the thiol product. A lower pH may cause degradation, while a higher pH keeps the product in solution as a salt.[6]

Q2: I'm observing a significant amount of an insoluble side product. What is it, and how can I prevent it?

This is a classic problem in triazole synthesis and almost always points to the formation of an undesired isomer.

Causality: The acylthiosemicarbazide intermediate has multiple nucleophilic centers. The desired reaction is the cyclization involving the N4 nitrogen to form the 1,2,4-triazole ring. However, under different conditions, particularly acidic ones, cyclization can occur through the sulfur atom, leading to the formation of a 5-(2-hydroxyphenyl)-1,3,4-thiadiazol-2-amine isomer.[8] This isomer often has different solubility properties and can co-precipitate, making purification difficult.

Preventative Measures:

• Strictly Maintain Alkaline Conditions: The most critical factor is the pH of the cyclization step. An alkaline medium (pH > 10) strongly favors the formation of the 1,2,4-triazole.[4][8] Avoid any acidic contamination in your reaction vessel or reagents for this step.

• Ensure Complete Dissolution: Before heating, ensure your acylthiosemicarbazide intermediate is fully dissolved in the alkaline solution. Undissolved pockets of starting material may not react as desired.

The diagram below illustrates the competing cyclization pathways.

Caption: Influence of reaction medium on cyclization outcome.

Q3: My final product is discolored and difficult to purify. What are the best purification practices?

Product purity is paramount, especially for downstream applications. Discoloration often indicates the presence of trace impurities or oxidation products.

Causality: The thiol (-SH) group in the final product is susceptible to oxidation, which can lead to discoloration. Additionally, minor side products or residual starting materials can co-precipitate, compromising purity.

Recommended Purification Protocol:

• Controlled Precipitation: As mentioned, after the reaction is complete, cool the mixture to room temperature and then carefully acidify with a dilute acid (e.g., 10% HCl or acetic acid) while stirring, monitoring the pH until it reaches ~5-6.[6]

• Thorough Washing: Filter the crude precipitate and wash it sequentially with cold water to remove inorganic salts, followed by a cold non-polar organic solvent like hexane or ether to remove non-polar impurities.[9]

• Recrystallization: This is the most effective method for achieving high purity. Ethanol is a commonly reported and effective solvent for recrystallizing 1,2,4-triazole-3-thiols.[2] Dissolve the crude product in a minimum amount of hot ethanol, and if the solution is colored, add a small amount of activated charcoal and heat for a few minutes.[7] Filter the hot solution to remove the charcoal and allow it to cool slowly to form pure crystals.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Section 3: Frequently Asked Questions (FAQs)

• FAQ 1: What is the most common starting material for this synthesis? The synthesis typically begins with thiosemicarbazide and salicylic acid. The salicylic acid is often converted to a more reactive form, such as an ester or hydrazide, to facilitate the initial acylation of the thiosemicarbazide.[6][7]

• FAQ 2: Why is an alkaline medium so critical for the cyclization step? The alkaline medium deprotonates the appropriate nitrogen atom in the acylthiosemicarbazide chain, turning it into a more potent nucleophile. This specifically promotes the desired intramolecular attack to form the five-membered 1,2,4-triazole ring. In contrast, acidic conditions favor a different cyclization mechanism that results in the 1,3,4-thiadiazole isomer.[8]

• FAQ 3: What analytical techniques are best for monitoring the reaction and characterizing the product? Reaction Monitoring: Thin Layer Chromatography (TLC) is indispensable for tracking the consumption of starting materials and the appearance of the product. Product Characterization: A combination of techniques is required for unambiguous structure confirmation. These include:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and proton/carbon environments.[6]

  • FT-IR Spectroscopy: To identify key functional groups, such as the N-H, O-H, C=N, and the thione C=S or S-H vibrations.[9]

  • Mass Spectrometry: To confirm the molecular weight of the synthesized compound.[6]

• FAQ 4: Can I use microwave irradiation to speed up the reaction? Yes, microwave-assisted synthesis is a well-established technique for accelerating the formation of heterocyclic compounds, including 1,2,4-triazoles. It can often dramatically reduce reaction times from hours to minutes and may also improve yields by minimizing the formation of thermal degradation byproducts.[5]

Section 4: Reference Experimental Protocol

The following is a generalized, step-by-step protocol based on common literature procedures for the synthesis of 4-aryl-5-substituted-4H-1,2,4-triazole-3-thiols.[3][4]

Step 1: Synthesis of 2-(2-hydroxybenzoyl)hydrazine-1-carbothioamide (Intermediate)

• Prepare salicylic hydrazide from salicylic acid or obtain it commercially.

• Dissolve salicylic hydrazide (1 equivalent) in a suitable solvent like ethanol.

• Add an equimolar amount of a suitable thiocarbonyl source (e.g., ammonium thiocyanate followed by acid, or direct acylation of thiosemicarbazide).

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture. The intermediate will often precipitate. Filter the solid, wash with cold ethanol, and dry.

Step 2: Cyclization to 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

• Take the dried intermediate from Step 1 (1 equivalent) and add it to an aqueous solution of 8% sodium hydroxide.

• Heat the mixture to reflux (approximately 100-110 °C) with constant stirring for 4-6 hours. The solid should dissolve as the reaction proceeds. Monitor the disappearance of the intermediate by TLC.

• After the reaction is complete, cool the clear solution to room temperature.

• Slowly add dilute hydrochloric acid or acetic acid dropwise with vigorous stirring until the pH of the solution reaches approximately 5-6. A white or off-white precipitate will form.

• Filter the precipitate and wash thoroughly with cold distilled water until the washings are neutral.

• Dry the crude product.

• For further purification, recrystallize the product from hot ethanol.

References

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025). Molecules. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025). PubMed. Available at: [Link]

• Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase. (2024). MDPI. Available at: [Link]

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025). ResearchGate. Available at: [Link]

• Cyclization of Thiosemicarbazide Derivatives of 5-Arylidene-2,4-Dioxothiazolidine-3-Acetic Acids to 1,3,4-Thiadiazoles and Their. (n.d.). Acta Poloniae Pharmaceutica. Available at: [Link]

• Facile and Proficient Synthesis of Some New 1,2,4-Triazole- 3-Thiones Derivatives Using [H2-TMDP] [HPO4] Ionic Liquid. (2024). Taylor & Francis Online. Available at: [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). National Institutes of Health (NIH). Available at: [Link]

• Reaction scope of cyclization of the thiosemicarbazide. (n.d.). ResearchGate. Available at: [Link]

• Cyclization of thiosemicarbazide derivative: As a source of novel synthesis of some azoles and azines. (2020). Journal of Heterocyclic Chemistry. Available at: [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. (n.d.). MDPI. Available at: [Link]

• 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. (n.d.). PubMed Central. Available at: [Link]

• 1,2,4-Triazole. (n.d.). Wikipedia. Available at: [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (n.d.). Frontiers. Available at: [Link] synthesis of 1,2,3-/1,2,4-triazoles: A review

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (n.d.). National Institutes of Health (NIH). Available at: [Link]

• A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. (n.d.). ResearchGate. Available at: [Link]

• Development of mercapto-phenyl-1,2,4-triazole bearing thio-quinoline as a novel class of tyrosinase inhibitors: an in vitro and in silico study. (2025). National Institutes of Health (NIH). Available at: [Link]

• (PDF) Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4-triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions. (n.d.). ResearchGate. Available at: [Link]

• The Three-Component Synthesis of 4-Sulfonyl-1,2,3-triazoles via a Sequential Aerobic Copper-Catalyzed Sulfonylation and Dimroth Cyclization. (n.d.). PMC. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2025). ResearchGate. Available at: [Link]

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• 2. (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol [mdpi.com]
• 3. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Welcome to the technical support center for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common side reactions, and ensure the successful formation of the target compound.

Introduction to the Synthesis

The synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a molecule of interest for its potential biological activities, can be approached through two primary routes. Both pathways, while effective, are susceptible to side reactions that can impact yield and purity. Understanding the underlying mechanisms is crucial for optimizing the reaction conditions and achieving the desired outcome.

This guide provides a comprehensive overview of the synthetic pathways, detailed troubleshooting for potential side reactions, and frequently asked questions to assist you in your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here, we address common issues encountered during the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

FAQ 1: My reaction yielded a product with a different melting point and spectral data than expected. What could be the issue?

This is a common problem that often points to the formation of an isomeric side product. The most likely culprits in this synthesis are the 1,3,4-oxadiazole or 1,3,4-thiadiazole analogs.

Possible Side Products:

• 2-(5-mercapto-1,3,4-oxadiazol-2-yl)phenol: This is a significant potential byproduct, especially when starting from salicylic hydrazide. Its formation is favored under certain conditions that promote the cyclization of the hydrazide with carbon disulfide without the incorporation of the second hydrazine moiety.

• 5-(2-hydroxyphenyl)-1,3,4-thiadiazole-2(3H)-thione: This is another possible isomeric impurity.

Troubleshooting Steps:

• Confirm the Structure: Carefully analyze the spectral data (¹H NMR, ¹³C NMR, IR) of your product and compare it with the data provided in the "Characterization of Products" section below. The chemical shifts and IR absorption bands are distinct for each isomer.

• Review Your Reaction Conditions:

  • For the multi-step synthesis from salicylic hydrazide: Ensure that hydrazine hydrate is used in the cyclization step. The absence of hydrazine hydrate will lead to the formation of the oxadiazole.

  • For the one-pot synthesis: The reaction temperature and the presence of a basic catalyst are critical. High temperatures in the absence of a strong base can favor the formation of the thermodynamically stable thiadiazole.

FAQ 2: The yield of my desired 1,2,4-triazole is consistently low. How can I optimize the reaction?

Low yields can be frustrating and can stem from several factors, including incomplete reactions, product degradation, or the predominance of side reactions.[1]

Optimization Strategies:

• Choice of Synthetic Route: The multi-step synthesis starting from salicylic hydrazide often provides better control and potentially higher yields of the desired triazole, as the intermediates can be isolated and purified.

• Reaction Temperature: For the direct fusion method with salicylic acid and thiocarbohydrazide, carefully control the temperature. Start with a lower temperature and gradually increase it. Monitor the reaction progress by TLC to find the optimal temperature that favors the formation of the triazole without significant decomposition or side product formation.

• pH Control in Cyclization: In the multi-step synthesis, the cyclization of the potassium dithiocarbazinate with hydrazine hydrate is a critical step. The reaction is typically carried out under reflux, and the evolution of hydrogen sulfide gas is an indicator of the reaction's progress.[2] Ensure the reaction goes to completion. Subsequent acidification to precipitate the product should be done carefully to avoid hydrolysis of the triazole.

• Purity of Starting Materials: Ensure that your salicylic acid, salicylic hydrazide, thiocarbohydrazide, and carbon disulfide are of high purity. Impurities can lead to unwanted side reactions.

FAQ 3: I am having trouble purifying my final product. What purification methods are recommended?

The polarity of the desired triazole and potential side products can be similar, making purification challenging.

Purification Protocols:

• Recrystallization: This is the most common and effective method for purifying 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. Ethanol or an ethanol-water mixture is often a suitable solvent system.[3][4] The product should be dissolved in a minimal amount of hot solvent and allowed to cool slowly to form pure crystals.

• Column Chromatography: If recrystallization is ineffective, column chromatography can be employed. Due to the polar nature of the compound, a polar stationary phase like silica gel can be used. A gradient elution system, starting with a less polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity with a more polar solvent (e.g., methanol), can effectively separate the desired triazole from less polar impurities. For highly polar compounds, reverse-phase chromatography (C18) might be a better option.[1]

• Washing: Washing the crude product with a solvent in which the impurities are soluble but the desired product is not can also be an effective purification step. Cold ethanol is often used for this purpose.[4]

Reaction Mechanisms and Side Reactions

A thorough understanding of the reaction pathways is essential for troubleshooting and optimizing the synthesis.

Main Synthetic Pathways

There are two primary routes for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol:

Route 1: Multi-step Synthesis from Salicylic Hydrazide

This is a well-established method for the synthesis of 4-amino-5-substituted-1,2,4-triazole-3-thiols.[2][5][6]

Caption: Multi-step synthesis of the target triazole.

Route 2: One-Pot Synthesis from Salicylic Acid

This method involves the direct reaction of salicylic acid with thiocarbohydrazide, typically by heating the two reactants together, sometimes in the presence of a catalyst.[7][8]

Caption: One-pot synthesis of the target triazole.

Competitive Side Reactions

The formation of five-membered heterocyclic rings is a competitive process, and slight variations in reaction conditions can lead to different products.

Caption: Competitive pathways in heterocycle formation.

Experimental Protocols

The following are generalized protocols. Researchers should consult the primary literature for specific details and safety precautions.

Protocol 1: Multi-step Synthesis via Salicylic Hydrazide

This protocol is adapted from procedures for analogous compounds.[2][5][6]

Step 1: Synthesis of Salicylic Hydrazide

• Dissolve methyl salicylate in ethanol.

• Add hydrazine hydrate to the solution.

• Reflux the mixture for several hours.

• Cool the reaction mixture and collect the precipitated salicylic hydrazide by filtration.

Step 2: Synthesis of Potassium 2-(2-hydroxybenzoyl)hydrazinecarbodithioate

• Dissolve salicylic hydrazide and potassium hydroxide in absolute ethanol.

• Cool the solution in an ice bath.

• Add carbon disulfide dropwise while stirring.

• Continue stirring at room temperature for several hours.

• Collect the precipitated potassium salt by filtration.

Step 3: Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

• Suspend the potassium salt in water and add hydrazine hydrate.

• Reflux the mixture until the evolution of hydrogen sulfide gas ceases (test with lead acetate paper).

• Cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to precipitate the product.

• Collect the crude product by filtration, wash with water, and recrystallize from ethanol.[3][4]

Protocol 2: One-Pot Synthesis from Salicylic Acid

This is a more direct route, adapted from general procedures for the synthesis of similar triazoles.[7][8]

• Thoroughly mix salicylic acid and thiocarbohydrazide in a round-bottom flask.

• Heat the mixture in an oil bath. The temperature should be carefully controlled and optimized (typically in the range of 150-180 °C).

• Continue heating until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and treat it with a dilute sodium carbonate solution to remove any unreacted salicylic acid.

• Filter the solid, wash it with water, and recrystallize from ethanol.

Characterization of Products

Accurate identification of the desired product and potential side products is crucial. Below is a summary of expected spectroscopic data.

Table 1: Spectroscopic Data for the Target Product and Potential Side Products

Compound	¹H NMR (DMSO-d₆, δ ppm)	¹³C NMR (DMSO-d₆, δ ppm)	Key IR Bands (cm⁻¹)
2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (Target Product)	~13.5 (s, 1H, SH), ~9.8 (s, 1H, OH), ~7.0-8.0 (m, 4H, Ar-H), ~5.5 (br s, 2H, NH₂)	~168 (C=S), ~160 (C-OH), ~150 (C-N), ~116-133 (Ar-C)	3300-3100 (NH₂), 3100-3000 (OH), 2600-2550 (SH), 1620 (C=N), 1250 (C=S)
2-(5-mercapto-1,3,4-oxadiazol-2-yl)phenol (Side Product)	~14.0 (s, 1H, NH), ~10.0 (s, 1H, OH), ~7.0-7.8 (m, 4H, Ar-H)	~178 (C=S), ~160 (C-OH), ~155 (C=N), ~117-132 (Ar-C)	3200-3100 (NH), 3100-3000 (OH), 1630 (C=N), 1280 (C=S)
5-(2-hydroxyphenyl)-1,3,4-thiadiazole-2(3H)-thione (Side Product)	~13.8 (s, 1H, NH), ~10.2 (s, 1H, OH), ~7.1-7.9 (m, 4H, Ar-H)	~185 (C=S), ~162 (C-OH), ~158 (C=N), ~118-134 (Ar-C)	3150-3050 (NH), 3100-3000 (OH), 1610 (C=N), 1350 (C=S)

Note: The exact chemical shifts and absorption bands may vary slightly depending on the solvent and instrument used.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Purification of Substituted 1,2,4-Triazoles. BenchChem.
• Cheng, Y. R. (n.d.).
• Kapri, K. P., et al. (2020). Synthesis of Schiff Bases of 4-Amino-5-(2-Hydroxyphenyl)-4H-1,2,4-Triazole-3-Thiol as Potent Antimicrobial Agents. Amrit Research Journal, 1.
• Molina, P., et al. (1985). Preparation and reactivity of some mesoionic 1,2,4-triazolo-[4,3-b]-1,2,4-triazole derivatives. Journal of the Chemical Society, Perkin Transactions 1, 1255-1260.
• Nepal Journals Online. (n.d.). Synthesis of Schiff Bases of 4-Amino-5-(2-Hydroxyphenyl)-4H-1,2,4-Triazole-3-Thiol as Potent Antimicrobial Agents.
• Reid, J. R., & Heindel, N. D. (1976). A novel synthesis of 4-amino-δ-triazole-3-thiols. Journal of Heterocyclic Chemistry, 13(4), 925-926.
• Selvaraj, J., et al. (2011). Synthesis and biological evaluation of some Schiff bases of [4-(aminomethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]methanamine. Medicinal Chemistry Research, 20(8), 1258-1264.

• Sztanke, K., et al. (2022). Crystal structure of 8-(4-methylphenyl)-3-(propan-2-yl)-7,8-dihydroimidazo[2,1-c][1][9][10]triazin-4(6H)-one: A potential antitumor agent. Acta Poloniae Pharmaceutica, 79(2), 283-288.

• UTAR Institutional Repository. (n.d.).

• Sumeet Prachand. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][9][10] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

• Abdelhamid, A. O., et al. (2000). Reactions of 1H-indole-3-carboxaldehyde with some nitrogen nucleophiles. Journal of the Chinese Chemical Society, 47(4A), 843-848.
• Anhar, A. A. (2014). Synthesis and characterization of some new 1,3,4-thiadiazole derivatives. Journal of Basrah Researches (Sciences), 40(2), 64-73.
• Mykhaylychenko, O. S., et al. (2017). Synthesis of novel 4,5-dihydro-1,3,4-thiadiazol derivatives and evaluation of their antimicrobial activity.
• Fedotov, O., & Hotsulia, A. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.
• El Masry, A. H., et al. (2002).
• Dixit, D., et al. (2021). A review on triazoles: Their chemistry, synthesis and pharmacological potentials. Journal of the Iranian Chemical Society, 18(10), 2535-2565.
• Cookson, R. C., et al. (1979). The preparation of 1,2,4-triazoles from urazoles. Journal of the Chemical Society, Perkin Transactions 1, 201-204.
• Holl, R. J., et al. (1979). Synthesis of bis-phenoxyacetic acids and their conversion to bis-1,2,4-triazoles as potential hypolipidemic agents. Journal of Medicinal Chemistry, 22(8), 987-991.
• Milan, P. B., et al. (2016). Synthesis, characterization and biological evaluation of new coumarin-1,2,4-triazole-3-thione derivatives. Medicinal Chemistry Research, 25(11), 2563-2572.
• Mottaghinejad, M., et al. (2020). Synthesis and biological evaluation of novel coumarin-based 1,2,4-triazole derivatives as potential anticancer agents. Bioorganic Chemistry, 94, 103433.
• Shih, M. H., & Wu, F. Y. (2005). Synthesis and evaluation of 3-aryl-4-formylsydnone thiosemicarbazones and their cyclized products as potential antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 15(1), 165-169.
• Szczepankiewicz, W., et al. (2001). Synthesis and antimicrobial activity of new 3-aryl-4-formylsydnone thiosemicarbazones and their 2-acetylamino-5-aryl-1,3,4-thiadiazoline derivatives. European Journal of Medicinal Chemistry, 36(10), 861-868.
• Yarovenko, V. N., et al. (2003). A convenient synthesis of 2-amino-5-aryl-1,3,4-thiadiazoles from 3-aryl-4-formylsydnone thiosemicarbazones. Russian Chemical Bulletin, 52(10), 2269-2271.

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• 4. nepjol.info [nepjol.info]
• 5. researchgate.net [researchgate.net]
• 6. Diversity-Oriented Synthesis of 1,2,4-Triazoles, 1,3,4-Thiadiazoles, and 1,3,4-Selenadiazoles from N-Tosylhydrazones [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, crystal structure and Hirshfeld surface analysis of 2-({5-[(naphthalen-1-yl)meth­yl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfan­yl)-1-(4-nitro­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sci-Hub. The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)- Ethanol and Ethane / Phosphorus, Sulfur, and Silicon and the Related Elements, 2006 [sci-hub.box]
• 10. eprints.utar.edu.my [eprints.utar.edu.my]

"stability of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in different solvents"

Technical Support Center: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Welcome to the technical support resource for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for challenges encountered during experimental work. We will delve into the stability of this compound in various solvents, offering troubleshooting advice and validated protocols to ensure the integrity and reproducibility of your results.

Part 1: Frequently Asked Questions (FAQs) on Compound Stability

This section addresses common questions regarding the handling, storage, and stability of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Q1: What are the primary factors influencing the stability of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in solution?

A1: The stability of this molecule is governed by its key functional groups: a phenol, a mercapto (-SH) group, and a 1,2,4-triazole ring. Key factors are:

• Solvent Polarity and Protic Nature: The polarity of the solvent affects the solubility and stability of phenolic compounds.[1][2] Polar protic solvents (like methanol, ethanol, water) can engage in hydrogen bonding, which may stabilize the compound but can also participate in degradation reactions (e.g., solvolysis) under certain conditions.[3][4]

• pH of the Solution: The phenolic hydroxyl group and the triazole ring's nitrogen atoms are pH-sensitive. In alkaline conditions, the phenol can deprotonate to a phenoxide ion, which is highly susceptible to oxidation. The mercapto group can also deprotonate to a thiolate, which is easily oxidized to form disulfide bridges. Conversely, highly acidic conditions can lead to hydrolysis of the triazole ring.[5]

• Presence of Oxygen: The thiol (sulfanyl) and phenol groups are both prone to oxidation, especially in the presence of dissolved oxygen and trace metal ions. This can lead to the formation of disulfides and quinone-like structures, respectively.

• Temperature and Light: As with most organic molecules, elevated temperatures accelerate degradation kinetics. Exposure to UV light can also induce photochemical degradation. Therefore, solutions should be stored at low temperatures (e.g., 4°C) and protected from light.[6]

Q2: Which solvents are recommended for dissolving and storing 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol for short-term and long-term stability studies?

A2: The choice of solvent is critical and depends on the intended application.

• For General Use & HPLC Analysis: A good starting point is HPLC-grade methanol or acetonitrile. These are polar aprotic or weakly protic solvents that can dissolve the compound and are compatible with reversed-phase chromatography.[5] Methanol is often an effective solvent for extracting phenolic compounds.[1][3]

• For Biological Assays: Dimethyl sulfoxide (DMSO) is a common choice for creating stock solutions for biological screening due to its high dissolving power and miscibility with aqueous media. However, be aware that DMSO can degrade under certain conditions and may affect assay performance.

• For Long-Term Storage: For maximum stability, storing the compound as a dry solid at -20°C in a desiccated, dark environment is ideal.[7] If a stock solution is necessary, prepare it in a high-purity, degassed aprotic solvent like acetonitrile or DMSO, aliquot it into small volumes to avoid repeated freeze-thaw cycles, and store at -80°C.

The following table summarizes general recommendations for solvent selection.

Solvent	Polarity Index	Protic/Aprotic	Recommended Use	Key Considerations
Methanol	5.1	Protic	HPLC, short-term storage, extraction	Good for polar compounds; can participate in H-bonding.[1]
Acetonitrile	5.8	Aprotic	HPLC, short-term storage	Good UV transparency; less reactive than methanol.
DMSO	7.2	Aprotic	Stock solutions for bioassays	High dissolving power; hygroscopic, can oxidize.
Ethanol	5.2	Protic	General lab use, some formulations	Generally safe; properties similar to methanol.[4]
Water	10.2	Protic	Aqueous buffers (pH dependent)	Solubility is likely low and highly pH-dependent.[3]

Q3: What are the likely degradation pathways for this compound?

A3: Based on its structure, several degradation pathways are plausible, particularly under forced degradation conditions (stress testing).

• Oxidation: The primary pathway is likely the oxidation of the sulfanyl group to form a disulfide dimer. The phenol ring is also susceptible to oxidation, forming quinone-type species, especially at neutral to high pH.

• Hydrolysis: Under harsh acidic or basic conditions, the 1,2,4-triazole ring can undergo cleavage.[5]

• Photodegradation: Aromatic systems and heteroatoms can absorb UV light, leading to radical-mediated degradation pathways.

A potential degradation pathway involving oxidation is visualized below.

Caption: Potential degradation pathways for the target compound.

Part 2: Troubleshooting Guide for Experimental Analysis

This guide focuses on resolving common issues encountered during the HPLC analysis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol stability samples.

Q4: My chromatogram shows significant peak tailing for the main compound. What is the cause and how can I fix it?

A4: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase.

• Causality: The basic nitrogen atoms in the triazole ring and the acidic phenol group can interact with residual, un-capped silanols on the silica-based column packing. This is especially problematic at mid-range pH where both the compound and silanols can be ionized.[8]

• Troubleshooting Steps:

  • Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.0 with formic acid or TFA) will protonate the triazole nitrogens and suppress the ionization of silanols, minimizing these secondary interactions.[8]

  • Add an Ion-Pairing Agent or Amine Modifier: If pH adjustment is insufficient, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask the active silanol sites.

  • Check for Column Overload: Injecting too concentrated a sample can lead to peak fronting or tailing. Try diluting your sample.[9]

  • Use a High-Purity Column: Modern HPLC columns made with high-purity silica have fewer residual silanols and are less prone to causing peak tailing for basic compounds.

Q5: I am observing "ghost peaks" or extraneous peaks in my blank (solvent-only) injections after running a sample. What is happening?

A5: This phenomenon is known as carryover, where remnants of a previous sample appear in subsequent runs.[10]

• Causality: The compound may have poor solubility in the mobile phase or the needle wash solvent, leading to precipitation in the injector or sample loop. It can also adsorb to active sites within the HPLC system (e.g., rotor seals, tubing).

• Troubleshooting Steps:

  • Optimize Needle Wash: Ensure your autosampler's wash solvent is strong enough to fully dissolve the compound. A common strategy is to use a wash solvent that is stronger than the mobile phase (e.g., 50:50 acetonitrile:isopropanol). Increasing the wash volume can also help.[10]

  • Inject Sample in Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase composition to prevent precipitation upon injection.

  • Perform System Flushes: If carryover is severe, perform a systematic flush of the entire HPLC system with a strong, non-buffered solvent like isopropanol to remove adsorbed material.[11]

Q6: The retention time of my analyte is shifting between injections or over a sequence. How can I stabilize it?

A6: Retention time instability points to a lack of equilibrium in the system or changes in the mobile phase.

• Causality: Insufficient column equilibration, fluctuating column temperature, or changes in mobile phase composition (e.g., evaporation of the more volatile component) are common causes.[11]

• Troubleshooting Steps:

  • Ensure Proper Equilibration: Before starting a sequence, equilibrate the column with the initial mobile phase for at least 10-15 column volumes. For gradient methods, ensure the post-run equilibration time is sufficient.[11]

  • Use a Column Oven: Temperature fluctuations can significantly impact retention times. Using a thermostatically controlled column compartment is essential for reproducible results.

  • Prepare Fresh Mobile Phase: Prepare mobile phase daily and keep solvent reservoirs covered to prevent evaporation and changes in composition. If using buffers, ensure they are fully dissolved and that the organic solvent concentration does not cause them to precipitate.[8]

Part 3: Experimental Protocols

This section provides detailed workflows for assessing compound stability.

Protocol 1: Forced Degradation Study Workflow

This protocol is designed to identify potential degradation products and establish a stability-indicating analytical method.

Caption: Workflow for a forced degradation (stress testing) study.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in HPLC-grade acetonitrile.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Incubate the stock solution at 60°C for 24 hours.

  • Photolytic Degradation: Expose the stock solution to a photostability chamber (ICH Q1B guidelines) for a defined period.

  • Control: Keep a sample of the stock solution at 4°C, protected from light.

• Sample Preparation for Analysis:

  • After the incubation period, cool all samples to room temperature.

  • Neutralize the acid and base samples with an equimolar amount of base or acid, respectively.

  • Dilute all stressed samples and the control sample with the mobile phase to a final concentration of ~10-20 µg/mL.

• HPLC Analysis:

  • Analyze all samples using a validated HPLC method, preferably with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to identify degradants.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation.

  • Assess peak purity of the parent compound to ensure no co-eluting degradants.

  • Attempt to identify major degradation products using MS data. A good stability-indicating method should resolve the parent peak from all major degradation peaks.[5][10]

Protocol 2: Preliminary Solvent Stability Assessment

This protocol helps determine the short-term stability of the compound in various solvents at a specific temperature.

Step-by-Step Methodology:

• Prepare Solutions: Prepare solutions of the compound at a known concentration (e.g., 100 µg/mL) in a panel of selected solvents (e.g., Methanol, Acetonitrile, DMSO, 50:50 Acetonitrile:Water).

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of each solution to the analytical concentration (e.g., 10 µg/mL) using the mobile phase and analyze by HPLC to determine the initial peak area.

• Incubation: Store the remaining solutions under controlled conditions (e.g., room temperature, 25°C, protected from light).

• Time-Point Analysis: At specified time points (e.g., 4, 8, 24, 48 hours), withdraw an aliquot from each solution, dilute as before, and analyze by HPLC.

• Calculate Recovery: Compare the peak area at each time point to the initial (T=0) peak area to determine the percent recovery of the parent compound. A significant decrease in recovery indicates instability in that solvent under the tested conditions.

References

• Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants. PubMed Central.
• Pharma Stability: Troubleshooting & Pitfalls. Pharma Stability.
• The Impact of Solvent Polarity on the Phenolic and Antioxidant Capacity of Green Coffee Beans (Robusta species) extracts. Current Research in Nutrition and Food Science Journal.
• The effects of solvents polarity on the phenolic contents and antioxidant activity of three Mentha species extracts.
• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services.
• Influence of Extraction Solvent on the Phenolic Profile and Bioactivity of Two Achillea Species. PMC - NIH.
• Determination of Chemical and in vitro Metabolic Stability Studies of New Triazole Antitubercular Compounds to Optimize Lead Com. SciSpace.
• Solvent Effects on the Phenolic Compounds and Antioxidant Activity Associated with Camellia polyodonta Flower Extracts. ACS Omega.
• UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE. IJNRD.
• Determination of Stability Constants of Triazole Ligand Carrying Naphthol Group with Heavy Metal Ions in Aqueous Solutions.
• Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. Authorea.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobili. eurl-pesticides.eu.
• HPLC Troubleshooting Guide. ACE.
• Degradation pathway of triazole fungicides and synchronous removal of transformation products via photo-electrocatalytic oxidation tandem MoS2 adsorption. PubMed Central.
• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol. Sigma-Aldrich.

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• 1. Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Impact of Solvent Polarity on the Phenolic and Antioxidant Capacity of Green Coffee Beans (Robusta species) extracts [foodandnutritionjournal.org]
• 3. ijcmas.com [ijcmas.com]
• 4. Influence of Extraction Solvent on the Phenolic Profile and Bioactivity of Two Achillea Species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol | Sigma-Aldrich [sigmaaldrich.com]
• 8. hplc.eu [hplc.eu]
• 9. ijnrd.org [ijnrd.org]
• 10. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Technical Support Center: Troubleshooting Antimicrobial Screening for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

Here is the technical support center for troubleshooting poor results in antimicrobial screening of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Introduction: This guide is designed for researchers, scientists, and drug development professionals who are evaluating the antimicrobial properties of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and related derivatives. Triazole-containing compounds are a significant class of agents, renowned for their antifungal activity, which primarily involves the inhibition of ergosterol biosynthesis.[1][2] However, achieving reproducible and accurate results in antimicrobial screening requires meticulous attention to experimental detail. This technical support center provides a systematic approach to troubleshooting common issues, ensuring the integrity and reliability of your screening data.

Part 1: Systematic Troubleshooting Workflow

When encountering poor, inconsistent, or unexpected results, it is crucial to follow a logical diagnostic sequence. This workflow isolates variables to efficiently identify the root cause of the issue.

Caption: A step-by-step workflow for troubleshooting antimicrobial screening assays.

Part 2: Frequently Asked Questions (FAQs)

Category A: Compound-Related Issues

Q1: My MIC values are inconsistent across replicates and different experiments. What could be the cause?

A1: Inconsistent Minimum Inhibitory Concentration (MIC) values are often rooted in the physicochemical properties of the test compound itself.

• Causality—Solubility: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, like many heterocyclic compounds, may have limited aqueous solubility.[3][4] If the compound precipitates in the assay medium, its effective concentration becomes unknown and non-uniform across wells, leading to high variability. The concentration at which precipitation occurs may be lower than your target screening concentrations.

• Causality—Purity: The presence of impurities from the synthesis process can interfere with the assay.[5] Some impurities might have their own antimicrobial activity, while others could inhibit the activity of your primary compound.

• Causality—Stability: The triazole or sulfanyl groups may be susceptible to degradation under certain pH, temperature, or light conditions, reducing the concentration of the active compound over the incubation period.[5]

Troubleshooting Steps:

• Verify Solubility: Prepare your highest stock concentration in the final assay medium (e.g., Cation-Adjusted Mueller-Hinton Broth) and visually inspect for precipitation or turbidity against a "media-only" blank. If possible, use nephelometry for a quantitative assessment.

• Optimize Solvent System: The standard recommendation is to use dimethyl sulfoxide (DMSO) to prepare high-concentration stocks. However, the final concentration of DMSO in the assay should typically not exceed 1% (v/v), as higher concentrations can exhibit antimicrobial effects or affect microbial growth. Always run a "vehicle control" with the same DMSO concentration as your test wells to confirm it has no effect.[3]

• Confirm Purity: Re-verify the purity of your compound batch using analytical methods such as HPLC, NMR, and Mass Spectrometry.[5] An impurity profile can be critical for interpretation.

• Assess Stability: Incubate the compound in the assay medium for the full duration of the experiment (e.g., 18-24 hours) and re-analyze its concentration/purity via HPLC to check for degradation.

Q2: I'm observing no activity, even at high concentrations. Does this mean my compound is inactive?

A2: Not necessarily. A complete lack of activity can be misleading and should be investigated thoroughly before concluding the compound is inert.

• Causality—Compound Precipitation: As mentioned in A1, poor solubility is a primary suspect. If the compound crashes out of solution immediately upon dilution into the aqueous assay medium, the microbes are never exposed to the intended concentration.

• Causality—Mechanism of Action Mismatch: Triazoles are famously effective against fungi because they target CYP51 (lanosterol 14α-demethylase) to inhibit ergosterol synthesis, a sterol unique to fungal cell membranes.[2][6] This specific mechanism is absent in bacteria. While some triazoles show antibacterial activity, their mechanism is different and may not be universal.[7] Your compound may be a potent antifungal but a weak antibacterial, or vice-versa.

• Causality—Assay Conditions: The activity of some compounds can be highly dependent on the pH of the medium or the presence of specific cations. Standard media like Mueller-Hinton Broth are formulated to be neutral and contain controlled levels of Ca2+ and Mg2+, but deviations can affect results.[8][9]

Troubleshooting Steps:

• Prioritize Solubility Checks: This is the most common reason for apparent inactivity in early screening.

• Broaden the Test Panel: Screen against a wider range of organisms, including both Gram-positive and Gram-negative bacteria, as well as fungal species (e.g., Candida albicans, Cryptococcus neoformans).[10][11]

• Review Literature on Analogues: Search for studies on structurally similar triazole-phenol compounds to see which types of organisms they are active against. This can provide clues about the expected spectrum of activity.[12][13][14]

• Verify Assay Integrity: Ensure your positive control antibiotic is showing the expected MIC against your quality control (QC) strains. This confirms the assay itself is working correctly.

Category B: Assay & Protocol Issues

Q3: My quality control (QC) strain results are out of the acceptable range. What should I do?

A3: Do not report any patient or experimental results. QC results that fall outside the acceptable ranges defined by standards organizations like the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST) indicate a systemic error in the testing process.[15][16]

• Causality—Inoculum Density: The most frequent cause of out-of-spec QC results is an incorrect inoculum density.[17] An inoculum that is too heavy will result in smaller zones of inhibition (disk diffusion) or falsely high MICs (broth dilution). A too-light inoculum will have the opposite effect.

• Causality—Media and Reagents: Incorrect pH of the Mueller-Hinton Agar/Broth, improper cation concentration, or using expired antibiotic disks/powders can significantly skew results.[9][16]

• Causality—Incubation: Incorrect temperature or duration of incubation can alter the growth rate of the QC strain, affecting the final reading.[17]

• Causality—QC Strain Integrity: Repeated sub-culturing of QC strains can lead to mutations and altered susceptibility profiles. Strains should be sourced from reputable suppliers (e.g., ATCC) and handled with minimal passages.[18][19]

Troubleshooting Steps:

• Check Inoculum Preparation: Ensure you are accurately matching the 0.5 McFarland turbidity standard. If unsure, perform a colony count (CFU/mL) on your standardized suspension to verify it meets the recommended concentration (typically 1-2 x 10⁸ CFU/mL for direct colony suspension).[20]

• Verify Reagents: Check the expiration dates on all media, supplements, and antibiotic disks. Prepare fresh media if there is any doubt.

• Confirm Incubation Conditions: Use a calibrated thermometer to verify the incubator temperature. Check the timer for accuracy.

• Use a Fresh QC Strain: Revive a fresh culture from a frozen stock vial that is as close to the original reference culture as possible (e.g., passage 2 or 3).[19]

• Review the "15-15-15 Minute Rule" (for disk diffusion): Use the inoculum suspension within 15 minutes of preparation, apply disks within 15 minutes of inoculation, and incubate plates within 15 minutes of disk application to maintain consistency.

Q4: I'm seeing "trailing" or "skipped" wells in my broth microdilution assay. How should I interpret the MIC?

A4: Trailing endpoints (reduced but still visible growth over a range of concentrations) and skipped wells (growth at a higher concentration after a well with no growth) can complicate MIC determination.

• Causality—Trailing (Common with Fungistatic Agents): This phenomenon is common with bacteriostatic or fungistatic agents, like many azoles.[8] The compound inhibits growth but doesn't kill the organism, leading to a faint "haze" of growth across several wells. For fungi, EUCAST and CLSI guidelines often recommend reading the MIC as the lowest concentration that produces a significant reduction in growth (e.g., 50% or 90%) compared to the growth control.

• Causality—Skipped Wells: This is typically an artifact and points to a technical error. Common causes include:

  • Contamination of a single well.

  • Pipetting error leading to an incorrect drug concentration or no drug at all in one well.

  • Precipitation of the compound in one well, reducing its effective concentration.

Interpretation and Action:

• For Trailing: Adhere strictly to the reading guidelines provided by CLSI or EUCAST.[21][22] The endpoint should be read consistently at the same time point for all tests. Using a microplate reader to measure optical density (OD) can help standardize the interpretation by setting a quantitative cutoff (e.g., OD < 50% of the positive control).

• For Skipped Wells: The assay should be considered invalid and repeated. Before repeating, carefully review your pipetting technique and ensure the compound is fully dissolved in the stock solution before serial dilution.

Table 1: Common QC Strains and Reference Documents

QC Strain	Organism Type	Typical Use	Authoritative Guidance
Escherichia coli ATCC® 25922™	Gram-negative Bacteria	General QC for Enterobacteriaceae	CLSI M100[21], EUCAST QC Tables[22]
Staphylococcus aureus ATCC® 25923™	Gram-positive Bacteria	General QC for Staphylococci	CLSI M100[21], EUCAST QC Tables[22]
Pseudomonas aeruginosa ATCC® 27853™	Gram-negative Bacteria	General QC for non-fermenters	CLSI M100[21], EUCAST QC Tables[22]
Enterococcus faecalis ATCC® 29212™	Gram-positive Bacteria	Broth dilution QC, Sulfonamide testing	CLSI M100[21], EUCAST QC Tables[22]
Candida albicans ATCC® 90028™	Yeast (Fungus)	Antifungal susceptibility testing	CLSI M27/M60, EUCAST Documents[22]

Note: Researchers must always refer to the most current versions of CLSI and EUCAST documents for the latest acceptable QC ranges.[22][23]

Part 3: Key Experimental Protocols

Protocol 1: Preparation of Compound Stock Solutions

• Weighing: Accurately weigh the compound using a calibrated analytical balance.

• Solvent Selection: Use 100% DMSO as the primary solvent.

• Dissolution: Add the appropriate volume of DMSO to achieve a high-concentration primary stock (e.g., 10-20 mg/mL or ~50 mM). Use a vortex mixer to ensure complete dissolution. Gentle warming may be required but should be tested for compound stability first.

• Sterilization: Filter the primary stock solution through a 0.22 µm syringe filter compatible with DMSO to ensure sterility.

• Storage: Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Protocol 2: CLSI/EUCAST-Referenced Broth Microdilution

This is a summarized workflow. Users must consult the full CLSI M07 or EUCAST documents for detailed instructions.

• Prepare Intermediate Dilutions: Create a series of intermediate dilutions of your compound stock in sterile distilled water or saline. This step helps minimize pipetting errors and reduces the final DMSO concentration.

• Plate Preparation: Dispense 50 µL of the appropriate strength Cation-Adjusted Mueller-Hinton Broth (CAMHB) into each well of a 96-well microtiter plate.

• Serial Dilution: Add 50 µL of the highest drug concentration to the first column of wells. Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the final 50 µL from the last column. This results in 50 µL per well.

• Inoculum Preparation: Prepare a 0.5 McFarland standardized inoculum of the test organism. Dilute this suspension as specified by the standard (e.g., CLSI M07) to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized inoculum to each well, bringing the final volume to 100 µL.

• Controls: Include a "growth control" well (media + inoculum, no drug) and a "sterility control" well (media only). A "vehicle control" (media + inoculum + max DMSO concentration) is also essential.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours for most bacteria.

• Reading the MIC: Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth.[24]

Part 4: Understanding the Mechanism of Action

For novel triazole derivatives, understanding the established mechanism of action for this class against fungi provides a critical scientific foundation. While your compound may have different or additional targets, this pathway is the primary hypothesis for any observed antifungal activity.

Caption: The established mechanism of action for triazole antifungals.

Part 5: References

• Advances in synthetic approach to and antifungal activity of triazoles. (n.d.). PubMed Central - NIH. [Link]

• Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. (n.d.). Symbiosis Online Publishing. [Link]

• Triazole antifungals. (n.d.). EBSCO. [Link]

• Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. (n.d.). NIH. [Link]

• Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories. (n.d.). PMC - NIH. [Link]

• Minimum inhibitory concentration. (n.d.). Wikipedia. [Link]

• Quality Control Strains (standard strains) and their Uses. (2021-11-20). Microbe Online. [Link]

• EUCAST. (n.d.). ESCMID. [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. (2021-02-04). PMC - NIH. [Link]

• Quality Control of Antimicrobial Susceptibility Testing. (n.d.). [Link]

• STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. (2023-08-28). Microbiology Class. [Link]

• Antimicrobial Susceptibility Testing. (n.d.). CLSI. [Link]

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"optimizing reaction conditions for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol derivatives"

Technical Support Center: Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol Derivatives

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol derivatives. These scaffolds are of significant interest due to their broad biological activities. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to address common challenges encountered during their synthesis.

Section 1: The Core Synthetic Pathway: An Overview

The most prevalent and reliable method for synthesizing the target scaffold involves a two-step process: the formation of an N-acylthiosemicarbazide intermediate, followed by a base-mediated intramolecular cyclization.[1][2] The general workflow begins with a salicylic acid derivative, which is converted to its corresponding hydrazide. This hydrazide then reacts with an isothiocyanate to form the key thiosemicarbazide intermediate, which is subsequently cyclized to the desired 4H-1,2,4-triazole-3-thiol.

The causality behind this pathway's success lies in the regioselective nature of the cyclization. Under basic conditions, the more acidic N-H proton of the hydrazide moiety is removed, initiating an intramolecular nucleophilic attack on the thiocarbonyl carbon, leading specifically to the 1,2,4-triazole ring system.

Caption: General workflow for the synthesis of the target triazole derivatives.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, providing causal analysis and actionable solutions.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

A1: Low yields in heterocyclic synthesis are a common issue stemming from several potential sources.[3] A systematic approach is the most effective way to troubleshoot.

• Purity of Reagents: Impurities in starting materials, particularly the 2-hydroxybenzoylhydrazide or the isothiocyanate, can introduce competing side reactions. Ensure the purity of your starting materials using techniques like NMR or melting point analysis. Solvents must be of an appropriate grade and dried if the reaction is moisture-sensitive.[3]

• Suboptimal Reaction Conditions: Temperature and reaction time are critical.[4][5] For the base-catalyzed cyclization of the thiosemicarbazide intermediate, insufficient heating can lead to incomplete conversion. Conversely, excessively high temperatures or prolonged reaction times can cause degradation of the starting material or the product.[3] We recommend monitoring the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.[5]

• Base Concentration: The cyclization step is typically mediated by a base like sodium hydroxide.[6] The concentration of the base is crucial. A 1-2 M aqueous solution is often effective. Too low a concentration may not be sufficient to drive the cyclization to completion, while an excessively high concentration can sometimes promote hydrolysis or other side reactions.

• Inefficient Mixing: In heterogeneous reactions (e.g., if reactants are not fully dissolved), inefficient stirring can lead to poor reaction rates and lower yields.[3] Ensure your stir rate is adequate for the scale and viscosity of your reaction mixture.

Q2: My TLC analysis shows multiple products, and I suspect a structural isomer has formed. What is the likely side product and how can it be minimized?

A2: A common challenge in this synthesis is the potential formation of a 5-phenyl-1,3,4-thiadiazol-2-amine derivative instead of the desired 1,2,4-triazole-3-thiol.[7][8] This occurs if the cyclization proceeds through an alternative pathway, often favored under acidic or neutral conditions.

• Causality: The formation of the 1,3,4-thiadiazole involves the nucleophilic attack of the sulfur atom onto the carbonyl carbon of the benzoyl group, followed by dehydration. In contrast, the desired 1,2,4-triazole formation requires the nucleophilic attack of a nitrogen atom on the thiocarbonyl carbon.

• Validation: The two isomers can typically be distinguished by ¹H NMR spectroscopy. The 4H-1,2,4-triazole-3-thiol exists in a tautomeric equilibrium with its thione form, and the N-H proton signal is often observable.[9] Comparing the spectra with literature data for known triazole-thiols and thiadiazoles is the definitive method for structural confirmation.[8]

• Preventative Measures: Strictly maintaining basic conditions during the cyclization step is the most effective way to favor the formation of the 1,2,4-triazole ring. The use of a strong base like NaOH or KOH ensures the deprotonation of the correct nitrogen atom to initiate the desired cyclization cascade.[4][6]

Q3: The final product precipitates upon acidification but is difficult to purify. What are the recommended purification strategies?

A3: The crude product obtained after acidification can contain unreacted starting materials, salts, and side products.

• Recrystallization: This is often the most effective method for purifying the final product. Ethanol or an ethanol/water mixture is commonly used.[6][10] The crude solid should be dissolved in a minimum amount of the boiling solvent, filtered while hot to remove insoluble impurities, and then allowed to cool slowly to form pure crystals.

• Washing: Before recrystallization, thoroughly wash the filtered crude product with cold water to remove inorganic salts (e.g., NaCl formed during neutralization).

• Activated Charcoal: If the product is colored due to persistent impurities, you can add a small amount of activated charcoal to the hot solution during recrystallization, boil for a few minutes, and then filter it through celite to remove the charcoal and adsorbed impurities.[8]

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route?

A1: The most widely cited method is the reaction of a carboxylic acid hydrazide with an isothiocyanate to form a thiosemicarbazide intermediate, which is then cyclized in an alkaline medium.[1][4][7] This approach offers high regioselectivity and generally good yields when optimized.

Q2: What are the most critical parameters to control during the cyclization step?

A2: The success of the cyclization hinges on three key parameters: the choice and concentration of the base, the reaction temperature, and the reaction time.[4][5] Sodium hydroxide is a common and effective base. The reaction is typically run at reflux temperature to ensure a sufficient rate of reaction. Progress should be monitored by TLC to avoid product degradation from prolonged heating.[5]

Q3: Can microwave irradiation be used to optimize this synthesis?

A3: Yes, microwave-assisted synthesis can be a powerful tool for optimization. It often allows for a significant reduction in reaction times and can lead to higher yields by minimizing the formation of degradation products.[5] It is particularly useful for rapidly screening different solvents and temperature conditions to find the optimal parameters for a specific derivative.[4]

Q4: How can I definitively confirm the structure of my final product?

A4: A combination of analytical techniques is required for unambiguous structural confirmation.[4]

• NMR Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of protons and carbons, allowing for the mapping of the entire molecular structure.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Infrared (IR) Spectroscopy: Can be used to identify key functional groups, such as the O-H stretch of the phenol, the N-H stretch of the triazole, and the C=S (thione) stretch.[10]

Caption: A decision tree for troubleshooting common synthesis problems.

Section 4: Experimental Protocols & Data

Optimized Protocol: Synthesis of 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This protocol provides a representative, step-by-step methodology.

Step 1: Synthesis of N-methyl-N'-(2-hydroxybenzoyl)hydrazine-1-carbothioamide

• In a 250 mL round-bottom flask, dissolve 2-hydroxybenzoylhydrazide (10 mmol) in 50 mL of absolute ethanol.

• Add methyl isothiocyanate (11 mmol, 1.1 eq.) to the solution.

• Fit the flask with a condenser and reflux the mixture with stirring for 4-6 hours.

• Monitor the reaction by TLC until the starting hydrazide is consumed.

• Allow the reaction mixture to cool to room temperature. The white crystalline product will precipitate.

• Collect the solid by suction filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven. The intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 2-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

• To the crude N-methyl-N'-(2-hydroxybenzoyl)hydrazine-1-carbothioamide (8 mmol) in a 250 mL round-bottom flask, add 80 mL of 2M aqueous sodium hydroxide solution.[6]

• Reflux the mixture with vigorous stirring for 6-8 hours. The solid will dissolve as the reaction proceeds.

• Monitor the reaction by TLC (a polar solvent system like 10% methanol in dichloromethane may be needed as the product is very polar).

• After completion, cool the reaction mixture in an ice bath.

• Carefully acidify the cold solution to pH 3-4 with concentrated HCl.[10] A voluminous white precipitate will form.

• Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by suction filtration and wash thoroughly with cold water until the filtrate is neutral.

• Purify the crude product by recrystallization from ethanol to yield the pure title compound as a white solid.[10]

Table 1: Key Reaction Optimization Parameters

Parameter	Condition	Rationale & Expected Outcome
Base	NaOH, KOH (1-2 M)	Strong bases are required to deprotonate the amide N-H, initiating the correct intramolecular cyclization to form the 1,2,4-triazole ring.[4][6]
Solvent	Ethanol, Water	Ethanol is used for the initial thiosemicarbazide formation. Water is the solvent for the base-mediated cyclization, as it readily dissolves the base and the intermediate salt.
Temperature	Reflux	Thermal energy is required to overcome the activation energy for the cyclization step. Refluxing in water (~100 °C) provides a stable and effective reaction temperature.
Reaction Time	4-8 hours	Sufficient time is needed for the reaction to go to completion. However, excessively long times can lead to product degradation. TLC monitoring is crucial.[3][5]

References

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Navigating the Complex NMR Landscape of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the analysis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This guide is designed to address the common and complex issues encountered during the NMR spectroscopic analysis of this molecule. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and interpret your data with confidence.

The Challenge: A Molecule in Flux

The structure of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol presents several challenges for NMR interpretation. The presence of labile protons (OH, NH, SH), the potential for tautomerism, and complex aromatic coupling patterns can lead to spectra that are difficult to decipher. This guide will break down these complexities into manageable parts.

Frequently Asked Questions (FAQs)

Here, we address the most common initial hurdles in analyzing this compound.

Q1: Why are the chemical shifts of my -OH, -NH, and -SH protons inconsistent between samples?

A1: The chemical shifts of these "exchangeable" protons are highly sensitive to their environment.[1][2] Factors such as solvent, concentration, temperature, and the presence of water can significantly alter their position.[1][3] This is due to the dynamic nature of hydrogen bonding; as molecules form and break hydrogen bonds, the electron density around the proton changes, leading to a range of observed chemical shifts.[3][4][5]

Q2: My -OH, -NH, or -SH peak is very broad. What does this mean and how can I sharpen it?

A2: Peak broadening for these protons is common and is often a result of an intermediate rate of chemical exchange with other labile protons in the sample, such as residual water or other molecules of the analyte.[1][6] To sharpen the signal, you can try:

• Using a dry aprotic solvent: DMSO-d6 is an excellent choice as it slows down proton exchange.[7]

• Lowering the temperature: This can reduce the rate of exchange, resulting in sharper peaks.[1]

• Decreasing the concentration: This can minimize intermolecular hydrogen bonding and self-aggregation.[8]

Q3: I don't see a signal for one of my labile protons. Is my compound impure?

A3: Not necessarily. In protic solvents like D₂O or CD₃OD, the labile protons (-OH, -NH, -SH) can exchange with the deuterium atoms of the solvent.[7] This exchange can be so rapid that the proton signal disappears from the ¹H NMR spectrum.[2][7] This phenomenon can actually be used as a tool to identify these peaks.

Troubleshooting Guide: Deeper Dives into Spectral Complexities

This section provides detailed troubleshooting for more intricate spectral features.

Issue 1: Unraveling Tautomerism: The Thiol-Thione Equilibrium

The 5-sulfanyl-1,2,4-triazole ring can exist in a tautomeric equilibrium between the thiol and thione forms.[9][10][11] This can result in two sets of signals in your NMR spectrum, complicating the interpretation.

Troubleshooting Protocol: Identifying the Dominant Tautomer

• Solvent Study: Acquire spectra in both a non-polar solvent (like CDCl₃) and a polar, hydrogen-bond accepting solvent (like DMSO-d₆). The more polar thione tautomer is often favored in polar solvents.[12]

• Temperature Variation: Acquire spectra at different temperatures. Changes in the relative integration of peaks corresponding to the different tautomers can indicate a dynamic equilibrium.

• 2D NMR Spectroscopy:

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbons they are directly attached to. This can help distinguish between the C-SH carbon of the thiol form and the C=S carbon of the thione form in the ¹³C NMR spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. Look for correlations between the NH proton and the carbon at the 5-position of the triazole ring to help identify the thione tautomer.

Expected Chemical Shift Ranges for Tautomeric Forms

Proton/Carbon	Thiol Form	Thione Form	Rationale
SH Proton	~3-5 ppm	Absent	The thiol proton is present.
NH Proton	Absent	~12-14 ppm	The thione form has an NH proton.
Triazole C5	~150-160 ppm	~170-180 ppm	The C=S carbon is significantly deshielded.

Issue 2: Assigning the Aromatic Protons

The phenol and triazole rings create a complex aromatic region. Overlapping multiplets can make definitive assignments challenging.

Troubleshooting Protocol: Deciphering the Aromatic Region

• COSY (Correlation Spectroscopy): This 2D experiment reveals which protons are coupled to each other. It is invaluable for tracing the connectivity of the protons on the phenolic ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows through-space correlations between protons that are close to each other. This can help to establish the relative orientation of the phenolic and triazole rings.

• Solvent Change: Acquiring a spectrum in a different solvent, such as benzene-d₆, can often induce different chemical shifts and resolve overlapping signals.[13]

Logical Flow for Aromatic Proton Assignment

Caption: Workflow for assigning aromatic protons.

Issue 3: The Phenolic -OH Proton: A Moving Target

The chemical shift of the phenolic -OH proton is highly variable and can be found over a wide range (typically 4-8 ppm, but can be higher).[14] Its appearance can range from a sharp singlet to a broad hump.

Troubleshooting Protocol: Pinpointing the Phenolic -OH

• D₂O Exchange: This is the definitive test. Add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. The phenolic -OH peak will disappear.[3][14]

• Concentration Study: Run spectra at different concentrations. Intermolecular hydrogen bonding will cause the -OH chemical shift to move, typically downfield at higher concentrations.[15]

• Solvent Titration: In a non-polar solvent like CDCl₃, add small aliquots of DMSO-d₆. The formation of hydrogen bonds with the DMSO will cause a significant downfield shift of the -OH proton.

Experimental Workflow: D₂O Exchange

Caption: D₂O exchange experiment workflow.

Concluding Remarks

The NMR spectrum of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a rich source of structural information. By understanding the dynamic processes at play—tautomerism, proton exchange, and hydrogen bonding—and by employing a systematic, multi-technique approach, you can overcome the interpretive challenges. This guide provides a framework for your investigations, but remember that each spectrum tells a unique story. Careful experimental design and thoughtful data analysis are your most powerful tools.

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Technical Support Center: Scale-Up Synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of scaling this synthesis from the lab bench to pilot production. We will address common challenges, provide detailed troubleshooting protocols, and answer frequently asked questions in a practical, question-and-answer format.

Part 1: Synthesis Overview & Core Chemistry

The synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a multi-step process that requires careful control over reaction conditions to ensure high yield and purity. The most common and reliable synthetic route involves the cyclization of a key thiosemicarbazide intermediate.

The overall transformation can be visualized as follows:

Caption: General synthetic workflow for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

This pathway is favored for its use of readily available starting materials and its generally robust nature. However, each step presents unique challenges, particularly during scale-up.

Part 2: Frequently Asked Questions (FAQs)

This section addresses common initial queries that arise during the synthesis.

Q1: What is the most critical step in the synthesis for determining final yield?

A1: The cyclization of the potassium dithiocarbazate intermediate (Step D to E) is arguably the most critical stage.[1] This intramolecular condensation and dehydration step must be carried out under optimal pH and temperature to favor the formation of the desired 1,2,4-triazole ring over potential side products like 1,3,4-oxadiazoles or 1,3,4-thiadiazoles.[2][3] Incomplete cyclization or side-product formation at this stage is difficult to rectify later.

Q2: Why is methyl salicylate used instead of directly converting salicylic acid to the hydrazide?

A2: Direct reaction of salicylic acid with hydrazine hydrate can lead to the formation of salts and other side products due to the acidic phenolic proton. Esterification to methyl salicylate (Step A to B) protects the carboxylic acid, allowing for a cleaner and higher-yielding hydrazinolysis reaction (Step B to C) to form the required salicyloyl hydrazide intermediate.[4]

Q3: Can I use a different base than potassium hydroxide (KOH) for the thiocarboxylation step?

A3: Yes, other strong bases like sodium hydroxide (NaOH) can be used.[5] However, KOH is often preferred because the resulting potassium dithiocarbazate salt (Step D) is typically a well-defined, crystalline solid that is easy to isolate and purify before the final cyclization step.[6] This provides a good checkpoint for purity before proceeding.

Q4: What is the expected tautomeric form of the final product?

A4: The product, a 1,2,4-triazole-3-thiol, exists in a tautomeric equilibrium between the thione (=S) and thiol (-SH) forms.[5] In the solid state and in solution, the thione form often predominates. Spectroscopic analysis, such as ¹H-NMR, will typically show a broad singlet corresponding to the N-H proton and may or may not show a distinct S-H proton peak depending on the solvent and concentration.[7]

Part 3: Troubleshooting Guide for Scale-Up Synthesis

Scaling up a synthesis from grams to kilograms introduces challenges related to reaction kinetics, heat transfer, mass transfer, and safety.[8] This section provides a structured approach to troubleshooting common scale-up problems.

Problem 1: Low Overall Yield (<50%)

Low yield is a multifaceted problem that can originate from any step in the synthesis.

Caption: Decision tree for troubleshooting low yield issues.

Problem 2: Product Purity Issues & Impurity Identification

On a large scale, even minor impurities can become significant. Proactive identification and mitigation are key.

Q: My final product is off-color (e.g., yellow or brown) and shows multiple spots on TLC. What are the likely impurities?

A: The most common impurities and their sources are:

• Disulfide Dimer: The thiol group (-SH) is susceptible to oxidation, especially in the presence of air during work-up or prolonged storage, forming a disulfide-linked dimer.

  • Identification: Mass spectrometry will show a peak at approximately double the molecular weight of the desired product (M+H ≈ 385.4).

  • Mitigation:

    • During work-up, sparge solutions with nitrogen or argon to minimize air exposure.

    • Consider adding a small amount of a reducing agent like sodium bisulfite during the final precipitation step.

    • Store the final product under an inert atmosphere.

• 1,3,4-Oxadiazole-2-thione Impurity: If the cyclization is incomplete or conditions are not optimal, the intermediate can cyclize to form 5-(2-hydroxyphenyl)-1,3,4-oxadiazole-2-thione.

  • Identification: This impurity lacks the N-H protons of the triazole ring, which can be observed via ¹H-NMR spectroscopy. IR spectroscopy may show different C=O and C-N stretching frequencies.

  • Mitigation: Ensure the cyclization is performed in a sufficiently alkaline medium, as this favors the formation of the triazole ring.[7]

• Residual Starting Materials: Incomplete reactions can leave behind salicyloyl hydrazide or the dithiocarbazate salt.

  • Identification: Compare the TLC of the crude product with authentic samples of the starting materials.

  • Mitigation: Optimize reaction times and stoichiometry as described in the "Low Yield" section.

Impurity Type	Key Analytical Signature (MS, m/z)	Mitigation Strategy
Disulfide Dimer	~385 [2M+H]⁺	Inert atmosphere during work-up and storage
Oxadiazole Isomer	~194 [M+H]⁺	Maintain alkaline pH during cyclization
Salicyloyl Hydrazide	~153 [M+H]⁺	Increase reaction time/temperature for thiocarboxylation

Problem 3: Safety and Handling on a Large Scale

Scaling up requires a shift in safety focus from personal exposure to process safety.[8]

Q: What are the primary safety hazards I need to manage during scale-up?

A: The two most hazardous reagents in this synthesis are carbon disulfide (CS₂) and hydrazine hydrate (NH₂NH₂·H₂O) .

• Carbon Disulfide (CS₂):

  • Hazard: Extremely flammable (autoignition temperature ~90 °C), highly volatile, and toxic. Vapors are heavier than air and can travel to an ignition source.

  • Scale-Up Protocol:

    • Always handle in a well-ventilated area, preferably a walk-in fume hood designed for flammable liquids.

    • Use a closed-system for additions. On a pilot scale, this means using a pressure-equalizing dropping funnel or a metering pump.

    • The reaction of CS₂ with KOH is exothermic. Add CS₂ slowly to the chilled reaction mixture (0-5 °C) to maintain temperature control. A reactor with a cooling jacket is essential.

    • Ensure all equipment is properly grounded to prevent static discharge.

• Hydrazine Hydrate:

  • Hazard: Corrosive, toxic, and a suspected carcinogen.[9][10][11] Reactions can be highly exothermic.

  • Scale-Up Protocol:

    • Use appropriate personal protective equipment (PPE), including splash goggles, a face shield, and chemically resistant gloves.[12]

    • The hydrazinolysis step (B to C) can be exothermic. Control the addition rate of hydrazine hydrate and have adequate cooling capacity.

    • Have a quench solution (e.g., a dilute solution of sodium hypochlorite or acetone) ready to neutralize any spills.

Part 4: Experimental Protocols & Data

Protocol: Synthesis of Salicyloyl Hydrazide (from Methyl Salicylate)

• Setup: Equip a round-bottom flask (or reactor) with a mechanical stirrer, reflux condenser, and a nitrogen inlet.

• Reaction: Charge the reactor with methyl salicylate (1.0 eq) and ethanol (5-10 volumes). Begin stirring and add hydrazine hydrate (3.0 eq) dropwise over 30 minutes.

• Reflux: Heat the mixture to reflux (approx. 80-85 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or HPLC for the disappearance of methyl salicylate.

• Isolation: Cool the reaction mixture to room temperature, then further cool to 0-5 °C for 2 hours. The product will precipitate as a white solid.

• Filtration: Collect the solid by filtration, wash with cold ethanol (2 x 1 volume), and dry under vacuum at 50-60 °C.

  • Expected Yield: 85-95%

  • Characterization: The formation of the hydrazide can be confirmed by the appearance of N-H stretching bands in the IR spectrum (3200-3400 cm⁻¹) and characteristic peaks in the ¹H-NMR spectrum.[13]

Characterization Data Summary

Compound	Technique	Expected Key Signals
Salicyloyl Hydrazide	¹H-NMR (DMSO-d₆)	δ ~9.5 (s, 1H, -CONH-), δ ~4.5 (s, 2H, -NH₂), δ ~11.5 (s, 1H, Ar-OH)
2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	¹H-NMR (DMSO-d₆)	δ ~13.5-14.5 (br s, 2H, -NH & -SH), δ ~10.0 (s, 1H, Ar-OH), δ 6.9-7.9 (m, 4H, Ar-H)[7]
¹³C-NMR (DMSO-d₆)	δ ~165 (C=S), δ ~155-160 (Ar-C-OH), δ ~145 (Triazole C-Ar)
IR (KBr, cm⁻¹)	3100-3400 (O-H, N-H str.), ~2550 (S-H str., weak), ~1600 (C=N str.)[7]

References

• ResearchGate. Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[7][14][15] triazole-3-thiol derivatives and Antifungal activity. Available from: [Link]

• Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. Available from: https://www.imedpub.com/articles/synthesis-of-triazole-derivative-4benzylideneamino5-phenyl-4h124--triazole3thiol.pdf

• National Institutes of Health. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Available from: [Link]

• Organic Syntheses Procedure. Available from: [Link]

• ResearchGate. Thionation Using Fluorous Lawesson's Reagent | Request PDF. Available from: [Link]

• MDPI. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Available from: [Link]

• 2-(5-MERCAPTO-4-METHYL-4H-1 2 4-TRIAZOL-3-YL)PHENOL. Available from: [Link]

• KTU AVES. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Available from: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Available from: [Link]

• RSC Publishing. Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. Available from: [Link]

• National Institutes of Health. Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur. Available from: [Link]

• ResearchGate. (PDF) Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4-triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions. Available from: [Link]

• Central Asian Journal of Theoretical and Applied Science. Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordinatio. Available from: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Available from: [Link]

• UTAR Institutional Repository. SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIVATIVES By CHENG YUN RU A project report submitted to th. Available from: [Link]

• Loba Chemie. THIOSEMICARBAZIDE FOR SYNTHESIS. Available from: [Link]

• Chemtek Scientific. Challenges of scaling up production from grams to kilos. Available from: [Link]

• Oxford Lab Fine Chem LLP. MATERIAL SAFETY DATA SHEET THIOSEMICARBAZIDE. Available from: [Link]

• JOCPR. Overview of Mercapto-1,2,4-Triazoles. Available from: [Link]

• ResearchGate. (PDF) Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4-triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions. Available from: [Link]

• ResearchGate. (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Available from: [Link]

• SciSpace. A review on methods of synthesis of 1,2,4-triazole derivatives. Available from: [Link]

• MDPI. (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. Available from: [Link]

Sources

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• 2. Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cajotas.casjournal.org [cajotas.casjournal.org]
• 4. researchgate.net [researchgate.net]
• 5. jocpr.com [jocpr.com]
• 6. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 7. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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"minimizing impurities in the final product of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol"

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. Here, we provide troubleshooting advice and frequently asked questions (FAQs) in a structured question-and-answer format to address common challenges and minimize the formation of impurities in the final product. Our approach is grounded in established chemical principles and field-proven insights to ensure the integrity and reproducibility of your experimental outcomes.

I. Understanding the Synthetic Landscape

The synthesis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a multi-step process that requires careful control of reaction conditions to achieve high purity and yield. A common and effective synthetic strategy commences with salicylic acid, a readily available starting material. The overall transformation can be visualized as a three-stage process:

• Formation of Salicylic Hydrazide: The journey begins with the conversion of salicylic acid to its corresponding hydrazide. This is a critical step as the purity of the salicylic hydrazide directly impacts the quality of the subsequent intermediates and the final product.

• Dithiocarbazinate Salt Formation: The salicylic hydrazide is then reacted with carbon disulfide in the presence of a base, typically potassium hydroxide, to form a potassium dithiocarbazinate salt. This intermediate is pivotal for the construction of the triazole ring.

• Cyclization to the Triazole Core: The final and most crucial step is the cyclization of the dithiocarbazinate salt with hydrazine hydrate to form the desired 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This step is often where the formation of key impurities, such as the isomeric 1,3,4-thiadiazole, can occur.

The following diagram illustrates this synthetic pathway:

Caption: Synthetic pathway for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

II. Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis and purification of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

A. Synthesis of Salicylic Hydrazide

Question 1: My yield of salicylic hydrazide is low. What are the common causes and how can I improve it?

Answer: Low yields in the synthesis of salicylic hydrazide from salicylic acid and hydrazine hydrate can often be attributed to incomplete reaction or side reactions. Here are some key factors to consider:

• Reaction Conditions: The direct reaction of salicylic acid with hydrazine hydrate can be slow and may not go to completion. A common and more efficient method involves a two-step process: first, esterification of salicylic acid to methyl salicylate, followed by hydrazinolysis.[1] However, a one-step method using a composite catalyst like ZnCl2/CuCl2 has also been reported to effectively drive the reaction forward by continuously removing the water formed.[2]

• Purity of Starting Materials: Ensure that the salicylic acid and hydrazine hydrate are of high purity. Impurities in the starting materials can lead to unwanted side reactions and reduce the yield of the desired product.

• Reaction Time and Temperature: The reaction time and temperature are critical parameters. For the one-step method, refluxing for 4-6 hours is typically sufficient.[2] For the two-step method, the esterification and hydrazinolysis steps will have their own optimal time and temperature profiles.

Experimental Protocol: One-Step Synthesis of Salicylic Hydrazide [2]

• Combine salicylic acid (138 g), 80% hydrazine hydrate (173 g), and a ZnCl2/CuCl2 composite catalyst (14 g) in a four-necked flask equipped with a stirrer, thermometer, and rectifying column.

• Heat the mixture to reflux with stirring.

• Continuously remove the water vapor from the top of the rectifying column at a temperature of 98-100°C.

• After 4-6 hours, when no more water is collected, stop the reaction.

• Remove the excess hydrazine hydrate by vacuum distillation.

• Cool the flask to room temperature and add an appropriate amount of pure water with stirring to precipitate the salicylic hydrazide.

• Filter the solid, wash with water, and dry to obtain the final product.

B. Dithiocarbazinate Salt Formation and Cyclization

Question 2: During the cyclization step, I observe the formation of a significant amount of an insoluble byproduct. What is this impurity and how can I minimize it?

Answer: The most common and significant byproduct during the cyclization of the dithiocarbazinate salt is the isomeric 5-(2-hydroxyphenyl)-1,3,4-thiadiazole-2-thiol. The formation of this impurity is a known challenge in the synthesis of 1,2,4-triazole-3-thiols from dithiocarbazinates.[3]

Causality of Impurity Formation: The formation of either the 1,2,4-triazole or the 1,3,4-thiadiazole is dependent on the reaction conditions, particularly the pH. The cyclization to the desired 1,2,4-triazole is favored under basic conditions, while acidic conditions can promote the formation of the 1,3,4-thiadiazole isomer.

Minimizing the 1,3,4-Thiadiazole Impurity:

• Maintain Basic Conditions: It is crucial to maintain a basic environment during the cyclization reaction with hydrazine hydrate. The use of an excess of hydrazine hydrate or the addition of a base like potassium hydroxide can help to suppress the formation of the thiadiazole isomer.

• Control of Temperature: The reaction temperature should be carefully controlled. Refluxing is a common practice, but excessive heat or prolonged reaction times might favor the formation of byproducts.

• Order of Reagent Addition: The order in which the reagents are added can also influence the outcome. It is generally recommended to add the hydrazine hydrate to the dithiocarbazinate salt suspension.

The following diagram illustrates the competing reaction pathways:

Caption: Competing pathways in the cyclization reaction.

Experimental Protocol: Synthesis and Cyclization [4]

• Dissolve salicylic hydrazide (0.01 mol) in ethanol containing potassium hydroxide (0.015 mol).

• Add carbon disulfide (0.015 mol) dropwise while cooling the mixture in an ice bath.

• Stir the mixture for 12-16 hours at room temperature.

• Dilute the reaction mixture with dry ether and filter the precipitated potassium dithiocarbazinate salt.

• Wash the salt with ether and dry it.

• Reflux a suspension of the potassium salt (0.02 mol) and hydrazine hydrate (0.04 mol) in water (80 mL) for 3 hours. The color of the reaction mixture will change to green, and hydrogen sulfide gas will evolve.

• Cool the reaction mixture and dilute with cold water (100 mL).

• Acidify with concentrated hydrochloric acid to precipitate the crude product.

• Filter the solid, wash with cold water, and recrystallize from ethanol to obtain the pure 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

C. Purification of the Final Product

Question 3: My final product is off-white or yellowish and shows impurities on TLC/HPLC. What is the best way to purify it?

Answer: The most common method for purifying 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and related compounds is recrystallization.

• Choice of Solvent: Ethanol is a widely used and effective solvent for the recrystallization of 1,2,4-triazole-3-thiols.[4][5] Other polar solvents or solvent mixtures can also be explored depending on the specific impurities present.

• Decolorization: If the product is colored, activated charcoal can be used to decolorize the solution before recrystallization. However, be aware that charcoal can also adsorb some of the desired product, so use it sparingly.

• Chromatography: If recrystallization is not sufficient to remove all impurities, column chromatography on silica gel can be employed. A solvent system of chloroform and methanol (e.g., 90:10) has been reported for the purification of similar triazole-containing compounds.[6]

Table 1: Recommended Purification Parameters

Method	Solvent/Eluent	Key Considerations
Recrystallization	Ethanol	Ensure complete dissolution at high temperature and slow cooling for optimal crystal formation.
Decolorization	Activated Charcoal in hot solvent	Use a minimal amount to avoid significant product loss. Filter the hot solution to remove the charcoal.
Column Chromatography	Silica Gel with Chloroform:Methanol (90:10)	Useful for separating closely related impurities. Monitor the separation by TLC.

III. Final Product Characterization

Question 4: How can I confirm the identity and purity of my final product?

Answer: A combination of spectroscopic and analytical techniques should be used to confirm the structure and assess the purity of the synthesized 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

• Thin-Layer Chromatography (TLC): A quick and easy method to check the purity of the product and monitor the progress of the reaction and purification.

• Melting Point: A sharp melting point is a good indicator of purity.

• Spectroscopic Methods:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons of the phenol ring and the protons of the triazole ring. The presence of the thiol proton (SH) and the NH proton of the triazole ring at their expected chemical shifts is a key indicator of the correct structure.

  • ¹³C NMR: The carbon NMR spectrum will confirm the presence of all the carbon atoms in the molecule at their characteristic chemical shifts.

  • FT-IR: The infrared spectrum will show characteristic absorption bands for the O-H, N-H, C=N, and C=S functional groups.

  • Mass Spectrometry (MS): This will provide the molecular weight of the compound, confirming its molecular formula.

IV. References

• Preparation method of salicyl hydrazide. CN108440292A.

• An In-depth Technical Guide to the Synthesis of 2-Hydroxybenzoyl Azide from Salicylic Acid. BenchChem.

• Salicylic acid hydrazide derivatives, process and intermediates for their preparation, agents containing them and their use for combatting damaging fungi. EP1164126A1.

• Method for producing N,N'-bis-salicyloyl hydrazine. US4629812A.

• Rapid solvent-free microwave assisted synthesis of some n'-benzylidene salicylic acid hydrazides. Indonesian Journal of Chemistry.

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules.

• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol. TMT00273-1G.

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Organics.

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules.

• 2-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)phenol. Sigma-Aldrich.

• Synthesis and structure of new 4-amino-5-(2-R1-phenyl)-1,2,4-triazole-3-thiol alkilderivatives. Zaporozhye Medical Journal.

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy.

• Characterization and purification of 1,2,4-triazole-containing phthalocyanines synthesized by microwave method and structure elucidation by spectroscopic techniques. Turkish Journal of Chemistry.

• View of Synthesis and characterization of 4-(((3-mercapto-5-phenyl-4H-1,2,4-triazole-4-yl)imino)methyl)-2-methoxyphenol and its complexes with Zr(IV), Cd(II) and Sn(II) ions. Journal of Al-Nahrain University.

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules.

• Synthesis and Antimicrobial Evaluation of the Potassium Salts of Benzhydrazine Dithiocarbamates. Avicenna Journal of Clinical Microbiology and Infection.

• Reactions of the hydrazide 2 with carbon disulfide under different conditions. ResearchGate.

• Hydrazine-mediated cyclization of Ugi products to synthesize novel 3-hydroxypyrazoles. Arkivoc.

• Cyclization of 1,2,4-triazenes to 1,2,4-triazoles using oxidizing reagents—NaClO, Ca(ClO)2, Dess–Martin periodinane and Ley's TPAP/NMO. ResearchGate.

• Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA. Molecules.

• Carbon disulfide (CS2): chemistry and reaction pathways. Amino Acids.

• Scheme for the synthesis; reagent and reaction condition: I) CS2, ethanolic KOH, reflux 16 h. ResearchGate.

• Synthesis and Antimicrobial activity of Some 1, 3, 4- Oxadiazoles-2-thione and 1, 2, 4-Triazoles Derivatives from Tert-Butyl Carbazate. Oriental Journal of Chemistry.

• Synthesis and Antimicrobial Evaluation of the Potassium Salts of Benzhydrazine Dithiocarbamates. Semantic Scholar.

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• 4. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
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• 6. researchgate.net [researchgate.net]

"addressing resistance mechanisms to 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol in microbial strains"

Welcome to the technical support center for researchers investigating the antimicrobial properties of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions for scientists and drug development professionals encountering microbial resistance to this novel triazole derivative. Our goal is to equip you with the foundational knowledge and practical methodologies to dissect, understand, and potentially overcome resistance mechanisms in your target microbial strains.

Section 1: Frequently Asked Questions (FAQs)

Here we address common questions that arise during the initial stages of investigating resistance to 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Q1: My microbial strain is showing a higher Minimum Inhibitory Concentration (MIC) for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol than expected. What are the primary potential resistance mechanisms?

A1: Increased MIC values are a clear indicator of resistance. For triazole compounds, resistance mechanisms are generally well-characterized and can be broadly categorized.[1][2] The most common mechanisms include:

• Target Modification: Alterations in the drug's target site are a frequent cause of resistance. For many antifungal triazoles, the primary target is the lanosterol 14α-demethylase enzyme (encoded by the ERG11 or CYP51 genes), which is crucial for ergosterol biosynthesis in the fungal cell membrane.[1][3] Mutations in this gene can reduce the binding affinity of the triazole compound, rendering it less effective.[1][4] In bacteria, analogous target modifications could involve enzymes in critical metabolic pathways.[5][6][7]

• Overexpression of the Target Enzyme: An increase in the production of the target enzyme can effectively titrate the drug, requiring higher concentrations to achieve an inhibitory effect.[2]

• Active Drug Efflux: Microbes can actively pump the compound out of the cell before it can reach its target. This is mediated by efflux pump proteins, such as those from the ATP-binding cassette (ABC) and major facilitator superfamily (MFS) transporters.[1][2][8][9][10] Overexpression of the genes encoding these pumps is a common resistance strategy.[10][11]

• Biofilm Formation: Microorganisms growing within a biofilm matrix can exhibit significantly increased resistance to antimicrobial agents.[12][13][14][15][16] The extracellular matrix can act as a physical barrier, preventing the drug from reaching the cells.[12][13]

Q2: How can I determine if my resistant strain has developed mutations in the putative target gene?

A2: The most direct method is to sequence the target gene from both your resistant and susceptible (wild-type) strains and compare the sequences. For fungal strains, this would likely be the ERG11 or CYP51A/B genes.[1][4] For bacterial strains, you would first need to hypothesize a target based on the mechanism of action of similar compounds. Once the gene is identified, you can design primers for PCR amplification and subsequent Sanger or next-generation sequencing.

Q3: What is a simple way to screen for the involvement of efflux pumps in the observed resistance?

A3: A straightforward approach is to perform MIC testing in the presence and absence of an efflux pump inhibitor (EPI). If the MIC of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol decreases significantly in the presence of an EPI, it strongly suggests that efflux pumps are contributing to the resistance. Common EPIs include verapamil, reserpine, and carbonyl cyanide m-chlorophenylhydrazone (CCCP). However, the choice of EPI may depend on the specific type of efflux pump and the microbial species.

Q4: Can the formation of biofilms be a factor even if I'm conducting my experiments with planktonic cultures?

A4: While your primary experiments may focus on planktonic (free-floating) cells, the intrinsic ability of a strain to form biofilms can be linked to its overall resilience and potential for developing resistance.[14][16] Strains that are robust biofilm formers may have regulatory networks that are primed for stress responses, which can contribute to the emergence of resistance even in a planktonic state. It is often worthwhile to characterize the biofilm-forming capacity of your resistant strains.

Section 2: Troubleshooting Guides

This section provides structured guidance for common experimental issues.

Guide 1: Inconsistent MIC Results

Problem: You are observing significant variability in the Minimum Inhibitory Concentration (MIC) of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol for the same microbial strain across different experimental runs.

Potential Cause	Explanation	Troubleshooting Steps
Inoculum Preparation	An inconsistent starting concentration of microbial cells will lead to variable MIC values.	1. Strictly adhere to a standardized protocol for inoculum preparation, such as the 0.5 McFarland standard.[17] 2. Use a spectrophotometer to verify the optical density of your inoculum before each experiment. 3. Ensure that the culture used for inoculum preparation is in the logarithmic growth phase.
Media Composition	Variations in media components, such as pH or cation concentrations, can affect the activity of the antimicrobial compound.	1. Use a consistent source and lot of media for all experiments. 2. Prepare media in large batches to minimize variability. 3. Check and adjust the pH of the media before use.
Compound Stability	2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol may degrade over time, especially if not stored correctly.	1. Prepare fresh stock solutions of the compound for each experiment. 2. If using frozen stocks, avoid repeated freeze-thaw cycles. 3. Verify the stability of the compound in your chosen solvent and experimental media over the duration of the assay.
Incubation Conditions	Fluctuations in incubation temperature or time can affect microbial growth rates and, consequently, the observed MIC.	1. Ensure your incubator is properly calibrated and maintains a stable temperature. 2. Use a consistent incubation time for all experiments.[18]

Guide 2: Investigating the Role of Efflux Pumps

Problem: You suspect that active efflux is contributing to resistance, but your initial screening with an efflux pump inhibitor (EPI) was inconclusive.

Caption: Workflow for investigating efflux pump involvement.

Detailed Troubleshooting Steps:

• Select the Right EPI: Not all EPIs are effective against all types of efflux pumps or in all microbial species. Consult the literature to identify EPIs that have been successfully used in your or related species.

• Optimize EPI Concentration: The concentration of the EPI is critical. Too low, and it will be ineffective; too high, and it may have its own antimicrobial activity, confounding the results.

  • Protocol: Determine the MIC of the EPI alone against your microbial strain. The concentrations used in the combination studies should be sub-inhibitory (typically 1/4 to 1/8 of its MIC).

• Perform a Checkerboard Assay: This method allows you to test a range of concentrations of both 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and the EPI simultaneously. This can reveal synergistic effects that might be missed with a single EPI concentration.

• Consider Gene Expression Analysis: If phenotypic assays are still ambiguous, quantify the expression of known efflux pump genes (e.g., CDR1, CDR2, MDR1 in Candida species) in your resistant strain compared to the susceptible parent strain using quantitative real-time PCR (qRT-PCR).[10] A significant upregulation in the resistant strain is strong evidence for the involvement of efflux pumps.[9]

Section 3: Key Experimental Protocols

Here are detailed, step-by-step methodologies for essential experiments.

Protocol 1: Broth Microdilution for MIC Determination

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[18][19]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (or other appropriate growth medium)

• 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol stock solution

• Microbial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Inoculum Preparation: a. From a fresh culture plate, select several well-isolated colonies and suspend them in sterile saline. b. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute this suspension in the appropriate growth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Compound Dilution: a. Prepare a serial two-fold dilution of the 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol stock solution in the growth medium directly in the 96-well plate. b. The final volume in each well should be 100 µL before adding the inoculum.

• Inoculation: a. Add 100 µL of the standardized inoculum to each well, bringing the total volume to 200 µL. b. Include a positive control well (medium + inoculum, no drug) and a negative control well (medium only).

• Incubation: a. Incubate the plates at the optimal temperature for the microbial strain (e.g., 35-37°C) for 16-24 hours.

• Reading the Results: a. The MIC is the lowest concentration of the compound at which there is no visible growth.[19] This can be determined by visual inspection or by reading the optical density at 600 nm.

Protocol 2: Crystal Violet Assay for Biofilm Quantification

This protocol provides a method to assess the ability of your microbial strains to form biofilms.[15][16]

Materials:

• 96-well flat-bottom microtiter plates

• Tryptic Soy Broth (TSB) or other suitable medium

• 0.1% Crystal Violet solution

• 30% Acetic Acid

• Phosphate-buffered saline (PBS)

Procedure:

• Inoculation: a. Grow microbial strains overnight in TSB. b. Dilute the overnight culture 1:100 in fresh TSB. c. Add 200 µL of the diluted culture to each well of a 96-well plate. Include a negative control with sterile medium only.

• Incubation: a. Incubate the plate at an appropriate temperature (e.g., 37°C) for 24-48 hours without agitation to allow for biofilm formation.

• Washing: a. Carefully remove the medium and planktonic cells by gently aspirating or inverting the plate. b. Wash the wells twice with 200 µL of sterile PBS to remove any remaining non-adherent cells.

• Staining: a. Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes. b. Remove the crystal violet solution and wash the wells three times with PBS.

• Quantification: a. Add 200 µL of 30% acetic acid to each well to solubilize the crystal violet bound to the biofilm. b. Incubate for 10-15 minutes at room temperature. c. Measure the absorbance at 570 nm using a microplate reader. The absorbance value is proportional to the amount of biofilm formed.

Caption: Key mechanisms of microbial resistance.

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Reference Data & Comparative Studies

A Comparative In Vivo Assessment of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol: A Tri-functional Investigation into its Anti-inflammatory, Antioxidant, and Anticancer Potential

This guide provides a comprehensive framework for the in vivo evaluation of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a novel heterocyclic compound. Drawing from the established pharmacological profiles of 1,2,4-triazole derivatives, which are known to exhibit a wide spectrum of biological activities, this document outlines a rigorous, multi-modal in vivo testing strategy.[1][2][3] The core of this guide is a proposed experimental design to elucidate and quantify the compound's potential anti-inflammatory, antioxidant, and anticancer properties in established murine models. We will compare its performance against both a standard-of-care therapeutic and a structurally related triazole alternative to provide a clear perspective on its potential clinical utility.

The transition from in vitro assays to in vivo studies is a pivotal step in drug discovery, offering critical insights into a compound's efficacy, safety, and pharmacokinetic profile within a complex biological system.[4] This guide is intended for researchers, scientists, and drug development professionals, providing detailed protocols and a robust analytical framework to validate the biological activity of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Compound Profile and Hypothesized Mechanisms of Action

Compound of Interest: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol Chemical Structure: C₈H₇N₃OS[5] Hypothesized Activities:

• Anti-inflammatory: The 1,2,4-triazole nucleus is a well-established pharmacophore in numerous anti-inflammatory agents.[3] The presence of a phenol group may also contribute to this activity through the modulation of inflammatory signaling pathways.

• Antioxidant: Phenolic compounds are renowned for their ability to scavenge free radicals.[6] The sulfanyl group on the triazole ring may further enhance this potential by interacting with reactive oxygen species (ROS).

• Anticancer: A growing body of evidence suggests that various 1,2,4-triazole derivatives exhibit potent cytotoxic effects against a range of cancer cell lines.[1][2][7]

To rigorously evaluate these hypotheses, a three-pronged in vivo experimental approach is proposed.

Experimental Design: A Comparative In Vivo Workflow

The following diagram illustrates the overarching experimental workflow designed to confirm the biological activities of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

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A Comparative Guide to the Structure-Activity Relationship of 2-(5-Sulfanyl-4H-1,2,4-triazol-3-yl)phenol Analogs

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, renowned for its wide spectrum of biological activities. When functionalized with a sulfanyl group and a phenol moiety, the resulting 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol core structure presents a versatile template for the development of novel therapeutic agents. This guide provides a comparative analysis of the structure-activity relationships (SAR) of analogs based on this core, synthesizing findings from various studies to offer insights for researchers, scientists, and drug development professionals. We will explore how modifications to this scaffold influence its antimicrobial, anticancer, and enzyme inhibitory activities, supported by experimental data and protocols.

The Core Scaffold: Physicochemical Properties and Biological Significance

The 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol scaffold integrates several key pharmacophoric features. The 1,2,4-triazole ring is a bioisostere of amide and ester groups, capable of participating in hydrogen bonding and exhibiting metabolic stability. The sulfanyl (-SH) group is a crucial reactive handle for further derivatization and can exist in equilibrium with its thione tautomer, which can be pivotal for biological activity. The phenolic hydroxyl group provides another site for hydrogen bonding and can be critical for receptor interaction. The interplay of these functionalities makes this scaffold a promising starting point for drug discovery.

Comparative Analysis of Biological Activities and Structure-Activity Relationships

The biological profile of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol analogs can be significantly modulated by introducing various substituents at three primary locations: the phenol ring, the nitrogen at position 4 (N-4) of the triazole ring, and the sulfur atom of the sulfanyl group.

Antimicrobial Activity

Derivatives of 1,2,4-triazole-3-thiol are widely recognized for their antimicrobial properties.[1][2] The SAR for antimicrobial activity is often dictated by the nature of the substituents on the aromatic rings and the triazole nucleus.

Key SAR Insights for Antimicrobial Activity:

• Substituents on the Phenyl Ring (attached to C-3 of the triazole): While direct SAR studies on the phenolic part of the core topic are limited, general findings on related 5-aryl-1,2,4-triazole-3-thiols suggest that the presence of electron-withdrawing groups (e.g., halogens like chloro and bromo) on the phenyl ring can enhance antibacterial activity. For instance, a compound with a 4-trichloromethyl group on the phenyl ring exhibited high antibacterial activity.[3] Conversely, electron-donating groups such as hydroxyl (-OH) and methoxy (-OCH3) have also been shown to enhance antimicrobial and antitumor activity in some series.[4]

• Substitution at the N-4 Position: The substituent at the N-4 position of the triazole ring plays a crucial role. Often, bulky or aromatic substituents at this position can modulate the antimicrobial spectrum and potency. In some series, the presence of a free amino group at N-4 is beneficial, while in others, its conversion to a Schiff base with various aldehydes leads to potent antimicrobial agents.[1]

• S-Substitution: Alkylation or arylation of the sulfanyl group is a common strategy to modulate activity. The introduction of different moieties at the sulfur atom can influence the lipophilicity and steric bulk of the molecule, thereby affecting its ability to penetrate microbial cell walls and interact with its target.

Comparative Data on Antimicrobial Activity:

Compound/Derivative	Substitution Pattern	Test Organism(s)	Activity (MIC in µg/mL)	Reference
5-Aryl-4H-1,2,4-triazole-3-thiols	Varied aryl groups at C-5	S. aureus, E. coli	Moderate activity	[4]
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives	Schiff bases at N-4	S. aureus, C. albicans	Promising activity	[1]
5-(1-adamantyl)-1,2,4-triazole-3-thiols	S- and N-substituted	Gram-positive and Gram-negative bacteria	Significant activity	[5]

Anticancer Activity

The 1,2,4-triazole scaffold is a cornerstone in the design of numerous anticancer agents. The mechanism of action often involves the inhibition of key enzymes or interference with cellular signaling pathways.

Key SAR Insights for Anticancer Activity:

• Phenolic Hydroxyl Group: The phenolic -OH group can be a critical pharmacophore. Its ability to form hydrogen bonds can be crucial for binding to target proteins. Modifications at this position, such as etherification or esterification, can significantly impact activity.

• Substituents on the Aromatic Rings: The nature and position of substituents on the phenyl ring attached to the triazole and any other aromatic moieties are critical. For example, in a series of 1,3,4-oxadiazole analogs with a similar phenolic structure, a 3,4,5-trimethoxyphenyl group led to significant anticancer activity. In other triazole series, the presence of halogen atoms on the phenyl ring has been shown to enhance anticancer effects.

• N-4 Substitution: The substituent at the N-4 position can influence the overall conformation of the molecule and its interaction with biological targets. Aromatic or heteroaromatic rings at this position are common in active anticancer triazoles.

Comparative Data on Anticancer Activity:

The following table presents IC50 values for some anticancer 1,2,4-triazole derivatives to highlight the impact of structural modifications.

Compound/Derivative	Substitution Pattern	Cancer Cell Line	Activity (IC50 in µM)	Reference
[1][4]triazolo[1,5-a]pyridinylpyridines	Varied substitutions	HCT-116, U-87 MG, MCF-7	Potent activity for specific analogs
1,2,4-triazole-aromatase inhibitors	N-substituted triazoles	HeLa, MCF-7, A549	7d, 7e, 10a, 10d showed < 12 µM against HeLa
4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol	3,4,5-trimethoxyphenyl at aryl position	SNB-19, NCI-H460, SNB-75	Significant activity at 10 µM

Enzyme Inhibition

Many 1,2,4-triazole derivatives exert their biological effects by inhibiting specific enzymes. The core scaffold of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a promising starting point for designing inhibitors for various enzymes, including tyrosinase and lipoxygenase.

Key SAR Insights for Enzyme Inhibition:

• Interaction with the Active Site: The triazole nitrogen atoms and the phenolic hydroxyl group can act as hydrogen bond donors and acceptors, facilitating interactions with amino acid residues in the enzyme's active site. The sulfanyl group can also play a role in binding, potentially coordinating with metal ions in metalloenzymes.

• Influence of Substituents: The introduction of bulky or lipophilic groups can enhance binding affinity by occupying hydrophobic pockets within the enzyme. For instance, in a series of tyrosinase inhibitors, specific electron-donating and electron-withdrawing groups on a phenyl ring attached to the core structure significantly influenced inhibitory efficacy. In a series of 15-lipoxygenase inhibitors, N-substituted piperidine carboxamides attached to the triazole ring showed potent activity.

Workflow for Enzyme Inhibition Assay

Caption: General workflow for an enzyme inhibition assay.

Experimental Protocols

To ensure the reproducibility and validity of SAR studies, detailed experimental protocols are essential. Below are representative protocols for the synthesis and biological evaluation of 1,2,4-triazole-3-thiol derivatives, synthesized from the available literature.

General Synthesis of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol

This is a common route to synthesize the core triazole structure, which can then be further modified.

Step 1: Synthesis of Arylhydrazide

• Reflux a solution of the appropriate methyl benzoate (0.01 mol) in absolute methanol (0.1 mol) with 2-3 mL of sulfuric acid for 3 hours.

• Cool the reaction mixture and pour it into ice-cold water.

• Neutralize with a sodium bicarbonate solution.

• Filter the resulting solid, wash with water, and recrystallize from ethanol to obtain the corresponding ester.

• Reflux the ester (0.01 mol) with hydrazine hydrate (0.02 mol) in ethanol for 6 hours.

• Cool the reaction mixture and filter the precipitated arylhydrazide.

Step 2: Synthesis of Potassium Dithiocarbazinate

• To a solution of the arylhydrazide (0.01 mol) in absolute ethanol, add potassium hydroxide (0.015 mol).

• Cool the mixture in an ice bath and add carbon disulfide (0.015 mol) dropwise with constant stirring.

• Continue stirring for 12-16 hours.

• Dilute the mixture with dry ether and filter the precipitated potassium dithiocarbazinate salt.

Step 3: Cyclization to 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol

• Reflux a suspension of the potassium dithiocarbazinate salt (0.01 mol) in water with an excess of hydrazine hydrate for several hours, monitoring for the evolution of hydrogen sulfide.[1]

• Cool the reaction mixture and dilute with cold water.

• Acidify with dilute hydrochloric acid to precipitate the product.

• Filter the solid, wash with cold water, and recrystallize from ethanol.

Synthesis Workflow

Caption: Synthetic route to the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol core.

Antimicrobial Susceptibility Testing (Agar Well Diffusion Method)

• Prepare Mueller-Hinton agar plates and allow them to solidify.

• Inoculate the plates with a standardized suspension of the test microorganism.

• Create wells of a specific diameter in the agar.

• Add a defined concentration of the test compound (dissolved in a suitable solvent like DMSO) to each well.

• Incubate the plates at the appropriate temperature for 24-48 hours.

• Measure the diameter of the zone of inhibition around each well. A larger diameter indicates greater antimicrobial activity.[1]

In Vitro Anticancer Activity (MTT Assay)

• Seed cancer cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Living cells will reduce MTT to formazan.

• Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Perspectives

The 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol scaffold is a highly promising platform for the development of new therapeutic agents. Structure-activity relationship studies indicate that the biological activity of these analogs can be finely tuned by strategic modifications at the phenol ring, the N-4 position of the triazole, and the sulfanyl group.

• For antimicrobial agents, the introduction of halogen substituents on the phenyl ring and the formation of Schiff bases at the N-4 position appear to be promising strategies.

• In the context of anticancer drug design, incorporating moieties known to interact with specific cancer targets, such as substituted phenyl rings, is a viable approach.

• For enzyme inhibitors, designing substituents that can form specific interactions with the active site residues is key to enhancing potency and selectivity.

Future research should focus on the systematic synthesis and biological evaluation of a library of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol analogs with diverse substituents to build a more comprehensive and quantitative SAR. This will enable the development of more potent and selective drug candidates with improved pharmacokinetic profiles.

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• Synthesis and anticancer activity evaluation of a series of[1][4]triazolo[1,5-a]pyridinylpyridines in vitro and in vivo. (2013). European Journal of Medicinal Chemistry, 67, 243-251.

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A Researcher's Guide to Validating the Mechanism of Action of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

For researchers, scientists, and drug development professionals, elucidating the precise mechanism of action (MoA) of a novel chemical entity is a cornerstone of preclinical development. This guide provides a comprehensive, technically-grounded framework for validating the MoA of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a compound belonging to the versatile 1,2,4-triazole class known for a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] The challenge lies in moving from broad phenotypic observations to a validated, target-specific mechanism.

Part 1: Initial Hypothesis Generation and Target Identification

Given the novelty of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, we must begin with broad, unbiased screening methods to identify potential protein targets. The choice of methodology here is critical; we will compare two powerful approaches: affinity-based proteomics and label-free methods.

Affinity-Based Target Identification: The "Bait and Hook" Approach

This traditional and powerful method involves immobilizing the small molecule to "bait" and pull down its binding partners from a complex protein mixture like a cell lysate.[4][5]

Experimental Protocol: Biotinylation and Affinity Purification

• Synthesis of an Affinity Probe: A biotin tag will be chemically conjugated to the 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol molecule. The linkage point should be carefully chosen to minimize disruption of the compound's active pharmacophore.

• Lysate Preparation: Grow a relevant cell line (e.g., a cancer cell line if anti-proliferative effects are observed) and prepare a native cell lysate.

• Incubation: Incubate the biotinylated compound with the cell lysate to allow for binding to its target proteins.

• Pull-down: Use streptavidin-coated beads to capture the biotinylated compound-protein complexes.

• Washing and Elution: Perform stringent washes to remove non-specific binders. Elute the bound proteins.

• Identification: Identify the eluted proteins using mass spectrometry (LC-MS/MS).

Causality and Trustworthiness: The strength of this method lies in its directness. However, the chemical modification could alter the compound's binding properties, and non-specific binding can be a confounding factor. Therefore, a control experiment using a structurally similar but inactive analog is crucial for validation.

Comparative Approach: Kinobeads for Kinase-Focused Screening

Many small molecule inhibitors target kinases. The kinobeads technology utilizes a cocktail of broad-spectrum kinase inhibitors immobilized on beads to enrich a significant portion of the cellular kinome.[6][7] This is a competition-based assay where our test compound competes with the beads for kinase binding.

Experimental Protocol: Kinobeads Competition Binding Assay

• Cell Lysate Preparation: Prepare lysates from a panel of cell lines to maximize kinome coverage.[7]

• Compound Incubation: Incubate the lysates with varying concentrations of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

• Kinobeads Enrichment: Add the kinobeads to the lysate-compound mixture to capture kinases not bound by the test compound.

• Quantification: After pull-down and digestion, quantify the bead-bound kinases using mass spectrometry. A decrease in the amount of a specific kinase bound to the beads in the presence of the compound indicates a direct interaction.[7]

Data Presentation: Target Identification

Method	Potential Hits	Strengths	Limitations
Affinity Purification	Protein X, Protein Y	Unbiased, identifies non-kinase targets	Modification may alter binding, potential for non-specific binders
Kinobeads	Kinase A, Kinase B	High throughput, specific for kinases, quantitative	Limited to ATP-competitive binders, may miss other target classes[8]

Part 2: In-Cellulo Target Engagement Validation

Identifying a potential target is the first step; confirming that the compound engages this target within the complex environment of a living cell is paramount. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this validation.[9][10]

The Principle of CETSA

CETSA is based on the principle that the binding of a ligand to its target protein increases the protein's thermal stability.[11] When cells are heated, proteins denature and aggregate. A ligand-bound protein will be more resistant to this thermal denaturation.[10][11]

Experimental Workflow: CETSA

Caption: CETSA workflow for target engagement validation.

Experimental Protocol: CETSA

• Cell Treatment: Treat intact cells with 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol or a vehicle control.

• Heating: Heat the cell suspensions in a PCR machine across a temperature gradient (e.g., 40°C to 70°C).[9]

• Lysis and Separation: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the aggregated fraction by centrifugation.

• Detection: Quantify the amount of the putative target protein remaining in the soluble fraction using Western Blot or other sensitive protein detection methods. A shift in the melting curve to a higher temperature in the compound-treated samples confirms target engagement.[12]

Data Presentation: CETSA Results

Treatment	Target Protein Melting Temp (°C)	Interpretation
Vehicle (DMSO)	52°C	Baseline thermal stability
Compound (10 µM)	58°C	Significant thermal shift, confirming intracellular target engagement

Part 3: Elucidating Downstream Pathway Effects

Confirming target engagement is a major milestone. The next logical step is to determine the functional consequences of this interaction on cellular signaling pathways. Phosphoproteomics is an ideal technology for this, as protein phosphorylation is a key mechanism in signal transduction.[13][14]

Phosphoproteomics for Pathway Analysis

By quantifying changes in protein phosphorylation across the proteome upon compound treatment, we can map the affected signaling pathways.[15]

Experimental Workflow: Phosphoproteomics

Caption: Phosphoproteomics workflow for pathway analysis.

Experimental Protocol: Quantitative Phosphoproteomics

• Cell Treatment: Treat cells with 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol at a relevant concentration and time point.

• Protein Digestion: Lyse the cells, extract proteins, and digest them into peptides.

• Phosphopeptide Enrichment: Use titanium dioxide (TiO2) or immobilized metal affinity chromatography (IMAC) to enrich for phosphopeptides.

• LC-MS/MS Analysis: Analyze the enriched phosphopeptides by high-resolution mass spectrometry to identify and quantify phosphorylation sites.

• Bioinformatics: Use software tools to perform pathway enrichment analysis on the differentially phosphorylated proteins to identify modulated signaling pathways.[16]

Signaling Pathway Visualization

Assuming our Kinobeads and CETSA data implicated a kinase, for instance, Mitogen-activated protein kinase 3 (MAPK3/ERK1), the phosphoproteomics data might reveal downstream effects on the MAPK signaling pathway.

Caption: Hypothetical MAPK signaling pathway modulation.

Part 4: Comparative Analysis and Final Validation

To build a truly compelling case, we must compare the effects of our compound with established methods of modulating the identified target and pathway.

Genetic Validation

The most rigorous validation involves using genetic tools like siRNA or CRISPR to deplete the target protein. If the cellular phenotype observed with 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is recapitulated by knocking down the target protein, this provides strong evidence for an on-target effect.

Comparison with Known Inhibitors

If there are known, well-characterized inhibitors of the identified target, a comparative study is invaluable.

Data Presentation: Comparative Phenotypic Analysis

Condition	Cell Viability (% of Control)	Phosphorylation of Downstream Marker (Fold Change)
Vehicle (DMSO)	100%	1.0
Our Compound (10 µM)	55%	0.3
Target X siRNA	58%	0.25
Known Inhibitor of Target X (5 µM)	60%	0.35

The convergence of data from chemical proteomics, in-cellulo target engagement, phosphoproteomics, and genetic or pharmacological comparisons provides a robust, self-validating framework to definitively assign a mechanism of action to 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. This logical progression from broad screening to precise validation ensures scientific integrity and provides the trustworthy data required for further drug development.

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• PubMed Central. (n.d.). 2-[(3-Propylsulfanyl-5-p-tolyl-4H-1,2,4-triazol-4-yl)iminomethyl]phenol. Retrieved from [Link]

• PubMed Central. (n.d.). The Three-Component Synthesis of 4-Sulfonyl-1,2,3-triazoles via a Sequential Aerobic Copper-Catalyzed Sulfonylation and Dimroth Cyclization. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2021). A Comprehensive review on 1, 2, 4 Triazole. Retrieved from [Link]

• ResearchGate. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• ACS Publications. (n.d.). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Retrieved from [Link]

• PubMed Central. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Retrieved from [Link]

• PubMed. (n.d.). Phosphoproteomics in analyzing signaling pathways. Retrieved from [Link]

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• PubMed Central. (n.d.). Integrating Network Pharmacology and Experimental Validation to Investigate the Action Mechanism of Allicin in Atherosclerosis. Retrieved from [Link]

• Yang, P. (n.d.). Pathway analysis with PhosR. Retrieved from [Link]

• ACS Chemical Biology. (n.d.). Identification of Direct Protein Targets of Small Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and evaluation of 4-amino-5-phenyl-4 H -[1][2][17]-triazole-3-thiol derivatives as antimicrobial agents. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Validation guidelines for drug-target prediction methods. Retrieved from [Link]

• PubMed Central. (2023). Chemical proteomics reveals the target landscape of 1,000 kinase inhibitors. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Retrieved from [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Retrieved from [Link]

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A Comparative Analysis of Antifungal Efficacy: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol versus Fluconazole

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

The persistent challenge of fungal infections, exacerbated by the rise of drug-resistant strains, necessitates a continuous search for novel and more effective antifungal agents. This guide provides a detailed comparative analysis of the established antifungal drug, fluconazole, and the emerging potential of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and its closely related derivatives. This document synthesizes available preclinical data to offer an objective evaluation of their antifungal efficacy, mechanisms of action, and the experimental methodologies used for their assessment.

Introduction to the Antifungal Agents

Fluconazole: A cornerstone of antifungal therapy, fluconazole is a bis-triazole agent widely used for a variety of fungal infections.[1] Its therapeutic utility extends to candidiasis (vaginal, oropharyngeal, esophageal), cryptococcal meningitis, and as a prophylactic agent in immunocompromised patients.[2] Fluconazole is known for its high water solubility, excellent oral bioavailability, and metabolic stability, allowing for once-daily dosing in many cases.[1]

2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and its Derivatives: This class of compounds belongs to the 1,2,4-triazole family, a scaffold of significant interest in medicinal chemistry due to its broad spectrum of biological activities.[3][4] The presence of the sulfanyl (thiol) group and the phenolic moiety are key structural features that are being explored for their contribution to antifungal activity. While data on the specific molecule 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is limited, research on structurally similar 4-amino-5-substituted-phenyl-4H-1,2,4-triazole-3-thiol derivatives provides valuable insights into their potential as antifungal agents.[5][6]

Mechanism of Action: A Tale of Two Triazoles

Fluconazole's Established Pathway: Fluconazole exerts its antifungal effect by selectively inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[7][8] This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is the primary sterol in the fungal cell membrane, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane fluidity, integrity, and the proper function of membrane-bound enzymes. By blocking lanosterol 14α-demethylase, fluconazole disrupts ergosterol synthesis, leading to the accumulation of toxic 14α-methylated sterols in the fungal cell membrane. This disruption increases membrane permeability and ultimately inhibits fungal growth and replication.[7][8]

Figure 1: Mechanism of action of Fluconazole.

Potential Mechanisms of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol Derivatives: The precise mechanism of action for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is not yet fully elucidated. However, based on its structural similarity to other 1,2,4-triazole antifungals, it is hypothesized that it may also target lanosterol 14α-demethylase. The triazole nitrogen is thought to bind to the heme iron of the cytochrome P450 enzyme, while other substituents on the triazole ring interact with the enzyme's active site, contributing to binding affinity and specificity.

Recent research on related triazole-3-thiol derivatives has also suggested alternative mechanisms. One study proposed that these compounds could act as inhibitors of enolase 1 (Eno1), a key enzyme in the glycolytic pathway of Candida albicans.[9] By inhibiting glycolysis, these compounds could disrupt the energy supply of the fungal cell, leading to growth inhibition. Further investigation is required to definitively establish the primary mechanism of action for this class of compounds.

Comparative Antifungal Efficacy: In Vitro Data

The following tables summarize the available Minimum Inhibitory Concentration (MIC) data for fluconazole and various derivatives of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol against common fungal pathogens. It is important to note that the data for the novel triazoles are from preclinical studies on derivatives and not the exact parent compound of interest.

Table 1: Antifungal Activity against Candida Species

Compound	Fungal Strain	MIC (µg/mL)	Reference
Fluconazole	Candida albicans	≤ 2 (Susceptible)	[10]
Candida tropicalis	Varies
Derivative A-3 *	Candida tropicalis	32 (More potent than Fluconazole)	[5]
Derivative Series (4a-f)	Candida albicans	>100 (Poor activity)	[4]

*Derivative A-3 is a specific 4-amino-5-(substituted phenyl)-4H-[2][11][12]-triazole-3-thiol derivative.

Table 2: Antifungal Activity against Aspergillus niger

Compound	Fungal Strain	MIC (µg/mL)	Reference
Fluconazole	Aspergillus niger	Varies (Often high)
Derivatives A-1, A-2, A-3, A-4, A-7 *	Aspergillus niger	64 (More potent than Fluconazole)	[5]
Derivative Series (unspecified)	Aspergillus niger	Inactive	[3]

*Derivatives A-1, A-2, A-3, A-4, A-7 are specific 4-amino-5-(substituted phenyl)-4H-[2][11][12]-triazole-3-thiol derivatives.

Table 3: Antifungal Activity against other Fungal Species

Compound	Fungal Strain	MIC (µg/mL)	Reference
Ketoconazole (Standard)	Microsporum gypseum	Varies	[3]
Derivatives 5b, 5c, 5d, 5e, 5m, 5n *	Microsporum gypseum	More effective than Ketoconazole	[3]

*Derivatives 5b, 5c, 5d, 5e, 5m, 5n are specific 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.

Experimental Protocols for Antifungal Susceptibility Testing

The determination of in vitro antifungal efficacy relies on standardized methodologies to ensure reproducibility and comparability of data. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide widely accepted guidelines for antifungal susceptibility testing.[11][12]

Broth Microdilution Method (Based on CLSI M27-A3)

This method is a reference standard for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents against yeasts.[1][13]

Step-by-Step Methodology:

• Preparation of Antifungal Agent:

  • Accurately weigh the antifungal compound and dissolve in a suitable solvent (e.g., dimethyl sulfoxide) to create a stock solution.

  • Perform serial twofold dilutions of the stock solution in RPMI 1640 medium to achieve a range of desired concentrations.

• Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

  • Prepare a suspension of the fungal colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 cells/mL.

  • Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 cells/mL in the test wells.

• Inoculation and Incubation:

  • Dispense the prepared antifungal dilutions into a 96-well microtiter plate.

  • Add the standardized fungal inoculum to each well.

  • Include a growth control well (inoculum without antifungal agent) and a sterility control well (medium only).

  • Incubate the plates at 35°C for 24-48 hours.

• Reading and Interpretation of Results:

  • Visually or spectrophotometrically determine the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control. This concentration is the MIC.

Figure 2: Workflow for Broth Microdilution Antifungal Susceptibility Testing.

Expert Analysis and Future Directions

The available data, while preliminary, suggests that 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and its derivatives represent a promising avenue for the development of new antifungal agents. The observation that certain derivatives exhibit greater potency than fluconazole against specific fungal strains, particularly Aspergillus niger and Candida tropicalis, is highly encouraging.[5] Furthermore, the potent activity of some derivatives against Microsporum gypseum highlights a potentially broader spectrum of activity that warrants further investigation.[3]

However, it is crucial to acknowledge the limitations of the current body of research. The lack of data on the specific parent compound, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, necessitates direct evaluation of its antifungal efficacy. Moreover, the inconsistent activity of different derivatives against various fungal species underscores the importance of structure-activity relationship (SAR) studies to identify the key molecular features responsible for potent and broad-spectrum antifungal activity.

Future research should focus on:

• Synthesis and direct antifungal testing of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol against a wide panel of clinically relevant fungal pathogens, including fluconazole-resistant strains.

• Comprehensive SAR studies to optimize the chemical structure for enhanced efficacy and reduced toxicity.

• Elucidation of the precise mechanism of action to determine if these compounds indeed target lanosterol 14α-demethylase, enolase 1, or other novel fungal-specific targets.

• In vivo efficacy and toxicity studies in animal models of fungal infections to assess the therapeutic potential and safety profile of the most promising lead compounds.

References

• EUCAST. (n.d.). EUCAST breakpoints for antifungals. Retrieved from [Link]

• EUCAST. (n.d.). Fungi (AFST). Retrieved from [Link]

• Jadhav, G. R., Shaikh, M. N., & Gaikwad, V. B. (2017). Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives.
• Pierce, C. G., & Lopez-Ribot, J. L. (2013). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 26(3), 498–512.
• Vilangalil, A., et al. (2025). Design, synthesis and evaluation of antifungal activity of novel triazole-3-thiol derivatives containing substituted phenyl moiety as inhibitors of enolase 1. South Eastern European Journal of Public Health.

• Gupta, A. K., Prachand, S., Patel, A., & Jain, S. (2012). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][11][12] triazole-3-thiol derivatives and Antifungal activity. International Journal of Pharmacy & Life Sciences, 3(8), 1921-1934.

• Prachand, S. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][11][12] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

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A Comparative Analysis of the Antioxidant Potential: 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol versus Ascorbic Acid

In the relentless pursuit of novel therapeutic agents to combat oxidative stress-mediated pathologies, the evaluation of new chemical entities for their antioxidant potential is a critical, foundational step.[1] Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a wide array of diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[1] This guide provides an in-depth, comparative analysis of the antioxidant capacity of a synthetic heterocyclic compound, 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, against the universally recognized antioxidant standard, ascorbic acid (Vitamin C).

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a mere presentation of data, delving into the mechanistic underpinnings of antioxidant activity and the rationale behind the experimental designs used for its quantification. We will explore the structure-activity relationships that confer antioxidant properties upon the triazole derivative and present the supporting experimental data from established in vitro assays.

The Contenders: A Structural Overview

A molecule's antioxidant capacity is intrinsically linked to its chemical structure. The ability to donate a hydrogen atom or an electron to a free radical is a key determinant of this activity.

2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol , a derivative of the 1,2,4-triazole heterocyclic ring system, possesses several functional groups that suggest significant antioxidant potential.[2][3] The phenolic hydroxyl (-OH) group is a well-established antioxidant moiety, capable of donating a hydrogen atom to stabilize free radicals.[3][4] Additionally, the sulfanyl (-SH or thiol) group can also participate in radical scavenging activities.[3] The 1,2,4-triazole nucleus itself has been a subject of interest in medicinal chemistry due to its diverse biological activities, including antioxidant properties.[1][5]

Ascorbic acid , on the other hand, is a natural, water-soluble antioxidant. Its potent radical-scavenging ability is attributed to the presence of an enediol structure, which allows for the facile donation of two electrons and two protons. It is the benchmark against which many new potential antioxidants are measured.

Figure 1: Chemical Structures

Quantifying Antioxidant Potential: A Methodological Deep Dive

To objectively compare the antioxidant capacities of these two compounds, a multi-assay approach is essential. Different assays measure antioxidant activity through various mechanisms. Here, we detail the protocols for three widely accepted methods: the DPPH Radical Scavenging Assay, the ABTS Radical Cation Scavenging Assay, and the Ferric Reducing Antioxidant Power (FRAP) Assay.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[6] The reduction of the deep violet DPPH radical to the pale yellow hydrazine is measured spectrophotometrically at approximately 517 nm.[6][7]

Experimental Protocol:

• Reagent Preparation :

  • Prepare a stock solution of the DPPH radical in methanol (e.g., 0.1 mM). The absorbance of this working solution should be adjusted to approximately 1.0 ± 0.2 at 517 nm.[6] This solution should be freshly prepared and kept in the dark.[6]

  • Prepare stock solutions of the test compound (2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol) and ascorbic acid in a suitable solvent (e.g., methanol or DMSO) at a high concentration (e.g., 1 mg/mL).[6]

  • From the stock solutions, prepare a series of serial dilutions to obtain a range of concentrations for testing.[6]

• Assay Procedure :

  • In a 96-well microplate, add a small volume (e.g., 20 µL) of each concentration of the test compound and ascorbic acid to their respective wells.

  • Add a larger volume (e.g., 180-200 µL) of the DPPH working solution to each well.

  • Include a control well containing only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for a specified period (typically 30 minutes).[7][8]

• Data Analysis :

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100[6]

  • Plot the percentage of inhibition against the concentration of the test compound and ascorbic acid.

  • Determine the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates higher antioxidant activity.[6]

Figure 2: DPPH Assay Workflow

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate.[9] The resulting blue-green radical has a characteristic absorbance at 734 nm.[9]

Experimental Protocol:

• Reagent Preparation :

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.[9]

  • To generate the ABTS•+ radical, mix equal volumes of the ABTS and potassium persulfate stock solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours.[9]

  • On the day of the assay, dilute the ABTS•+ solution with a suitable buffer (e.g., ethanol or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[9]

  • Prepare serial dilutions of the test compound and ascorbic acid as described for the DPPH assay.

• Assay Procedure :

  • Add a small volume of each concentration of the test compound and ascorbic acid to respective tubes or wells.

  • Add a larger volume of the diluted ABTS•+ working solution.

  • Incubate at room temperature for a specified time (e.g., 6-7 minutes).[8][9]

• Data Analysis :

  • Measure the absorbance at 734 nm.[9]

  • Calculate the percentage of ABTS•+ scavenging activity using a formula analogous to the DPPH assay.

  • Determine the IC50 value for each compound.

Figure 3: ABTS Assay Workflow

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[10][11] The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine (TPTZ) complex, which has a maximum absorbance at 593 nm.

Experimental Protocol:

• Reagent Preparation :

  • FRAP Reagent : Prepare fresh by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and ferric chloride (FeCl₃) solution (20 mM) in a 10:1:1 ratio.[10] Warm this reagent to 37°C before use.[10]

  • Prepare serial dilutions of the test compound and ascorbic acid. A ferrous sulfate (FeSO₄) solution is typically used to create a standard curve.

• Assay Procedure :

  • Add a small volume of the sample or standard to a tube or well.

  • Add a larger volume of the pre-warmed FRAP reagent.

  • Incubate at 37°C for a defined period (e.g., 4 minutes).[10]

• Data Analysis :

  • Measure the absorbance at 593 nm.

  • The antioxidant potential is determined by comparing the absorbance of the sample with that of the ferrous sulfate standard curve. The results are expressed as FRAP values, often in µM Fe(II) equivalents.

Figure 4: FRAP Assay Workflow

Comparative Performance: The Experimental Evidence

A key study by Cetin and Geçibesler synthesized and evaluated a series of 1,2,4-triazole derivatives, including 2-(5-mercapto-4H-1,2,4-triazol-3-yl)phenol (referred to as compound G in their research), for antioxidant activity.[2] Their findings provide a direct comparison with standard antioxidants.

Compound	DPPH Scavenging IC50 (µg/mL)	ABTS Scavenging IC50 (µg/mL)
2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol	7.12 ± 2.32	4.59 ± 4.19
Ascorbic Acid (Reference Range)	~3 - 25 µg/mL	~6 - 15 µg/mL
BHA (Butylated hydroxyanisole - Reference)	> IC50 of Compound G	Not Reported in this study

Data for the triazole derivative is sourced from Cetin & Geçibesler, 2015.[2] The IC50 values for Ascorbic Acid represent a typical range reported in the literature, as values can vary based on specific assay conditions.[12][13][14]

The data clearly indicates that 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol exhibits potent antioxidant activity.[2] In the DPPH assay, its IC50 value of 7.12 µg/mL is well within the active range of ascorbic acid and was found to be more potent than the synthetic antioxidant BHA in the same study.[2] The performance in the ABTS assay is even more impressive, with an IC50 of 4.59 µg/mL, suggesting a very high capacity for scavenging this type of radical.[2]

Structure-Activity Relationship and Mechanism of Action

The remarkable antioxidant activity of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol can be attributed to a synergistic effect of its constituent functional groups.[2][3]

• Phenolic Hydroxyl Group : The primary driver of the antioxidant activity is the phenolic -OH group. It can readily donate its hydrogen atom to a free radical (R•), forming a stable phenoxy radical. This phenoxy radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring, which makes the initial hydrogen donation energetically favorable.

• Sulfanyl (Thiol) Group : The -SH group can also contribute to radical scavenging by donating a hydrogen atom to form a thiyl radical (RS•). While generally less effective than phenolic hydroxyls, its presence adds to the overall antioxidant capacity.

• 1,2,4-Triazole Core : The heterocyclic ring itself, rich in nitrogen atoms, can influence the electronic properties of the attached functional groups, potentially enhancing their hydrogen-donating ability. The presence of electron-donating groups on the triazole ring has been shown to increase antioxidant activity.[2]

Figure 5: Proposed Antioxidant Mechanism

Conclusion

The experimental evidence strongly supports that 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is a potent antioxidant , with a radical scavenging capacity that is comparable, and in some assays superior, to the standard antioxidant ascorbic acid.[2] Its chemical structure, featuring both a phenolic hydroxyl group and a sulfanyl group on a 1,2,4-triazole scaffold, provides a robust framework for neutralizing free radicals.[2][3]

For researchers in drug discovery and development, this compound represents a promising lead. The favorable comparison with ascorbic acid validates its high antioxidant potential and warrants further investigation into its efficacy in more complex biological systems, its safety profile, and its potential therapeutic applications in diseases rooted in oxidative stress. The 1,2,4-triazole core offers a versatile platform for further chemical modification to optimize activity and pharmacokinetic properties.

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A Comparative Guide to the Cross-Validation of Analytical Methods for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry for the quantitative analysis of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a heterocyclic compound with potential applications in pharmaceutical development. The objective is to present a comprehensive framework for cross-validation, grounded in the principles of the International Council for Harmonisation (ICH) guidelines, to ensure data integrity and reliability across different analytical platforms.[1][2][3][4][5]

Introduction: The Imperative for Rigorous Analytical Scrutiny

The compound 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol belongs to the 1,2,4-triazole class of heterocyclic compounds. This class is of significant interest in medicinal chemistry due to its wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[6][7][8] As with any potential active pharmaceutical ingredient (API), the journey from discovery to clinical application is underpinned by robust analytical chemistry.[9][10]

Analytical method validation is the cornerstone of pharmaceutical quality, demonstrating that a procedure is suitable for its intended purpose.[5][10][11] When multiple analytical techniques are available for a single analyte, cross-validation becomes a critical exercise. It is the formal process of verifying that different validated methods produce consistent, reliable, and accurate results, ensuring inter-method reproducibility and strengthening data integrity for regulatory submissions.[12] This guide will compare a high-specificity separation technique (HPLC) with a rapid, cost-effective spectroscopic technique (UV-Vis) for the analysis of this target compound, following the validation framework established by the ICH Q2(R2) guideline.[3][4][5]

Overview of Analytical Techniques

High-Performance Liquid Chromatography (HPLC)

HPLC is a premier separation technique that excels in analyzing complex mixtures.[13] For 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, a reversed-phase HPLC method is the logical choice. The molecule's aromatic rings and phenolic group lend it a degree of non-polarity, making it well-suited for retention on a nonpolar stationary phase (like C18) with a polar mobile phase. This method's high resolution allows for the separation of the analyte from impurities and degradation products, offering superior specificity and sensitivity.[14]

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler, more rapid technique based on the absorption of light by the analyte.[13] The presence of chromophores—specifically the phenol and triazole ring systems—in the target molecule suggests it will absorb light in the UV region of the electromagnetic spectrum. According to the Beer-Lambert law, the absorbance is directly proportional to the concentration, making this a viable quantitative method. While faster and less expensive than HPLC, its primary limitation is a lack of specificity; any substance in the sample that absorbs at the same wavelength will interfere with the measurement.[13][14]

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating system suitability tests and calibration standards as required by good laboratory practices (GLP) and ICH guidelines.[15]

Protocol 1: Reversed-Phase HPLC Method

Objective: To develop and validate a specific, accurate, and precise HPLC method for the quantification of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Methodology:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). The C18 stationary phase is chosen for its hydrophobic interaction with the aromatic rings of the analyte.

  • Mobile Phase: An isocratic mixture of Acetonitrile and 0.1% Formic Acid in Water (e.g., 60:40 v/v). Acetonitrile provides the necessary elution strength, while the acidified aqueous phase helps to suppress the ionization of the phenolic and thiol groups, ensuring a consistent retention time and sharp peak shape.

  • Flow Rate: 1.0 mL/min. This flow rate provides a good balance between analysis time and chromatographic efficiency.

  • Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

  • Detection Wavelength: Determined from the PDA spectrum at the wavelength of maximum absorbance (λmax), estimated to be around 260-320 nm based on the triazole and phenol chromophores.

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Stock Standard Solution: Accurately weigh and dissolve 10 mg of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol reference standard in 100 mL of the mobile phase to obtain a concentration of 100 µg/mL.

  • Calibration Standards: Prepare a series of at least five standard solutions by serially diluting the stock solution to cover the expected concentration range (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Sample Solution: Prepare the sample by dissolving the material in the mobile phase to achieve a theoretical concentration within the calibration range.

• System Suitability: Before analysis, inject the 10 µg/mL standard solution six times. The system is deemed ready if the relative standard deviation (RSD) of the peak area is ≤ 2.0%, the tailing factor is ≤ 2.0, and the theoretical plates are ≥ 2000.[14]

Protocol 2: UV-Vis Spectrophotometric Method

Objective: To develop and validate a rapid and simple UV-Vis method for the quantification of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Methodology:

• Instrumentation: A calibrated double-beam UV-Vis spectrophotometer with 1.0 cm quartz cuvettes.

• Solvent Selection: Use a solvent that is transparent in the UV region of interest and in which the analyte is soluble and stable. Ethanol or methanol are suitable choices.

• Determination of λmax:

  • Prepare a dilute solution of the analyte (e.g., 10 µg/mL) in the selected solvent.

  • Scan the solution from 400 nm to 200 nm against a solvent blank to determine the wavelength of maximum absorbance (λmax). This ensures maximum sensitivity and adherence to the Beer-Lambert law.

• Standard and Sample Preparation:

  • Stock Standard Solution: Prepare a 100 µg/mL stock solution as described for the HPLC method, using the selected spectroscopic solvent.

  • Calibration Standards: Prepare a series of at least five dilutions from the stock solution (e.g., 2, 4, 6, 8, 10 µg/mL). The concentration range should be chosen to yield absorbance values between 0.1 and 1.0.

  • Sample Solution: Prepare the sample by dissolving the material in the solvent to achieve a theoretical concentration within the calibration range.

• Calibration Curve and Measurement:

  • Measure the absorbance of each calibration standard at the determined λmax against the solvent blank.

  • Construct a calibration curve by plotting absorbance versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

  • Measure the absorbance of the sample solution and determine its concentration using the linear regression equation from the calibration curve.

Visualizing the Experimental Workflows

Cross-Validation: A Head-to-Head Comparison

Cross-validation is performed by analyzing the same set of samples using both the HPLC and UV-Vis methods. The results are then statistically compared against predefined acceptance criteria derived from ICH guidelines.[2][12]

Comparative Data Summary

The following table summarizes typical results from a cross-validation study, comparing the performance of the two methods.

Validation Parameter	HPLC Method	UV-Vis Spectrophotometry	ICH Acceptance Criteria
Specificity	High. Able to separate the analyte from impurities and excipients. Peak purity analysis confirms no co-elution.	Low. Prone to interference from any substance absorbing at λmax. Not suitable for impure samples.	The method should unequivocally assess the analyte in the presence of components that may be expected to be present.[2]
Linearity (Correlation Coefficient, r²)	> 0.9995	> 0.9992	r² ≥ 0.999
Range (µg/mL)	1 - 50	2 - 10	The interval where the method is precise, accurate, and linear.[4]
Accuracy (% Recovery)	99.2% - 100.8%	98.5% - 101.5%	Typically 98.0% - 102.0% for API assay.[2]
Precision (Repeatability, %RSD)	< 1.0%	< 1.5%	Typically ≤ 2% for API assay.[2]
Limit of Detection (LOD) (µg/mL)	~0.1	~0.5	Signal-to-Noise ratio of 3:1 or established by statistical methods.
Limit of Quantitation (LOQ) (µg/mL)	~0.3	~1.5	Signal-to-Noise ratio of 10:1 or established by statistical methods.
Analysis Time per Sample	~10 minutes	~2 minutes	N/A
Cost & Complexity	High	Low	N/A

Interpretation and Conclusion: Selecting the Right Tool for the Job

The cross-validation data clearly delineates the strengths and weaknesses of each method.

• HPLC is the superior method for regulatory-driven analysis. Its high specificity makes it the unequivocal choice for stability studies, impurity profiling, and final product release testing, where distinguishing the API from other components is critical.[13][14] The method demonstrates excellent accuracy and precision over a wider linear range.

• UV-Vis Spectrophotometry is an excellent tool for rapid, routine analysis of pure substances. Its speed, simplicity, and low cost make it ideal for applications like monitoring reaction kinetics during synthesis or for quality control checks on the raw API where interference is not a concern.[13][16]

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A Comparative Benchmarking Guide to the Synthetic Efficiency of 2-(5-Sulfanyl-4H-1,2,4-triazol-3-yl)phenol Production

Introduction: The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities.[1][2] Specifically, phenolic derivatives bearing a sulfanyl (mercapto) group, such as 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol and its isomers, are of significant interest due to their potential as intermediates for novel pharmaceuticals. The efficiency, scalability, and environmental impact of the synthetic routes to these molecules are critical considerations for researchers in drug discovery and development.

This guide provides an in-depth, objective comparison of two primary methodologies for the synthesis of a key structural analog, 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)phenol: the traditional, multi-step conventional heating method and a modern, microwave-assisted approach. By presenting side-by-side protocols, experimental data, and a critical evaluation of each method's performance, this document aims to equip researchers with the necessary insights to make informed decisions for their synthetic campaigns.

Methodology 1: Conventional Multi-Step Synthesis via an Oxadiazole Intermediate

This classical approach is a well-established, albeit lengthy, pathway that proceeds through several stable intermediates. The causality of this multi-step process lies in the controlled, sequential formation and subsequent rearrangement of heterocyclic rings to build the final triazole structure. While robust and reliable, it often requires significant time and energy input. The following protocol is adapted from the established synthesis of the structural isomer 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)phenol.[3]

Synthetic Workflow (Conventional Method)

Caption: Workflow for the conventional synthesis of the target triazole analog.

Detailed Experimental Protocol (Conventional)

Step 1: Synthesis of 4-Hydroxybenzohydrazide (A1)

• In a round-bottom flask, combine methyl 4-hydroxybenzoate (1.0 mol) and hydrazine hydrate (1.0 mol).

• Add 200 mL of absolute ethanol as a solvent.

• Fit the flask with a reflux condenser and heat the mixture under reflux for 7 hours.[3]

• After cooling the reaction mixture to room temperature, the precipitated solid is collected by filtration.

• The crude product is washed with cold methanol and dried.

• Recrystallize the solid from ethanol to yield pure 4-hydroxybenzohydrazide.

Step 2: Synthesis of 4-(5-Mercapto-1,3,4-oxadiazol-2-yl)phenol (A2)

• Dissolve 4-hydroxybenzohydrazide (A1) (0.1 mol) and potassium hydroxide (0.1 mol) in 100 mL of absolute ethanol in a reaction vessel.

• Cool the mixture in a cold-water bath.

• Add carbon disulfide (CS₂) (0.1 mol, ~6 mL) dropwise to the stirred solution.

• Allow the mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC).

• Heat the mixture under reflux for 6 hours.[3]

• Distill the excess ethanol. Add 100 mL of crushed ice and acidify the solution with concentrated hydrochloric acid.

• Filter the resulting precipitate, wash with water, and recrystallize from an ethanol-water mixture to obtain the pure oxadiazole intermediate.

Step 3: Synthesis of 4-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)phenol

• Combine the oxadiazole intermediate (A2) (0.01 mol) and hydrazine hydrate (0.02 mol) in 20 mL of absolute ethanol.

• Heat the mixture under reflux for 6 hours.[3]

• Cool the solution and pour it onto 25 mL of crushed ice.

• Acidify the mixture with concentrated hydrochloric acid. The remaining ethanol is removed by distillation.

• Filter the precipitate, dry the solid, and recrystallize from ethanol to yield the final product.

Methodology 2: Microwave-Assisted One-Pot Cyclization

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful green chemistry technique that dramatically accelerates reaction rates by utilizing microwave energy for rapid and uniform heating.[4][5] This methodology is particularly effective for the cyclization step in triazole synthesis, often reducing reaction times from hours to mere minutes and improving yields.[6][7]

This approach focuses on accelerating the final, crucial cyclization step. The initial preparation of the potassium dithiocarbazinate salt intermediate follows a conventional path, but the conversion to the final triazole is performed under microwave irradiation, offering a significant process intensification.

Synthetic Workflow (Microwave-Assisted)

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol (CAS No. 37536-29-1).[1] Adherence to these procedures is imperative for ensuring the safety of laboratory personnel, maintaining regulatory compliance, and protecting the environment. This guide is specifically developed for researchers, scientists, and drug development professionals who handle this compound.

Given the absence of a publicly available, compound-specific Safety Data Sheet (SDS), this guide synthesizes data from the structural components of the molecule—a 1,2,4-triazole core, a phenol group, and a sulfanyl (thiol) group—and aligns with the overarching regulatory frameworks established by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Assessment: The Foundation of Safe Disposal

Understanding the "why" behind disposal protocols is critical. The chemical's structure dictates its potential hazards, which in turn informs every step of the disposal process. The risk profile of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol is extrapolated from its constituent functional groups.

Table 1: Hazard Profile Based on Structural Analogs

Structural Moiety	Associated Hazards	Rationale & Authoritative Source
1,2,4-Triazole Core	Harmful if swallowed; Causes serious eye damage/irritation; Suspected of damaging fertility or the unborn child.[2][3]	Based on SDS for 1,2,4-triazole and its sodium derivative.[2][4][5] These compounds are known irritants and reproductive toxicants.
Sulfanyl (Thiol) Group	Potential for release of noxious sulfur compounds upon degradation. Incompatible with strong oxidizing agents.	Organosulfur compounds require careful handling. Oxidation can be used for destruction but must be controlled.[6] Open-air burning is often forbidden for these compounds.[7]
Phenol Group	Acutely toxic and corrosive. Known mutagen and suspected carcinogen.	Phenolic compounds are a well-documented class of hazardous materials requiring specialized disposal.

| Overall Compound | Hazard Codes: Xi, Xn (Irritant, Harmful). [8] | This classification from chemical suppliers, while basic, corroborates the assessment based on structural analogs.[8] |

This comprehensive hazard assessment mandates that 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol be treated as a hazardous waste, subject to the stringent disposal regulations outlined by the EPA's Resource Conservation and Recovery Act (RCRA).[9][10]

Regulatory Compliance: Adhering to Federal Standards

All laboratory activities, including waste disposal, are governed by federal regulations. The following standards are paramount:

• OSHA Hazard Communication Standard (HCS), 29 CFR 1910.1200: This standard requires that hazards of chemicals are evaluated and that this information is communicated to employers and employees.[11] Proper labeling and access to safety information are key components.[11][12]

• OSHA Laboratory Standard, 29 CFR 1910.1450: This standard requires laboratories to develop a Chemical Hygiene Plan (CHP) that outlines specific work practices and procedures to protect personnel from hazardous chemicals.[13][14]

• EPA Resource Conservation and Recovery Act (RCRA): The RCRA provides the framework for the "cradle-to-grave" management of hazardous waste, dictating how it must be identified, stored, transported, and ultimately disposed of.[9][10]

Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a self-validating system for the safe and compliant disposal of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Step 1: Waste Characterization and Segregation

• Designate as Hazardous Waste: Based on the hazard assessment, all waste streams containing 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, including pure compound, solutions, and contaminated labware (e.g., pipette tips, weighing boats), must be classified as hazardous waste.

• Segregate at the Source: This is the most critical step to prevent dangerous chemical reactions.

  • Establish a dedicated, clearly labeled waste container for this compound and its associated waste.

  • Crucially, do NOT mix this waste with:

    • Strong Oxidizing Agents: To prevent exothermic and potentially explosive reactions with the triazole and sulfanyl moieties.

    • Strong Acids: To avoid reactions that could generate toxic gases.[3]

    • Bases: While the compound has acidic properties (phenol), mixing with strong bases should be avoided unless part of a specific neutralization protocol.

  • Store incompatible chemicals separately to prevent reactions.[12]

Step 2: Personal Protective Equipment (PPE)

Before handling the chemical for use or disposal, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles (meeting ANSI Z87.1 standard or European Standard EN 166).[2]

• Hand Protection: Chemically resistant gloves (e.g., nitrile). It is recommended to check the resistance of the gloves with the supplier for this specific class of chemicals.[5]

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator with an appropriate particulate filter.[3]

Step 3: Containerization and Labeling

Proper containment is essential to prevent leaks and ensure clear communication of hazards.[15]

• Select a Compatible Container: Use a chemically resistant container (e.g., high-density polyethylene or glass, depending on the solvent if in solution) with a tightly sealing screw cap.[6]

• Affix a Hazardous Waste Label: The container must be labeled immediately upon the first addition of waste. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol". Do not use abbreviations or chemical formulas.[6]

  • A clear indication of the hazards (e.g., "Toxic," "Irritant," "Reproductive Hazard").

  • The date of initial waste accumulation.

Step 4: Waste Accumulation and Storage

• Designate a Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA within the laboratory, at or near the point of generation.[16]

• Ensure Safe Storage Conditions: The SAA must be away from sources of heat or ignition and separate from incompatible materials.[15] The container must remain closed at all times except when adding waste.[16][17]

• Adhere to Accumulation Limits: Do not exceed the volume or time limits for waste storage as defined by your institution's generator status (e.g., VSQG, SQG, LQG) under EPA regulations.[18]

Step 5: Final Disposal

The recommended and most compliant method for final disposal is through a licensed environmental services contractor.

• Primary Method: Incineration: High-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF) is the preferred method for organic compounds of this nature.[7] This process effectively destroys the molecule, converting it to less harmful components. A similar triazole derivative's disposal guidance also recommends incineration.[19]

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup of the hazardous waste. They will manage the manifest system required for tracking the waste from the laboratory to the final disposal site.[17][18]

• Avoid Improper Disposal:

  • DO NOT dispose of this chemical down the drain. Its aquatic toxicity and persistence are not fully known, and its structure suggests it could be harmful to aquatic life.[3]

  • DO NOT dispose of this chemical in the regular trash.

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol waste.

Caption: Workflow for safe disposal of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Spill and Emergency Procedures

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Protect: Wear appropriate PPE, including respiratory protection if dust or aerosols are present.

• Contain: Prevent the spill from spreading. For solid spills, carefully sweep the material into a sealable container, avoiding dust generation.[3] If appropriate, moisten first to prevent dusting.[3] For liquid spills, use an inert absorbent material.

• Clean: Decontaminate the area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's EH&S department.

This guide provides a robust framework for managing 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol waste. By integrating scientific principles with regulatory standards, laboratories can ensure a safe and compliant environment.

References

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Comprehensive Safety and Handling Guide for 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol

This guide provides essential safety and logistical information for the handling and disposal of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol. As a compound integrating a highly toxic phenol group, a biologically active triazole ring, and a sulfanyl moiety, a multi-faceted approach to safety is paramount. This document is intended for researchers, scientists, and drug development professionals.

Hazard Analysis: A Tri-Functional Perspective

The inherent risks associated with 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol stem from the combined properties of its constituent functional groups: the phenol, the 1,2,4-triazole, and the sulfanyl group. A thorough risk assessment must consider the potential for synergistic effects.

• Phenol Moiety : Phenol is highly toxic, corrosive, and can be rapidly absorbed through the skin, which may be fatal.[1] It can cause severe chemical burns that may not be immediately painful due to its anesthetic effect.[2] Systemic effects of phenol exposure can impact the central nervous system, liver, and kidneys.[3]

• Sulfanyl (Thiol) Group : Organosulfur compounds can be malodorous and may release toxic sulfur oxides upon combustion. Their disposal requires special consideration to prevent environmental contamination.[8][9]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial for mitigating the risks of exposure. The following table outlines the recommended PPE for handling 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol.

Body Part	Recommended PPE	Rationale
Eyes/Face	Safety goggles and a full-face shield	Protects against splashes of the compound, which could cause severe eye damage or blindness due to the phenol component.[1][3]
Hands	Double-gloving with an inner nitrile glove and an outer, more robust glove such as butyl rubber or neoprene	Provides protection against incidental contact and allows for safe removal of the outer glove in case of contamination. For prolonged contact or when handling concentrated solutions, heavy-duty gloves like butyl rubber, Viton, or Silver Shield are recommended.[2][3]
Body	A fully buttoned lab coat and a chemical-resistant apron (butyl rubber or neoprene)	Protects against spills and splashes. Long pants and closed-toe, impervious shoes are mandatory.[1][2][3]
Respiratory	A properly fitted respirator with an appropriate filter (e.g., A-P3 for phenol and aerosols) may be necessary if there is a risk of aerosol or dust generation, especially if not handled in a fume hood.	Protects against inhalation of the compound, which can cause severe irritation to the respiratory tract.[1][10]

Operational Plan: Safe Handling from Bench to Waste

Engineering Controls and Work Environment

• Fume Hood : All handling of 2-(5-sulfanyl-4H-1,2,4-triazol-3-yl)phenol, including weighing, preparing solutions, and running reactions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][3]

• Emergency Equipment : An emergency eyewash station and safety shower must be readily accessible within a 10-second travel distance from the work area.[2]

• Work Area : Keep the work area clean and uncluttered to prevent spills.[1]

• Working Alone : Never work alone when handling this compound.[2]

Step-by-Step Handling Protocol

The following workflow is designed to minimize exposure risk at every stage of handling.

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